Metam-sodium

• CAS: 6734-80-1

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Metam-Sodium in Soil

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Metam-sodium stands as a widely utilized soil fumigant, critical in managing a broad spectrum of soil-borne pathogens, nematodes, and weeds. Its efficacy is not direct but relies on its rapid decomposition in moist soil into the potent biocide, methyl isothiocyanate (MITC). This technical guide provides a comprehensive overview of the chemical transformation of metam-sodium, the multifaceted factors influencing its conversion and subsequent biocidal activity, and its impact on the broader soil microbiome. Detailed experimental protocols and quantitative data are presented to offer a complete understanding of its mechanism of action for research and development professionals.

Chemical Transformation in Soil: From Prodrug to Active Agent

Metam-sodium (sodium N-methyldithiocarbamate) itself is a stable precursor, or "prodrug," that requires activation within the soil environment. Upon application to moist soil, it undergoes a rapid, abiotic decomposition to yield its primary active agent, methyl isothiocyanate (MITC).[1][2][3] This conversion is a critical hydrolysis reaction.[1]

The fundamental chemical equation for this transformation is:

CH₃NHCS₂Na (Metam-sodium) + H₂O → CH₃NCS (MITC) + H₂S (Hydrogen Sulfide) + NaOH (Sodium Hydroxide)[1]

This conversion process is typically swift, often completing within an hour to a day following application, contingent upon various soil conditions.[1][4] The efficiency of this conversion is generally high, with reports indicating ranges from 87% to 95%.[4]

Factors Influencing Metam-Sodium to MITC Conversion

The rate and efficiency of the conversion of metam-sodium to the biocidal MITC are not constant but are influenced by a complex interplay of edaphic and environmental factors.[1] Understanding these factors is paramount for optimizing fumigation efficacy.

• Soil Moisture: Adequate soil moisture is essential for the hydrolysis of metam-sodium to occur.[1][5][6] Ideally, soil moisture should be maintained at 80% of the soil's moisture-holding capacity for up to 30 days prior to application to ensure pests are actively respiring and thus more susceptible.[5][6] While essential for the reaction, conversion efficiency has been shown to be independent of soil moisture content at typical field application rates.[3][4]

• Soil Temperature: Higher soil temperatures generally accelerate the decomposition of metam-sodium.[1][7]

• Soil Type and Composition: Soil texture, organic matter content, and particle size can influence the conversion process.[7] For instance, conditions favoring MITC generation include high clay or organic matter content and smaller soil particle size.[7]

• Application Rate: The formation rate of MITC can be influenced by the initial concentration of metam-sodium applied to the soil.[4]

The Biocidal Action of Methyl Isothiocyanate (MITC)

Once formed, MITC, a highly volatile and reactive compound, serves as the primary agent of toxicity.[1][3][8] Its broad-spectrum activity targets a wide range of soil organisms, including fungi, nematodes, insects, and weed seeds.[1][2]

The primary mode of action of MITC is its non-specific inhibition of essential enzymes in living organisms.[1][9] It specifically targets sulfhydryl groups (-SH) found in the amino acid cysteine, a crucial component of many proteins and enzymes.[1] By binding to these sulfhydryl groups, MITC disrupts vital cellular processes, most notably cellular respiration, leading to cell death.[1]

Quantitative Data Summary

The following tables summarize key quantitative data related to the performance of metam-sodium and MITC in soil.

Table 1: Conversion Dynamics of Metam-Sodium to MITC

Parameter	Condition	Value	Reference
Conversion Efficiency	Various soil types	87% - 95%	[4]
Conversion Time	Moist soil	1 hour to 1 day	[1][4]
MITC Formation Half-Life	0.5 mmol/kg Metam-sodium	Decreases with increasing application rate	[4]
MITC Formation Half-Life	40 mmol/kg Metam-sodium	Approximately 4x shorter than at 0.5 mmol/kg	[4]
MITC Degradation Half-Life	Unamended soil	A few days to weeks	[10]

Table 2: Efficacy of Metam-Sodium Against Soil-Borne Fungal Pathogens

Pathogen	Application Rate	Efficacy	Reference
Verticillium dahliae	Various rates	Significant reduction in soil populations	[11]
Pythium pod rot (in peanut)	Single application	Significant reduction in incidence	[12]
Pythium pod rot (in peanut)	Two applications	Reduced effectiveness	[12]
Verticillium wilt (in potato)	Single application	Significantly effective	[12]
Verticillium wilt (in potato)	Three consecutive applications	Diminished efficacy	[12]

Experimental Protocols

Protocol for Assessing Metam-Sodium to MITC Conversion in Soil

Objective: To quantify the rate and efficiency of MITC formation from metam-sodium under controlled laboratory conditions.

Materials:

• Test soil (e.g., Arlington sandy loam)

• Metam-sodium solution

• Gas-tight vials

• Gas chromatograph (GC) with a suitable detector

• Autoclave (for sterile controls)

• Incubator

Methodology:

• Soil Preparation: Sieve the soil to achieve a uniform particle size. Adjust the soil moisture to the desired level (e.g., 10% w/w).[4] For sterile controls, autoclave the soil.[4]

• Sample Treatment: Place a known weight of the prepared soil into gas-tight vials. Apply a specific concentration of metam-sodium solution to the soil (e.g., 0.5 mmol/kg).[4] Seal the vials immediately.

• Incubation: Incubate the vials at a constant temperature (e.g., 21°C).[4]

• Headspace Analysis: At predetermined time intervals, collect a sample of the headspace gas from the vials using a gas-tight syringe.

• MITC Quantification: Inject the headspace sample into a GC to determine the concentration of MITC.

• Data Analysis: Plot the concentration of MITC over time to determine the formation rate. The conversion efficiency can be calculated by comparing the maximum MITC concentration to the initial metam-sodium concentration.[4]

Protocol for Evaluating the Efficacy of Metam-Sodium against Soil-Borne Pathogens

Objective: To assess the effectiveness of metam-sodium in reducing the population of a target soil-borne pathogen.

Materials:

• Soil infested with the target pathogen (e.g., Verticillium dahliae)

• Metam-sodium solution

• Pots or soil columns

• Growth medium for pathogen enumeration

• Incubator or greenhouse

Methodology:

• Soil Preparation: Use soil with a known inoculum density of the target pathogen.

• Treatment Application: Divide the infested soil into treatment groups. Apply different rates of metam-sodium to the respective soil groups. Include a non-treated control group.

• Incubation: Place the treated and control soils in pots or columns and incubate under conditions suitable for the pathogen.

• Pathogen Enumeration: After a specified period, collect soil samples from each treatment group. Use appropriate microbiological techniques (e.g., dilution plating on a selective medium) to quantify the population of the target pathogen.

• Data Analysis: Compare the pathogen populations in the metam-sodium-treated soils to the non-treated control to determine the efficacy of the fumigant.

Visualizing the Core Mechanisms and Relationships

To further elucidate the processes involved, the following diagrams illustrate key pathways and workflows.

Figure 1: Chemical decomposition pathway of metam-sodium in soil.

Figure 2: Generalized experimental workflow for a soil fumigation study.

References

• 1. benchchem.com [benchchem.com]
• 2. assets.nationbuilder.com [assets.nationbuilder.com]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. spudman.com [spudman.com]
• 6. Metam Movement: Field Study Explains Metam Sodium Movement in Soil, Helps Increase Efficacy of Applications - Onion World [onionworld.net]
• 7. cdpr.ca.gov [cdpr.ca.gov]
• 8. 6. Methyl Isothiocyanate Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. spraydays.cdpr.ca.gov [spraydays.cdpr.ca.gov]
• 10. ars.usda.gov [ars.usda.gov]
• 11. ndsu.edu [ndsu.edu]
• 12. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]

The Degradation of Metam-Sodium to Methyl Isothiocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium (sodium N-methyldithiocarbamate) is a widely used soil fumigant that, upon application, rapidly degrades to its primary biocidal agent, methyl isothiocyanate (MITC).[1][2] This transformation is a critical step for its efficacy in controlling a broad spectrum of soil-borne pathogens, nematodes, and weeds.[1][2] This technical guide provides an in-depth overview of the degradation pathway of metam-sodium to MITC, including the underlying chemistry, influencing factors, quantitative data, and detailed experimental protocols for its study.

The Core Degradation Pathway

The conversion of metam-sodium to MITC is a rapid, abiotic decomposition process that occurs in the presence of moisture.[3][4] The fundamental chemical reaction involves the hydrolysis of the dithiocarbamate salt.[5][6]

The chemical equation for the preparation of metam-sodium is the reaction of methylamine with carbon disulfide in the presence of sodium hydroxide:

CH₃NH₂ + CS₂ + NaOH → CH₃NHCS₂Na + H₂O[5]

Upon introduction to a moist soil environment, metam-sodium decomposes to form methyl isothiocyanate (MITC) and other sulfur-containing compounds.[3][5]

Factors Influencing the Degradation Pathway

Several environmental and soil-specific factors significantly influence the rate and efficiency of the conversion of metam-sodium to MITC.

• Soil Moisture: Adequate soil moisture is essential for the hydrolysis of metam-sodium to MITC.[2] The degradation process is significantly faster in moist soil compared to dry conditions.[3]

• Temperature: Higher soil temperatures generally accelerate the decomposition of metam-sodium.[2][3]

• pH: The stability of metam-sodium is pH-dependent. It is more stable in alkaline conditions (pH > 8.8) and readily hydrolyzes at neutral or acidic pH (pH ≤ 7).[6] The hydrolysis half-lives are shorter at pH 5 and 7 compared to pH 9.[1]

• Soil Type: While the conversion is generally rapid across different soil types, factors like soil texture can influence the process.[3]

• Application Rate: The initial concentration of metam-sodium can affect the rate and extent of its conversion to MITC, with higher application rates sometimes leading to a decrease in conversion efficiency.[3]

Quantitative Data on Metam-Sodium Degradation

The degradation of metam-sodium is a rapid process, as indicated by its short half-life in various environmental compartments. The yield of MITC is a critical parameter for its pesticidal activity.

Parameter	Condition	Value	Reference
Metam-Sodium Half-Life	Aerobic Soil	23 minutes	[1]
Water (Photodegradation)	28 minutes	[1]
Hydrolysis (pH 5)	2 days	[1]
Hydrolysis (pH 7)	2 days	[1]
Hydrolysis (pH 9)	4.5 days	[1]
MITC Yield	Aerobic Soil	83% of applied metam-sodium	[1]
Hydrolysis (pH 5)	18%	[1]
Hydrolysis (pH 7)	60%	[1]
Hydrolysis (pH 9)	20%	[1]

Further Degradation of MITC

MITC itself is not persistent in the environment and undergoes further degradation through both biotic and abiotic pathways.[3] In the atmosphere, MITC degrades via photolysis with a half-life of 29 to 39 hours.[1] Minor degradates of MITC include methyl isocyanate (MIC) and hydrogen sulfide (H₂S).[1] Repeated applications of metam-sodium can lead to accelerated microbial degradation of MITC in some soils, potentially reducing its efficacy.[7][8][9]

Experimental Protocols

The analysis of metam-sodium and its primary degradate, MITC, requires distinct analytical approaches due to their differing chemical properties.

Analysis of Metam-Sodium

Due to its ionic nature, metam-sodium is typically analyzed using liquid chromatography, specifically ion chromatography.[10]

Protocol: Ion Chromatography of Metam-Sodium

• Sample Preparation:

  • Extract soil samples with a suitable aqueous buffer.

  • Centrifuge the extract to remove particulate matter.

  • Filter the supernatant through a 0.45 µm filter prior to injection.

• Instrumentation:

  • Ion chromatograph equipped with a conductivity detector.

• Chromatographic Conditions:

  • Column: Anion-exchange column suitable for organic anions.

  • Eluent: A gradient of sodium hydroxide or other suitable eluent.

  • Flow Rate: Typically 1.0 - 1.5 mL/min.

  • Temperature: Ambient or controlled column temperature (e.g., 30 °C).

  • Injection Volume: 10 - 100 µL.

• Quantification:

  • Prepare a calibration curve using certified standards of metam-sodium.

  • Quantify the concentration in samples by comparing the peak area to the calibration curve.

Analysis of MITC

The volatile nature of MITC makes it well-suited for analysis by gas chromatography (GC), often coupled with a mass spectrometer (MS) or a nitrogen-phosphorus detector (NPD).[10]

Protocol: Gas Chromatography of MITC

• Sample Preparation (Solvent Extraction):

  • Weigh 10 g of soil into a 20 mL vial.

  • Add 10 mL of a suitable organic solvent (e.g., ethyl acetate).[10]

  • Seal the vial and shake vigorously for 1 hour.[10]

  • Centrifuge to separate the soil and solvent.[10]

  • Transfer the supernatant to a clean vial, and if necessary, dry with anhydrous sodium sulfate.[10]

  • The extract is now ready for GC analysis.

• Instrumentation:

  • Gas chromatograph with an NPD or MS detector.

• Chromatographic Conditions:

  • Inlet: Splitless mode at 220-250 °C.[10]

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[10]

  • Carrier Gas: Helium at a constant flow of 1.0 - 1.5 mL/min.[10]

  • Oven Temperature Program:

    • Initial temperature: 50 °C for 1 minute.

    • Ramp to 150 °C at 10 °C/min.

    • Hold at 150 °C for 2 minutes.

  • Detector Temperature: 280-300 °C.[10]

• Quantification:

  • Prepare a calibration curve using certified standards of MITC in the extraction solvent.

  • Quantify the concentration in samples by comparing the peak area to the calibration curve.

Visualizations

Degradation Pathway of Metam-Sodium

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. benchchem.com [benchchem.com]
• 3. ars.usda.gov [ars.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metam sodium - Wikipedia [en.wikipedia.org]
• 6. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Metam-Sodium: A Comprehensive Technical Guide to its Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium, a dithiocarbamate salt with the chemical formula C₂H₄NNaS₂, is a widely utilized broad-spectrum biocide.[1] Primarily employed as a soil fumigant, it is also used as a fungicide, herbicide, insecticide, and nematicide.[1] This technical guide provides an in-depth overview of the chemical properties and synthesis of Metam-sodium, tailored for professionals in research and development.

Chemical and Physical Properties

Metam-sodium is the sodium salt of methyldithiocarbamic acid.[2] In its solid form, it exists as white crystals, though it is most commonly supplied as a yellow to light yellow-green aqueous solution with a sulfurous odor.[3][4] The compound is hygroscopic and its stability is highly dependent on the surrounding conditions.[5] While stable in a concentrated aqueous solution, it readily decomposes in dilute solutions or in the presence of moisture, particularly under acidic conditions.[6][7] This decomposition is central to its mode of action, as it releases the highly reactive and volatile biocide, methyl isothiocyanate (MITC).[2][8]

The following table summarizes the key quantitative properties of Metam-sodium:

Property	Value	References
IUPAC Name	sodium N-methylcarbamodithioate	[6]
CAS Number	137-42-8	[6]
Molecular Formula	C₂H₄NNaS₂	[1]
Molar Mass	129.18 g/mol	[6]
Appearance	White crystalline solid; typically a yellow to light yellow-green aqueous solution	[4][6]
Boiling Point	Decomposes before boiling; Commercial product: 110 °C	[4][9]
Melting Point	Decomposes without melting	[6]
Solubility in Water	722 g/L at 20 °C	[6]
Solubility in Organic Solvents	Moderately soluble in alcohol; < 5 g/L in acetone, ethanol, kerosene, xylene	[5][6]
Vapor Pressure	5.75 x 10⁻² Pa at 25 °C	[10]
logP (Octanol-Water Partition Coefficient)	-2.91	[1]
Flash Point	97 °C	[4]
Decomposition Temperature	150 °C	[4]

Synthesis of Metam-Sodium

The industrial synthesis of Metam-sodium is a well-established exothermic process involving the reaction of methylamine (CH₃NH₂) with carbon disulfide (CS₂) in the presence of a base, typically sodium hydroxide (NaOH).[1][11] This reaction forms the sodium salt of methyldithiocarbamic acid.[1]

Synthesis Pathway

The synthesis of Metam-sodium can be visualized as a two-step process. First, methylamine acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide to form the N-methyldithiocarbamic acid intermediate. This intermediate is then deprotonated by sodium hydroxide to yield the stable Metam-sodium salt and water.

Synthesis of Metam-sodium from its primary reactants.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol is a generalized procedure for the laboratory-scale synthesis of Metam-sodium, adapted from industrial production principles.[12][13]

Materials and Equipment:

• Methylamine (40% aqueous solution)

• Carbon disulfide

• Sodium hydroxide (30% aqueous solution)

• Reaction vessel with stirring and cooling capabilities

• Dropping funnel

• Thermometer

• pH meter or pH indicator strips

• Rotary evaporator

• Crystallization dish

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Reaction Setup: In a well-ventilated fume hood, place the reaction vessel in a cooling bath (e.g., ice-water bath). Equip the vessel with a mechanical stirrer and a thermometer.

• Initial Reaction: Charge the reaction vessel with a specific weight part of carbon disulfide.

• Addition of Methylamine: Slowly add 1.0 to 1.2 weight parts of a 40% methylamine solution to the carbon disulfide while stirring vigorously. The reaction is exothermic; maintain the temperature between 10-30 °C by controlling the addition rate and the cooling bath.[13] This step should take approximately 2-3 hours to form the N-methyldithiocarbamic acid intermediate.[13]

• Neutralization: Once the initial reaction is complete, slowly add 2.0 to 2.2 weight parts of a 30% sodium hydroxide solution to the reaction mixture.[13] Continue stirring and monitor the pH, aiming for a final pH between 6 and 10.[13] Maintain the temperature between 35-60 °C during this neutralization step, which should take about 2 hours.[13]

• Isolation and Purification:

  • Dehydration: Concentrate the resulting solution by removing water under reduced pressure using a rotary evaporator.[13]

  • Crystallization: Cool the concentrated solution to induce crystallization of Metam-sodium.[12]

  • Filtration: Collect the crystals by suction filtration and wash with a small amount of cold ethanol or another suitable solvent to remove impurities.

  • Drying: Dry the purified crystals in a vacuum oven at a low temperature to obtain the final product.

Safety Precautions: Carbon disulfide is highly flammable and toxic. Methylamine is a corrosive and flammable gas. Sodium hydroxide is corrosive. All procedures should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

Decomposition and Mode of Action

The biocidal activity of Metam-sodium is not due to the compound itself, but rather its primary decomposition product, methyl isothiocyanate (MITC).[2][8] Upon application to moist soil, Metam-sodium rapidly hydrolyzes to form MITC and hydrogen sulfide.[2]

Decomposition Pathway

The decomposition of Metam-sodium in an aqueous environment is a critical process for its function as a fumigant. The hydrolysis reaction leads to the formation of the volatile and highly reactive MITC.

Decomposition of Metam-sodium to its active biocidal component.

MITC is a potent electrophile that reacts with nucleophilic groups, such as the sulfhydryl groups of amino acids in essential enzymes of target organisms.[14] This non-specific binding disrupts cellular respiration and other vital metabolic processes, leading to cell death.[14] This multi-site activity makes MITC effective against a broad range of soil-borne pathogens, nematodes, and weeds, and reduces the likelihood of resistance development.[2] Under acidic conditions, the decomposition of Metam-sodium can also produce carbon disulfide and methylamine.[6]

Conclusion

Metam-sodium serves as a crucial pro-biocide, whose efficacy is unlocked through its chemical transformation in the soil. A thorough understanding of its chemical properties, synthesis, and decomposition pathways is essential for its effective and safe application in agricultural and industrial settings. The information presented in this guide provides a solid foundation for researchers and scientists working with this important compound.

References

• 1. Metam-sodium (Ref: N 869) [sitem.herts.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. 6. Methyl Isothiocyanate Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Metam Sodium©¦Network Academic Resources of Pesticide [agr123.com]
• 5. Metam sodium | 137-42-8 [chemicalbook.com]
• 6. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. METAM SODIUM (COMPOUNDS, WEED, KILLING, LIQUID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. ars.usda.gov [ars.usda.gov]
• 9. Metam sodium CAS#: 137-42-8 [amp.chemicalbook.com]
• 10. productcatalog.eastman.com [productcatalog.eastman.com]
• 11. Metam sodium - Wikipedia [en.wikipedia.org]
• 12. Sodium Methyldithiocarbamate Dihydrate|RUO [benchchem.com]
• 13. CN102267931A - Metham production process - Google Patents [patents.google.com]
• 14. Mode of Action | Nemasol | Eastman [eastman.com]

An In-depth Technical Guide on the Mode of Action of Metam-sodium Against Soil-borne Pathogens

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mode of action of metam-sodium, a widely used soil fumigant for managing soil-borne pathogens. This document details the chemical transformation of metam-sodium into its active compound, its mechanism of action at the cellular level, its efficacy against various pathogens, and the experimental protocols used to evaluate its activity.

Introduction

Metam-sodium (sodium N-methyldithiocarbamate) is a broad-spectrum soil fumigant effective against a wide range of soil-borne pests, including fungi, nematodes, insects, and weeds.[1][2] Its efficacy is not due to the compound itself but rather its rapid decomposition in moist soil into the potent biocide, methyl isothiocyanate (MITC).[1][3] This guide delves into the technical aspects of metam-sodium's activity, providing detailed information for research and development professionals.

Chemical Transformation and Bioactivation

Upon application to moist soil, metam-sodium undergoes a rapid, abiotic decomposition to form methyl isothiocyanate (MITC), which is the primary agent responsible for its biocidal activity.[3][4][5]

The chemical reaction for this conversion is as follows:

CH₃NHCS₂Na + H₂O → CH₃NCS + H₂S + NaOH[3]

This hydrolysis is typically completed within one hour to a day after application, influenced by factors such as soil moisture, temperature, and texture.[3][4] Adequate soil moisture is crucial for this conversion to occur efficiently.[3] The conversion efficiency is generally high, ranging from 87% to 95%.[4]

Fig. 1: Conversion of Metam-sodium to MITC.

Core Mechanism of Action

The primary mode of action of MITC is the non-selective inhibition of essential enzymes in living organisms.[6] MITC is a highly reactive and volatile compound that targets sulfhydryl groups (-SH) found in the amino acid cysteine, a critical component of many proteins and enzymes.[3][6]

By binding to these sulfhydryl groups, MITC disrupts vital cellular processes, including cellular respiration, leading to cell death.[3] Mitochondria are a primary target of isothiocyanate-induced apoptosis.[6] The metabolism of MITC in organisms can also involve conjugation with glutathione (GSH) through the action of glutathione S-transferase (GST).[6]

Fig. 2: MITC's Mechanism of Action on Pathogen Enzymes.

Efficacy Against Soil-Borne Pathogens

Metam-sodium, through its conversion to MITC, exhibits broad-spectrum activity against a variety of soil-borne fungal pathogens and nematodes.[1][3]

Fungal Pathogens

Studies have demonstrated the efficacy of metam-sodium against several economically important fungal pathogens.

Target Pathogen	Application Rate	Efficacy (% Reduction or Mortality)	Soil Type/Conditions	Reference
Verticillium dahliae	373 L/ha	12% to 77% (0-10 cm depth), 39% to 93% (10-20 cm depth)	Fine-textured, high organic matter	[7]
Verticillium dahliae	373-655 L/ha	Significant reduction in microsclerotia	Not specified	[8]
Pythium spp.	300 L/ha	64% after first application, 41% after second	Not specified	[1]
Fusarium oxysporum f. sp. radicis-lycopersici	60 µl/g of soil	95% mortality after single application, 72% after repeated	Not specified	[1]
Fungal pathogens (general)	75 cm³/m²	90.6% reduction	Greenhouse soil	[1]
Sclerotinia sclerotiorum	20 g/m² dazomet + 30 ml/m² metam-sodium	97% control	Sandy clay soil	[9]
Calonectria spp.	400-1,000 L/ha	High to complete mortality of microsclerotia	Nursery conditions	[10]

Nematodes

Metam-sodium is also an effective nematicide.

Target Nematode	Application Rate	Efficacy	Reference
Root-knot nematode (Meloidogyne incognita)	Not specified	Reduced number of galls	[11]
Various parasitic nematodes	63-702 L/ha	Significant reduction in soil populations and root gall ratings	[11]

Impact on Soil Microbial Communities

The non-selective nature of MITC means that metam-sodium application affects a wide range of soil microorganisms, not just the target pathogens.[3] This typically leads to a short-term reduction in total microbial biomass and a shift in the microbial community structure.[3][12] While populations of many bacteria and fungi are initially suppressed, some, like Paenibacillus and Luteimonas, may increase in number following fumigation.[12][13] Repeated applications can lead to accelerated degradation of MITC by adapted microorganisms, potentially reducing its efficacy.[14][15]

Experimental Protocols

Analysis of MITC in Soil via Gas Chromatography

This protocol outlines the determination of MITC concentration in soil samples.

Objective: To quantify the amount of MITC present in soil following metam-sodium application.

Materials:

• Gas chromatograph (GC) with a Flame Photometric Detector (FPD) or Mass Spectrometer (MS)

• GC column suitable for volatile organic compounds (e.g., DB-624)

• Headspace vials with PTFE-lined septa

• Analytical standard of methyl isothiocyanate

• Organic solvent (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Syringes for gas and liquid sampling

• Vortex mixer and centrifuge[3]

Procedure:

• Sample Collection: Collect soil samples from treated areas at specified time intervals. Store in airtight containers and keep cool.[3]

• Extraction:

  • Weigh a subsample of soil into a headspace vial.

  • Add a known volume of organic solvent (e.g., ethyl acetate).

  • Add anhydrous sodium sulfate to remove moisture.

  • Seal the vial and vortex thoroughly.

  • Centrifuge to separate the soil and solvent.

• GC Analysis:

  • Injector Temperature: 200°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 150°C.

    • Hold at 150°C for 2 minutes.

  • Detector Temperature (FPD): 250°C

  • Carrier Gas (Helium) Flow Rate: 1.5 mL/minute[3]

• Quantification:

  • Prepare a calibration curve using standard solutions of MITC.

  • Analyze the standards under the same GC conditions.

  • Determine the MITC concentration in the soil extract by comparing the peak area of the sample to the calibration curve.[3]

Fig. 3: Workflow for MITC Analysis in Soil.

Soil Bioassay for Fungal Pathogen Viability

This protocol assesses the effectiveness of metam-sodium treatment by measuring the viability of a target fungal pathogen.

Objective: To determine the viability of a specific fungal pathogen in soil after metam-sodium treatment.

Materials:

• Soil samples from treated and untreated (control) fields

• Petri dishes

• Selective agar medium for the target pathogen (e.g., sucrose-asparagine agar for Pythium spp.)[1]

Procedure:

• Sample Collection: Collect soil samples from both treated and control plots before and after fumigation.

• Plating:

  • In a laboratory setting, weigh a small amount of each soil sample (e.g., 0.5 g).

  • Plate the soil onto Petri dishes containing the selective agar medium.[1]

• Incubation: Incubate the plates under conditions suitable for the growth of the target pathogen (e.g., in the dark at 28°C for 2-4 days for Pythium spp.).[1]

• Enumeration: Count the number of pathogen colonies that grow on the agar.[1]

• Data Analysis: Express the results as colony-forming units (CFU) per gram of dry soil and compare the viability between treated and untreated soils.[1]

Conclusion

The mode of action of metam-sodium against soil-borne pathogens is a well-defined process initiated by its rapid conversion to the highly reactive biocide, methyl isothiocyanate. The efficacy of this fumigant is dependent on the abiotic conversion in moist soil and the subsequent non-specific inhibition of essential enzymes in target organisms. While highly effective, its broad-spectrum nature also impacts non-target soil microorganisms, a factor that should be considered in its application and in the development of future soil health management strategies. The experimental protocols provided herein offer standardized methods for the continued study and evaluation of metam-sodium and other soil fumigants.

References

• 1. benchchem.com [benchchem.com]
• 2. beyondpesticides.org [beyondpesticides.org]
• 3. benchchem.com [benchchem.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Mode of Action | Nemasol | Eastman [eastman.com]
• 7. ndsu.edu [ndsu.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Sublabeled Rates of Dazomet and Metam-Sodium Applied Under Low-Permeability Films on Calonectria Microsclerotia Survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jofamericanscience.org [jofamericanscience.org]
• 12. researchgate.net [researchgate.net]
• 13. Effects of fumigation with metam-sodium on soil microbial biomass, respiration, nitrogen transformation, bacterial community diversity and genes encoding key enzymes involved in nitrogen cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mbao.org [mbao.org]
• 15. researchgate.net [researchgate.net]

The Environmental Journey of Metam-sodium: A Technical Guide to its Fate and Transport

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Metam-sodium, a widely used soil fumigant, undergoes a complex series of transformations upon its release into the environment. Its efficacy as a broad-spectrum biocide is intrinsically linked to its rapid degradation into the volatile and highly reactive compound, methyl isothiocyanate (MITC). Understanding the environmental fate and transport of both Metam-sodium and its primary active ingredient, MITC, is critical for assessing its environmental impact, ensuring agricultural efficacy, and safeguarding human and ecological health. This technical guide provides a comprehensive overview of the degradation pathways, mobility, and persistence of Metam-sodium in soil and water, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Chemical Identity and Physicochemical Properties

Metam-sodium (sodium N-methyldithiocarbamate) is an organosulfur compound that is highly soluble in water and relatively non-volatile in its salt form.[1] Its primary degradant, methyl isothiocyanate (MITC), in contrast, is a volatile compound with a strong odor. The distinct physicochemical properties of these two compounds govern their behavior and distribution in the environment.

Property	Metam-sodium	Methyl Isothiocyanate (MITC)
Chemical Formula	C₂H₄NNaS₂	CH₃NCS
Molar Mass	129.18 g/mol	73.12 g/mol
Water Solubility	722 g/L at 20°C	7.6 g/L at 20°C
Vapor Pressure	Negligible	21 mmHg at 25°C
Log K_ow_ (Octanol-Water Partition Coefficient)	-1.7	1.1

Environmental Fate: Degradation Pathways and Half-Life

Metam-sodium is non-persistent in the environment, rapidly breaking down into MITC and other byproducts.[2] This transformation is a critical activation step, as MITC is the primary biocidal agent.[3] The degradation of Metam-sodium and the subsequent fate of MITC are influenced by a combination of biotic and abiotic processes, including hydrolysis, photolysis, and microbial degradation.

Degradation of Metam-sodium

The primary degradation pathway of Metam-sodium is its rapid conversion to MITC in the presence of moisture.[3] This process is primarily an abiotic chemical hydrolysis.[3]

Key Degradation Reactions:

• Hydrolysis to MITC: In moist soil or water, Metam-sodium hydrolyzes to form methyl isothiocyanate (MITC) and hydrogen sulfide.[3]

• Influence of pH: The rate of hydrolysis is pH-dependent. Under acidic conditions, the degradation can also yield carbon disulfide (CS₂) and methylamine.[4]

The following diagram illustrates the primary degradation pathway of Metam-sodium.

Figure 1: Primary degradation pathways of Metam-sodium.

Fate of Methyl Isothiocyanate (MITC)

Once formed, MITC is subject to several environmental dissipation processes, including volatilization, microbial degradation, and photolysis.

• Volatility: Due to its high vapor pressure, a significant portion of MITC can volatilize from the soil surface into the atmosphere, where it undergoes photodegradation.[1][3]

• Microbial Degradation: Soil microorganisms play a crucial role in the breakdown of MITC.[5] The rate of microbial degradation can be influenced by soil type, organic matter content, temperature, and moisture. Repeated applications of Metam-sodium can lead to accelerated microbial degradation of MITC in some soils.[4]

• Photolysis: In the atmosphere and in surface waters, MITC can be degraded by sunlight.[1]

The following diagram illustrates the environmental fate of MITC.

Figure 2: Environmental fate and transport pathways of MITC.

Half-Life in Soil and Water

The persistence of Metam-sodium and MITC in the environment is quantified by their half-life (DT₅₀), the time it takes for 50% of the initial concentration to dissipate. These values are highly variable and depend on environmental conditions.

Table 1: Half-life of Metam-sodium in Environmental Matrices

Matrix	Condition	Half-life (DT₅₀)	Reference(s)
Soil	Aerobic	23 minutes	[1]
Water	Hydrolysis (pH 5)	2 days	[1]
Water	Hydrolysis (pH 7)	2 days	[1]
Water	Hydrolysis (pH 9)	4.5 days	[1]
Water	Photodegradation	28 minutes	[1]

Table 2: Half-life of MITC in Environmental Matrices

Matrix	Condition	Half-life (DT₅₀)	Reference(s)
Soil	Aerobic	3.3 - 9.9 days	[1]
Air	Photolysis	29 - 39 hours	[1]

Environmental Transport: Mobility in Soil and Water

The movement of Metam-sodium and MITC through the environment is a key factor in determining potential exposure to non-target organisms and ecosystems.

Soil Mobility and Leaching

Metam-sodium is highly soluble in water and has a low potential for adsorption to soil particles, indicating a high potential for mobility in soil.[6] However, its rapid degradation to the more volatile MITC limits its leaching potential.

MITC also has a relatively low adsorption to soil, suggesting it can be mobile in the soil profile.[1] Its movement is influenced by soil type, organic matter content, and water flow. While leaching to groundwater is a potential concern, the volatility of MITC often leads to its dissipation into the atmosphere before significant downward movement can occur.[7]

Table 3: Soil Sorption Coefficients for Metam-sodium and MITC

Compound	Soil Type	K_d_ (L/kg)	K_oc_ (L/kg)	Reference(s)
Metam-sodium	Sandy Loam	Data not readily available	Data not readily available
MITC	Sandy Loam	0.4 - 1.2	50 - 150	Estimated from various sources
MITC	Clay Loam	1.5 - 3.0	100 - 300	Estimated from various sources

Note: K_d_ (soil-water partition coefficient) and K_oc_ (organic carbon-normalized sorption coefficient) values are indicative and can vary significantly with soil properties.

Volatilization and Atmospheric Transport

A primary transport pathway for MITC is volatilization from the soil surface into the atmosphere.[3] The rate of volatilization is influenced by soil temperature, moisture, and application method. Surface applications of Metam-sodium generally result in higher MITC emissions compared to soil injection methods.[3] Once in the atmosphere, MITC can be transported over distances before being degraded by photolysis.[1]

Experimental Protocols for Environmental Fate Studies

Standardized methods are crucial for reliably assessing the environmental fate and transport of pesticides. The following sections outline typical experimental protocols for key studies.

Soil Dissipation Study (Aerobic)

This protocol is a generalized representation based on OECD Guideline 307 for testing the aerobic and anaerobic transformation of chemicals in soil.

Objective: To determine the rate of degradation of Metam-sodium and the formation and decline of its major degradate, MITC, in soil under aerobic laboratory conditions.

Methodology:

• Soil Collection and Preparation:

  • Collect a representative agricultural soil. Sieve the soil (e.g., through a 2 mm sieve) to remove large debris.

  • Characterize the soil for properties such as texture (sand, silt, clay content), organic carbon content, pH, and microbial biomass.

  • Adjust the soil moisture to a specified level (e.g., 40-60% of maximum water holding capacity).

• Application of Test Substance:

  • Prepare a stock solution of radiolabeled ([¹⁴C]) Metam-sodium.

  • Apply the solution to replicate soil samples at a concentration equivalent to the maximum recommended field application rate.

• Incubation:

  • Incubate the treated soil samples in the dark at a constant temperature (e.g., 20 ± 2 °C) in a flow-through system or biometer flasks.

  • Maintain a continuous flow of carbon dioxide-free, humidified air to ensure aerobic conditions.

  • Trap volatile organic compounds and [¹⁴C]O₂ in appropriate trapping solutions (e.g., ethylene glycol for volatiles, potassium hydroxide for CO₂).

• Sampling and Analysis:

  • Collect replicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

  • Analyze the trapping solutions for radioactivity to quantify volatilization and mineralization.

  • Extract the soil samples with appropriate solvents (e.g., acetonitrile/water).

  • Analyze the soil extracts for Metam-sodium and its transformation products using High-Performance Liquid Chromatography (HPLC) with radiometric detection and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Characterize and quantify non-extractable (bound) residues by combustion analysis.

• Data Analysis:

  • Calculate the dissipation half-life (DT₅₀) and DT₉₀ values for Metam-sodium and MITC using appropriate kinetic models (e.g., first-order kinetics).

The following diagram illustrates a typical workflow for a soil dissipation study.

Figure 3: Experimental workflow for a soil dissipation study.

Adsorption/Desorption Study (Batch Equilibrium)

This protocol is a generalized representation based on OECD Guideline 106 for determining the adsorption-desorption of chemicals in soil.

Objective: To determine the soil-water partition coefficient (K_d_) and the organic carbon-normalized sorption coefficient (K_oc_) of Metam-sodium and MITC.

Methodology:

• Soil and Test Solution Preparation:

  • Select a range of soils with varying organic carbon content, clay content, and pH. Air-dry and sieve the soils.

  • Prepare a stock solution of the test substance (Metam-sodium or MITC) in 0.01 M CaCl₂ solution. Prepare a series of dilutions.

• Adsorption Phase:

  • Add a known mass of soil to centrifuge tubes.

  • Add a known volume of the test solution to each tube.

  • Shake the tubes at a constant temperature (e.g., 25 ± 1 °C) for a predetermined equilibrium time (typically 24-48 hours).

  • Include control samples without soil to check for adsorption to the container walls.

• Equilibrium and Analysis:

  • Centrifuge the tubes to separate the soil and aqueous phases.

  • Carefully remove an aliquot of the supernatant (aqueous phase).

  • Analyze the concentration of the test substance in the supernatant using a suitable analytical method (e.g., HPLC-UV for Metam-sodium, GC-MS for MITC).

  • Calculate the amount of substance adsorbed to the soil by subtracting the amount remaining in the aqueous phase from the initial amount.

• Desorption Phase (Optional):

  • After the adsorption phase, remove a known amount of the supernatant and replace it with fresh 0.01 M CaCl₂ solution.

  • Resuspend the soil and shake for the same equilibrium time.

  • Centrifuge and analyze the aqueous phase to determine the amount of substance desorbed.

• Data Analysis:

  • Calculate the soil-water partition coefficient (K_d_) as the ratio of the concentration of the substance in the soil to the concentration in the water at equilibrium.

  • Calculate the organic carbon-normalized sorption coefficient (K_oc_) by dividing K_d_ by the fraction of organic carbon in the soil.

Analytical Methodologies

Accurate quantification of Metam-sodium and MITC in environmental matrices is essential for fate and transport studies.

Analysis of Metam-sodium

Due to its ionic and thermally labile nature, Metam-sodium is typically analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection.

• Sample Preparation (Water): Water samples can often be directly injected after filtration.

• Sample Preparation (Soil): Extraction from soil is typically performed with a polar solvent mixture, such as acetonitrile and water.

• Chromatographic Conditions: A reversed-phase C18 column is commonly used with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

Analysis of MITC

MITC is a volatile compound and is well-suited for analysis by Gas Chromatography (GC) , often coupled with a Mass Spectrometer (MS) for sensitive and selective detection.

• Sample Preparation (Water): Headspace solid-phase microextraction (HS-SPME) is a common technique where a coated fiber is exposed to the headspace above the water sample to adsorb volatile analytes, which are then thermally desorbed into the GC inlet.

• Sample Preparation (Soil): Similar to water analysis, HS-SPME can be used for soil samples. Alternatively, solvent extraction with a non-polar solvent like hexane or ethyl acetate can be performed, followed by direct injection of the extract into the GC.

• GC-MS Parameters: A capillary column with a non-polar or mid-polar stationary phase is typically used. The mass spectrometer is often operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for MITC.

Conclusion

The environmental fate and transport of Metam-sodium are dominated by its rapid conversion to the volatile and reactive compound, methyl isothiocyanate. While Metam-sodium itself is mobile in soil, its short half-life limits its potential for significant leaching. The subsequent behavior of MITC is a complex interplay of volatilization, microbial degradation, and potential leaching, all of which are heavily influenced by environmental conditions such as soil type, temperature, and moisture. A thorough understanding of these processes, supported by robust experimental data, is essential for the responsible and effective use of Metam-sodium in agriculture and for the comprehensive assessment of its environmental risks. This guide provides a foundational framework for researchers and scientists to delve deeper into the intricate environmental journey of this important soil fumigant.

References

• 1. Note 27: Analysis of Volatile Organics In Soils By Automated Headspace GC [sisweb.com]
• 2. gcms.cz [gcms.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. oecd.org [oecd.org]
• 5. s4science.at [s4science.at]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. oecd.org [oecd.org]

Toxicological Profile of Metam-sodium and its Primary Metabolite, Methyl Isothiocyanate (MITC): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profiles of the soil fumigant Metam-sodium and its principal active and volatile metabolite, methyl isothiocyanate (MITC). The information is compiled from a range of toxicological studies and is intended to serve as a detailed resource for professionals in research and development.

Metam-sodium itself is relatively unstable and rapidly converts to MITC in the environment, which is responsible for the majority of the observed toxicity.[1][2] The toxicological effects of both compounds are multifaceted, encompassing acute toxicity, genotoxicity, carcinogenicity, and reproductive and developmental effects.[1][3][4]

Quantitative Toxicological Data

The following tables summarize the key quantitative data from various toxicological studies on Metam-sodium and MITC.

Table 1: Acute Toxicity Data

Compound	Species	Route	LD50 / LC50	Reference
Metam-sodium	Rat	Oral	781 - 896 mg/kg	[5][6][7]
Rabbit	Dermal	>1050 mg/kg	[5]
Rat	Inhalation (4h)	>2.20 mg/L	[5]
MITC	Rat	Oral	55 - 82 mg/kg	[8]
Rat	Inhalation (1h)	633 ppm	[8]
Rat	Inhalation (4h)	180 ppm	[8]
Rabbit	Dermal	145 - 202 mg/kg	[8]

Table 2: Genotoxicity Data

Compound	Assay	System	Concentration/Dose	Result	Reference
Metam-sodium	Ames Test	S. typhimurium	<500 µ g/plate	Negative	[5]
Chromosomal Aberration	Human Lymphocytes (in vitro)	Not specified	Positive (Clastogenic)	[5]
Micronucleus Test	Hamster (in vivo)	Not specified	Positive (Clastogenic)	[5]
MITC	Ames Test	S. typhimurium TA100, TA98	100 µg/mL	Marginal Increase	[9]
DNA Repair Assay	E. coli	≥4 µg/mL	Positive	[9]
Micronucleus Assay	Human Hepatoma (HepG2) cells	<5 µg/mL	Positive	[9]
Comet Assay	Human Hepatoma (HepG2) cells	<5 µg/mL	Positive	[9]
Micronucleus Test	Mouse (in vivo)	90 mg/kg (oral)	Marginal	[9]

Table 3: Carcinogenicity Data

Compound	Species	Route	Duration	Key Findings	Reference
Metam-sodium	Mouse (male)	Drinking Water	2 years	Increased incidence of angiosarcoma	[5][10]
MITC	Rat	Inhalation	Chronic	Nasal tumors (adenomas, papillomas, carcinomas)	[11]

Table 4: Reproductive and Developmental Toxicity Data

Compound	Species	Route	NOAEL / LOAEL	Effects	Reference
Metam-sodium	Rabbit	Oral (gavage)	LOAEL = 4.2 mg/kg/day	Increased early resorptions	[5][12]
Rat	Oral	Not specified	Persistent diestrus, but recovery of normal cycles	[13]
MITC	Rat	Oral	Not specified	Decreased fetal size and weight at maternally toxic doses	[8]
Rabbit	Oral	5 mg/kg	Decreased fetal size and weight at maternally toxic doses	[8]

Mechanisms of Toxicity and Signaling Pathways

Metam-sodium and MITC exert their toxic effects through several mechanisms, including direct irritation, enzyme inhibition, induction of oxidative stress, and disruption of developmental pathways.

Irritant Effects of MITC via TRPA1 Activation

MITC is a potent irritant to the skin, eyes, and respiratory tract.[14] This effect is primarily mediated through the activation of the Transient Receptor Potential Ankryin 1 (TRPA1) channel, a sensory nerve receptor.[3][5] Isothiocyanates, being electrophiles, covalently modify cysteine residues within the TRPA1 channel, leading to its activation.[1] This triggers a cascade of intracellular signaling, resulting in the sensation of pain and inflammation.

MITC-induced irritation via TRPA1 activation.

Oxidative Stress and Glutathione Depletion

Isothiocyanates, including MITC, are known to induce oxidative stress.[9][15] This occurs through their reaction with intracellular thiols, most notably glutathione (GSH).[16][17] The conjugation of MITC with GSH, often catalyzed by glutathione S-transferases (GSTs), leads to the depletion of the cellular antioxidant pool.[2][12][18] This depletion disrupts the cellular redox balance, leading to an increase in reactive oxygen species (ROS), lipid peroxidation, and ultimately, cell damage.[9][15][19]

Induction of oxidative stress by MITC.

Developmental Toxicity of Metam-sodium

Studies in zebrafish have shown that exposure to Metam-sodium during early development leads to significant malformations, particularly a twisted notochord.[20][21] This effect is attributed to the disruption of normal notochord differentiation. The degradation product, MITC, produces similar malformations, suggesting it is the active toxicant.[20] While the precise signaling pathway in mammals is not fully elucidated, the zebrafish model suggests an interference with genes crucial for myogenesis and neurodevelopment.[22]

Proposed pathway for Metam-sodium developmental toxicity.

Detailed Experimental Protocols

The following sections outline the general methodologies for key toxicological assays based on OECD guidelines, which are commonly used to evaluate the safety of chemicals like Metam-sodium and MITC.

Acute Oral Toxicity (OECD 423)

• Test System: Typically, young adult female rats (e.g., Wistar strain) are used.

• Procedure: A single dose of the test substance is administered by oral gavage. The study is conducted in a stepwise manner, usually starting with a dose of 300 mg/kg.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days.

• Endpoint: The study determines the acute toxic class and provides an estimate of the LD50.

Workflow for Acute Oral Toxicity (OECD 423).

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).

• Procedure: Bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix from rat liver). The mixture is plated on a minimal agar medium lacking the required amino acid.

• Observation: Plates are incubated for 48-72 hours.

• Endpoint: A positive result is a concentration-related increase in the number of revertant colonies (colonies that have mutated to regain the ability to synthesize the required amino acid) compared to the negative control.

References

• 1. pnas.org [pnas.org]
• 2. Metabolism of Glutathione S-Conjugates: Multiple Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | TRPA1 Channel Activation Inhibits Motor Activity in the Mouse Colon [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. TRPA1 : A Sensory Channel of Many Talents - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 8. In vivo Mammalian Alkaline Comet Assay: Method Adapted for Genotoxicity Assessment of Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isothiocyanates induce oxidative stress and suppress the metastasis potential of human non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Development and validation of a high-content screening in vitro micronucleus assay in CHO-k1 and HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Glutathione S-Transferase Regulates Mitochondrial Populations in Axons through Increased Glutathione Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. microbiologyinfo.com [microbiologyinfo.com]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. bioactive.mbg.duth.gr [bioactive.mbg.duth.gr]
• 16. Anti-Inflammatory Therapeutic Mechanisms of Isothiocyanates: Insights from Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Glutathione S-Transferases Play a Crucial Role in Mitochondrial Function, Plasma Membrane Stability and Oxidative Regulation of Mammalian Sperm - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. downloads.regulations.gov [downloads.regulations.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. Microbial Mutagenicity Assay: Ames Test [bio-protocol.org]

The Genesis and Evolution of a Soil Sterilant: A Technical Guide to Metam-sodium

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Metam-sodium, a prominent soil fumigant, has a rich history rooted in the mid-20th century's drive for agricultural efficiency. First reported in 1951, this dithiocarbamate compound has become one of the most widely used pesticides in the United States, with its application volumes speaking to its significance in modern agriculture.[1][2][3] This guide provides a comprehensive technical overview of the history, chemical properties, mechanism of action, and development of Metam-sodium as a pivotal tool in crop protection.

A Historical Perspective: The Rise of a Broad-Spectrum Fumigant

The development of Metam-sodium in the 1950s marked a significant advancement in soil fumigation technology.[4] Its appeal lay in its broad spectrum of activity, effectively controlling a wide range of soil-borne pests including fungi, nematodes, insects, and weeds.[5][6] This versatility made it a valuable tool for pre-plant soil treatment in high-value crops such as potatoes, tomatoes, and strawberries.[5] The use of Metam-sodium saw a particular increase following the worldwide phase-out of methyl bromide, another potent fumigant, due to its ozone-depleting properties.[7]

Chemical Foundation: Synthesis and Properties

Metam-sodium (sodium N-methyldithiocarbamate) is an organosulfur compound synthesized through the reaction of methylamine with carbon disulfide in the presence of sodium hydroxide.[1][2] The resulting compound is a colorless, crystalline solid that is readily soluble in water and typically supplied as a stabilized aqueous solution.[2][8] While stable in a concentrated form, it readily decomposes in dilute aqueous solutions and, crucially, in moist soil.[9]

Table 1: Chemical and Physical Properties of Metam-sodium

Property	Value
Chemical Formula	C₂H₄NNaS₂
Molar Mass	129.18 g/mol
CAS Number	137-42-8
Appearance	White, crystalline solid
Solubility in Water (20°C)	72.2 g/100ml [10]
Stability	Stable in concentrated aqueous solution; decomposes in dilute solution and moist soil.[9]

Mechanism of Action: The Conversion to a Potent Biocide

The efficacy of Metam-sodium as a fumigant is not due to the parent compound itself, but rather its rapid decomposition in moist soil to form methyl isothiocyanate (MITC).[7][11] This conversion is a critical abiotic process that typically occurs within an hour to a day after application.[7][11]

The primary chemical reaction is as follows:

CH₃NHCS₂Na (Metam-sodium) + H₂O → CH₃NCS (MITC) + H₂S + NaOH[11]

Several factors influence the rate and efficiency of this conversion, including soil moisture, temperature, and texture.[7] Adequate soil moisture is essential for the hydrolysis of Metam-sodium to MITC.[11]

dot

Chemical breakdown of Metam-sodium to MITC.

Once formed, MITC, a volatile and highly reactive compound, acts as a potent biocide.[5][11] Its primary mode of action involves the inactivation of essential enzymes in target organisms by reacting with sulfhydryl groups (-SH) in amino acids like cysteine.[11] This disruption of cellular respiration and other vital metabolic processes ultimately leads to cell death.[11]

Efficacy and Application: A Quantitative Look

Metam-sodium has demonstrated significant efficacy against a wide array of soil-borne pathogens. Application rates are a critical factor in its effectiveness and are influenced by the target pest, soil type, and climatic conditions.

Table 2: Efficacy of Metam-sodium Against Various Soil-Borne Pathogens

Pathogen	Crop	Application Rate	Efficacy
Verticillium dahliae	Potato	Varies	Significant reduction in wilt severity[12][13]
Pythium pod rot	Peanut	Varies	Significant reduction in incidence[12][14]
Sudden wilt	Melon	Varies	Effective in reducing incidence[12][14]
Nematodes, Fungi, Weeds	Various	Up to 300 lbs/acre[3]	Broad-spectrum control[5][6]

It is important to note that repeated applications of Metam-sodium can lead to accelerated degradation of MITC in some soils, potentially reducing its efficacy over time.[12][14]

Experimental Protocols: Assessing Fumigant Efficacy

The evaluation of Metam-sodium's efficacy typically involves a series of controlled laboratory and field experiments. A generalized workflow for such an assessment is outlined below.

References

• 1. Metam-sodium (Ref: N 869) [sitem.herts.ac.uk]
• 2. Metam sodium - Wikipedia [en.wikipedia.org]
• 3. lib.ncfh.org [lib.ncfh.org]
• 4. assets.nationbuilder.com [assets.nationbuilder.com]
• 5. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 6. Metam Sodium Soil Fumigant - Chemtex Speciality Limited [chemtexltd.com]
• 7. ars.usda.gov [ars.usda.gov]
• 8. Metam sodium CAS#: 137-42-8 [amp.chemicalbook.com]
• 9. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CN102267931A - Metham production process - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 14. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]

Metam-Sodium's Impact on Soil Microbial Community Structure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metam-sodium (MS) is a widely utilized soil fumigant critical for managing soil-borne pathogens, nematodes, and weeds in various agricultural systems. Its application, however, initiates a cascade of effects on the non-target soil microbial communities, which are fundamental to soil health and fertility. This technical guide provides an in-depth analysis of the multifaceted impacts of metam-sodium on the structure and function of soil microbial communities, presenting quantitative data, detailed experimental methodologies, and visual representations of the key processes involved.

Upon application to moist soil, metam-sodium rapidly decomposes into its primary biocidal agent, methyl isothiocyanate (MITC).[1][2][3] This compound exhibits broad-spectrum activity, significantly altering the soil microbiome.[1][4] The immediate consequence is a marked reduction in microbial populations, followed by a period of recovery and community restructuring. This guide synthesizes findings from multiple studies to offer a comprehensive understanding of these dynamics.

Quantitative Effects on Soil Microbial Parameters

The application of metam-sodium induces significant and measurable changes in various soil microbial parameters. These effects are summarized in the tables below, providing a clear comparison of the quantitative data from different studies.

Table 1: Effects of Metam-Sodium on Microbial Diversity and Richness

Parameter	Effect	Observation Details	Citation
Bacterial Diversity	Decrease	Previous MS fumigation was found to reduce soil bacterial diversity.[1][5] In microcosm studies, the application of MS also led to a decrease in bacterial diversity.[1][5] Long-term decreases in bacterial diversity have also been observed.[6]	[1][5][6]
Bacterial Richness	Decrease	Application of MS in microcosms reduced soil microbial richness.[1][5]	[1][5]
Fungal Diversity	No Significant Effect / Decrease	Previous MS fumigation did not significantly affect fungal diversity in one study.[1][5] However, another study noted that MS can be particularly harmful to beneficial mycorrhizal fungi.[7]	[1][5][7]
Fungal Richness	No Significant Effect	Previous MS fumigation did not significantly impact microbial richness.[5]	[5]

Table 2: Effects of Metam-Sodium on Microbial Biomass and Activity

Parameter	Effect	Observation Details	Citation
Microbial Biomass Nitrogen (MBN)	Short-term Inhibition	MS caused a short-term inhibition of MBN.[6]	[6]
Substrate-Induced Respiration (SIR)	Short-term Inhibition	A short-term inhibition of SIR was observed following MS application.[6]	[6]
Total Bacterial Abundance	Decrease	MS application reduced the abundance of total bacteria.[6]	[6]
Total Fungal Abundance	Decrease	MS application led to a reduction in the abundance of total fungi.[6]	[6]
Heterotrophic Activity	Persistent Changes	Fumigation with MS resulted in persistent changes in heterotrophic activity for at least 18 weeks.[8]	[8]
Glucose Mineralization	Decrease	MS-treated soils showed a significantly lower capacity for glucose mineralization 5 and 18 weeks after fumigation.[8]	[8]

Table 3: Shifts in Microbial Community Composition

Microbial Group	Effect	Observation Details	Citation
Basidiomycete Yeasts	Decrease	The abundance of Basidiomycete yeasts was found to be decreased in fumigated soils.[1][5]	[1][5]
Paenibacillus (Genus)	Increase	A significant increase in the number of Paenibacillus was observed under the influence of MS.[6]	[6]
Luteimonas (Genus)	Increase	The genus Luteimonas showed a significant increase in number following MS treatment.[6]	[6]
Actinomycetes and other Gram-positive organisms	Preferential Recovery	Preliminary fatty acid data suggest that actinomycetes and other gram-positive organisms may recover preferentially after fumigation with MS.[8]	[8]
Mycorrhizal Fungi	Decrease	Mycorrhizal fungi have been shown to be particularly sensitive to MS.[1][7]	[1][7]
Oxalobacteraceae (Family)*	Implicated in Degradation	Two bacterial strains identified as members of the Oxalobacteraceae family were found to rapidly degrade MITC.[9]	[9]

Experimental Protocols

The following sections detail the methodologies employed in the cited research to assess the impact of metam-sodium on soil microbial communities.

Soil Sampling and Microcosm Setup

• Field Sampling: Soil samples are typically collected from agricultural fields with and without a history of metam-sodium fumigation. Multiple cores are taken from each site and homogenized to create a composite sample.

• Microcosm Experiment: To study the direct effects of MS, soil microcosms are often established. This involves placing a specific amount of soil into containers and treating them with a field-relevant dose of metam-sodium. Control microcosms receive no treatment. The microcosms are incubated under controlled temperature and moisture conditions for the duration of the experiment.[5][8]

DNA Extraction and Sequencing for Community Analysis

• DNA Extraction: Total genomic DNA is extracted from soil samples using commercially available kits, such as the DNeasy PowerSoil Kit (Qiagen). The quality and quantity of the extracted DNA are assessed using spectrophotometry and fluorometry.

• PCR Amplification: For bacterial community analysis, the V4 hypervariable region of the 16S rRNA gene is amplified using specific primers (e.g., 515F and 806R). For fungal community analysis, the Internal Transcribed Spacer (ITS) region is amplified using primers such as ITS1F and ITS2.

• High-Throughput Sequencing: The amplified DNA fragments (amplicons) are sequenced using next-generation sequencing platforms like Illumina MiSeq. This generates millions of DNA sequences representing the microbial communities in the samples.[1][5]

• Bioinformatic Analysis: The raw sequence data is processed to remove low-quality reads, and the sequences are clustered into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs) based on sequence similarity. Taxonomic classification is then performed by comparing the representative sequences to microbial databases like Greengenes or SILVA for bacteria, and UNITE for fungi. This allows for the determination of microbial diversity, richness, and the relative abundance of different taxa.[5]

Measurement of Microbial Biomass and Activity

• Chloroform Fumigation-Extraction (CFE) for Microbial Biomass Nitrogen (MBN): This method involves fumigating a soil sample with chloroform (CHCl₃) for 24 hours to lyse microbial cells. The nitrogen released from the lysed cells is then extracted with a potassium sulfate (K₂SO₄) solution. A parallel non-fumigated sample is also extracted. The difference in extractable nitrogen between the fumigated and non-fumigated samples is used to calculate the microbial biomass nitrogen.[10]

• Substrate-Induced Respiration (SIR): This technique measures the respiratory response of the microbial community to the addition of a readily available carbon source, typically glucose. Soil samples are amended with glucose, and the rate of CO₂ evolution is measured over a short period. The initial peak in respiration is proportional to the size of the active microbial biomass.[6][11][12]

• Fatty Acid Analysis (PLFA and FAME): Phospholipid fatty acid (PLFA) analysis and fatty acid methyl ester (FAME) analysis are used to characterize the microbial community structure. Different microbial groups have distinct fatty acid profiles. By extracting and analyzing these fatty acids from the soil, researchers can gain insights into the relative abundance of different microbial groups (e.g., Gram-positive vs. Gram-negative bacteria, fungi, actinomycetes).[8]

Visualizing the Impact: Pathways and Processes

The following diagrams, created using the DOT language, illustrate the key processes involved in the interaction of metam-sodium with the soil microbial community.

Caption: General pathway of metam-sodium's action on the soil microbial community.

Caption: Temporal response of the soil microbial community to metam-sodium application.

References

• 1. Legacy effects of fumigation on soil bacterial and fungal communities and their response to metam sodium application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. ars.usda.gov [ars.usda.gov]
• 4. assets.nationbuilder.com [assets.nationbuilder.com]
• 5. Legacy effects of fumigation on soil bacterial and fungal communities and their response to metam sodium application [vtechworks.lib.vt.edu]
• 6. Effects of fumigation with metam-sodium on soil microbial biomass, respiration, nitrogen transformation, bacterial community diversity and genes encoding key enzymes involved in nitrogen cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lib.ncfh.org [lib.ncfh.org]
• 8. Effects of metam sodium fumigation on soil microbial activity and community structure - ProQuest [proquest.com]
• 9. mbao.org [mbao.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. openknowledge.fao.org [openknowledge.fao.org]

Metam-sodium's Aqueous Degradation: A Technical Guide to its Primary Breakdown Products

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium (sodium N-methyldithiocarbamate) is a widely utilized soil fumigant that, upon application in aqueous environments, undergoes rapid degradation into a series of breakdown products. Understanding the identity and formation kinetics of these products is crucial for assessing its efficacy, environmental fate, and toxicological profile. This technical guide provides an in-depth analysis of the primary breakdown products of Metam-sodium in aqueous solutions, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams.

Primary Breakdown Products of Metam-sodium

When introduced into an aqueous environment, Metam-sodium readily decomposes. The primary and most significant breakdown product is Methyl isothiocyanate (MITC) .[1][2] MITC is the principal biocidal agent responsible for the fumigant's pesticidal, herbicidal, and fungicidal properties.[1][3]

The degradation of Metam-sodium is a rapid abiotic decomposition process.[1] In addition to MITC, several other breakdown products are formed, with their relative abundance often influenced by the pH of the solution.[4][5] These include:

• Hydrogen Sulfide (H₂S) [4][6]

• Carbon Disulfide (CS₂) [4][7]

• Methylamine [5][6]

• 1,3-Dimethylthiourea (DMTU) [5]

• 1,3-Dimethylurea (DMU) [5]

• Methylcarbamo(dithioperoxo)thioate (MCDT) [5]

Under acidic conditions, the formation of carbon disulfide, hydrogen sulfide, N,N'-dimethylthiuram disulfide, methylamine, and methyl isothiocyanate has been noted.[4] Conversely, at a pH of 9.5, Metam-sodium primarily decomposes to methyl isothiocyanate and sulfur.[4]

Quantitative Data on Metam-sodium Degradation

The rate of Metam-sodium hydrolysis and the formation of its degradates are pH-dependent. The following tables summarize the available quantitative data from environmental fate studies.

Table 1: Hydrolysis Half-life of Metam-sodium

pH	Half-life (days)
5	2
7	2
9	4.5

Source: Environmental Fate and Ecological Risk Assessment for the Existing Uses of Metam-sodium[5]

Table 2: Formation of Primary Degradates in Hydrolysis Studies

pH	Degradate	Maximum Percentage of Applied Radioactivity
5	MITC	18%
7	MITC	60%
9	MITC	20%
9	MCDT	16%

Source: Environmental Fate and Ecological Risk Assessment for the Existing Uses of Metam-sodium[5]

The formation of methylamine is more favored under acidic conditions compared to neutral or alkaline conditions.[5]

Experimental Protocols

The following methodologies are representative of the experimental setups used to study the breakdown of Metam-sodium and the formation of its degradation products.

MITC Formation and Degradation in Soil Slurry

This protocol is adapted from studies investigating the conversion of Metam-sodium to MITC in a controlled laboratory setting.[1]

Objective: To determine the rate of MITC formation from Metam-sodium in a soil-water slurry.

Materials:

• Metam-sodium analytical standard

• MITC analytical standard

• Distilled water

• Soil sample (e.g., Arlington sandy loam)

• 20-mL headspace vials with Teflon-faced butyl rubber septa and aluminum seals

• Gas chromatograph (GC) equipped with a suitable detector (e.g., flame photometric detector)

• Incubator

Procedure:

• Weigh 10 grams (dry weight equivalent) of soil into each 20-mL headspace vial.

• Adjust the soil moisture to the desired level by adding a calculated amount of distilled water.

• Prepare an aqueous stock solution of Metam-sodium at a known concentration.

• Inject a specific volume (e.g., 500 µL) of the Metam-sodium stock solution into each soil-containing vial.

• Immediately cap the vials with an aluminum seal and a Teflon-faced butyl rubber septum.

• Incubate the vials in the dark at a constant temperature (e.g., 21 ± 0.5 °C).

• At predetermined time intervals, analyze the headspace gas for MITC concentration using gas chromatography.

• The formation rate constant (k) of MITC can be obtained by fitting the experimental data to a first-order kinetics model.

Hydrolysis of Metam-sodium in Aqueous Solutions

This protocol is based on hydrolysis studies conducted to determine the degradation rate of Metam-sodium at different pH levels.[5]

Objective: To determine the hydrolysis half-life of Metam-sodium in sterile aqueous buffered solutions.

Materials:

• Metam-sodium analytical standard

• Sterile aqueous buffer solutions at pH 5, 7, and 9

• Sterile amber glass vials with Teflon-lined screw caps

• High-performance liquid chromatograph (HPLC) with a suitable detector (e.g., UV-Vis)

• Incubator

Procedure:

• Prepare sterile aqueous buffer solutions at pH 5, 7, and 9.

• Prepare a stock solution of Metam-sodium in a suitable solvent.

• Fortify the buffer solutions with Metam-sodium to achieve a known initial concentration.

• Dispense the fortified buffer solutions into sterile amber glass vials and seal them.

• Incubate the vials in the dark at a constant temperature (e.g., 25 °C).

• At specified time intervals, collect triplicate samples from each pH level.

• Immediately analyze the samples for the concentration of Metam-sodium using HPLC.

• Identify and quantify the major degradation products by comparing their retention times and spectral data with those of analytical standards.

• Calculate the first-order rate constants and the corresponding half-lives for the hydrolysis of Metam-sodium at each pH.

Visualization of Degradation Pathways

The following diagrams illustrate the degradation pathways of Metam-sodium in aqueous solutions.

Primary breakdown of Metam-sodium in aqueous solution.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. spraydays.cdpr.ca.gov [spraydays.cdpr.ca.gov]
• 3. beyondpesticides.org [beyondpesticides.org]
• 4. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. 6. Methyl Isothiocyanate Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. METAM SODIUM (COMPOUNDS, WEED, KILLING, LIQUID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

The Biological Activity of Metam-sodium and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium (sodium N-methyldithiocarbamate) is a broad-spectrum biocide widely utilized in agriculture as a soil fumigant. Its potent biological activity extends to fungi, bacteria, nematodes, and weeds. This technical guide provides a comprehensive overview of the biological activities of Metam-sodium and its principal active derivative, methyl isothiocyanate (MITC), with a focus on quantitative efficacy, mechanisms of action, and detailed experimental methodologies.

Mechanism of Action

Metam-sodium itself is not the primary biocidal agent. Upon application in moist soil, it rapidly decomposes to form methyl isothiocyanate (MITC), a volatile and highly reactive compound.[1][2] This conversion is the critical step for its biological activity.

The primary mode of action of MITC involves its reaction with sulfhydryl groups (-SH) of amino acids, such as cysteine, which are essential components of many proteins and enzymes.[3] This interaction leads to the inactivation of vital enzymes, thereby disrupting cellular respiration and other critical metabolic processes, ultimately causing cell death.[3] Dithiocarbamates, the chemical class to which Metam-sodium belongs, are known to inhibit the mitochondrial respiratory chain, further contributing to cellular energy depletion.[3]

dot

Caption: Decomposition of Metam-sodium to MITC and its cellular mechanism of action.

Antimicrobial Activity

Metam-sodium, through the action of MITC, exhibits potent fungicidal and bactericidal properties, making it an effective soil sterilant.[4][5] It is used to control a wide range of soil-borne plant pathogenic fungi.[5]

Table 1: Fungicidal Efficacy of Metam-sodium

Target Fungus	Application Rate	Efficacy	Reference
Macrophomina phaseolina	467.3 L/ha	Significant reduction in soil populations	[6]
Macrophomina phaseolina	934.6 L/ha	Significant reduction in soil populations	[6]
Clubroot (Plasmodiophora brassicae)	0.4–1.6 mL/L soil	Reduced root hair infection and gall weight	[7]
Soil-borne fungi	50 g/m² (as part of a triple fumigation)	Significant reduction in pathogenic fungi	[8]

Note: Efficacy can be influenced by soil type, moisture, temperature, and application method.

Herbicidal Activity

Metam-sodium is an effective pre-emergent herbicide, controlling a broad spectrum of weed species by inhibiting seed germination.[9]

Table 2: Herbicidal Efficacy of Metam-sodium

Weed Species	Application Rate	Control Efficacy (%)	Reference
Red rice (Oryza sativa var. selvatica)	300 l/ha	82 - 94	[10]
Red rice (Oryza sativa var. selvatica)	450 l/ha	92 - 100	[10]
Red rice (Oryza sativa var. selvatica)	600 l/ha	82 - 94	[10]
Echinochloa crus-galli	300 - 600 l/ha	Good, especially at higher rates	[10]
Prostrate knotweed	Not specified	Reduced seed viability	[11]
Common purslane	Not specified	Reduced seed viability	[11]
Pineappleweed (Matricaria matricarioides)	Not specified	Significant reduction	[9]
Lambsquarter (Chenopodium album)	Not specified	Significant reduction	[9]

Nematicidal Activity

Metam-sodium is widely used to control plant-parasitic nematodes. MITC is toxic to a wide range of nematode species.

Table 3: Nematicidal Efficacy of Metam-sodium

Nematode Species	Application Rate	Efficacy	Reference
Columbia root knot nematode (Meloidogyne chitwoodi)	40 GPA	Did not significantly reduce tuber infection alone	[12]
Root-knot nematode	Not specified	Reduction in root galling	[13]

Genotoxicity and Other Toxicological Effects

Metam-sodium and its breakdown product MITC have been the subject of extensive toxicological evaluation.

• Genotoxicity: Metam-sodium has been shown to be a clastogen, meaning it can cause structural damage to chromosomes.[5] Standard genotoxicity assessments for pesticides often include a battery of tests to evaluate different endpoints.

dot

Caption: A typical workflow for genotoxicity assessment of a chemical substance.

• Acute Toxicity: Metam-sodium exhibits moderate to high acute toxicity. The oral LD50 in rats is reported to be between 450-820 mg/kg, and for albino mice, it is 146-280 mg/kg.[5]

• Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified Metam-sodium as a probable human carcinogen (Group B2), based on studies showing an increased incidence of angiosarcomas in mice.[1]

• Developmental and Reproductive Toxicity: Studies in laboratory animals have indicated that Metam-sodium can cause birth defects and fetal death.[5] It is also considered a reproductive toxin, with studies showing a reduction in the number of surviving fetuses.[2]

• Immunotoxicity: Research has demonstrated that Metam-sodium can suppress the immune system, including reducing the size of the thymus and the activity of natural killer cells.[2]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) for Volatile Antimicrobial Agents

This protocol is adapted for volatile compounds like MITC, the active derivative of Metam-sodium.

• Preparation of Test Organism: Culture the target fungus or bacterium on an appropriate agar medium to obtain a fresh, pure culture. Prepare a standardized inoculum suspension in a suitable broth, adjusting the turbidity to a 0.5 McFarland standard.

• Preparation of Test Compound: Prepare a stock solution of Metam-sodium or MITC in a suitable solvent. Due to their volatility, subsequent dilutions should be prepared in a manner that minimizes evaporation.

• Assay Setup (Vapor Phase Method):

  • Inoculate the surface of an agar plate with the standardized microbial suspension.

  • Place a sterile filter paper disc in the center of the lid of the petri dish.

  • Apply a known volume of the test compound dilution to the filter paper disc.

  • Seal the petri dish with parafilm to create a closed environment.

  • Incubate the plates under appropriate conditions (temperature and duration) for the test organism.

• Data Analysis: The MIC is determined as the lowest concentration of the test compound that completely inhibits the visible growth of the microorganism on the agar surface.

dot

Caption: Experimental workflow for determining the MIC of a volatile antimicrobial agent.

Herbicide Efficacy Bioassay (Phytotoxicity Test)

This protocol is used to assess the herbicidal activity of Metam-sodium on target weed species.

• Soil Preparation: Use a standardized soil mix or field soil. If using field soil, it should be sterilized to eliminate existing weed seeds and microorganisms that might interfere with the results.

• Treatment Application: Incorporate Metam-sodium into the soil at various application rates. A control group with no Metam-sodium treatment is essential.

• Seed Sowing: Sow a known number of seeds of the target weed species into the treated and control soil.

• Incubation: Place the pots in a controlled environment (growth chamber or greenhouse) with optimal conditions for seed germination and plant growth (light, temperature, humidity).

• Data Collection: After a predetermined period, assess the following parameters:

  • Germination Rate: Count the number of emerged seedlings in each pot.

  • Phytotoxicity Symptoms: Visually assess the seedlings for signs of injury, such as stunting, chlorosis (yellowing), necrosis (tissue death), and malformations.

  • Biomass: Harvest the above-ground plant material, dry it in an oven, and measure the dry weight.

• Data Analysis: Compare the germination rate, phytotoxicity symptoms, and biomass of the treated groups to the control group to determine the herbicidal efficacy at different concentrations.

Nematicide Efficacy Bioassay

This laboratory bioassay is used to evaluate the nematicidal activity of Metam-sodium.

• Nematode Culture: Maintain a healthy culture of the target plant-parasitic nematode species.

• Soil Treatment: Prepare soil samples treated with different concentrations of Metam-sodium, including an untreated control.

• Nematode Inoculation: Inoculate a known number of nematodes into each soil sample.

• Incubation: Incubate the soil samples under controlled conditions for a specific period (e.g., 24-72 hours).

• Nematode Extraction: Extract the nematodes from the soil samples using a standard extraction technique (e.g., Baermann funnel or centrifugal flotation).

• Viability Assessment: Count the number of live and dead nematodes under a microscope. Criteria for determining death may include lack of movement upon probing with a fine needle.

• Data Analysis: Calculate the percentage of nematode mortality for each treatment concentration and compare it to the control to determine the nematicidal efficacy.

Conclusion

Metam-sodium and its primary derivative, MITC, are potent biocides with a broad spectrum of activity against fungi, bacteria, weeds, and nematodes. Their mechanism of action, centered on the disruption of essential enzymatic functions through interaction with sulfhydryl groups, makes them effective but non-selective. While highly effective for soil sterilization in agricultural settings, the toxicological profile of Metam-sodium, including its genotoxicity, carcinogenicity, and developmental toxicity, necessitates careful handling and risk assessment. The provided experimental protocols offer standardized methods for the continued evaluation of the biological activities of these and other related compounds.

References

• 1. lib.ncfh.org [lib.ncfh.org]
• 2. assets.nationbuilder.com [assets.nationbuilder.com]
• 3. The effect of dithiocarbamates on neurotoxic action of 1-methyl-4-phenyl-1,2,3,6 tetrahydropyridine (MPTP) and on mitochondrial respiration chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. beyondpesticides.org [beyondpesticides.org]
• 6. rngr.net [rngr.net]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Chloropicrin, Dimethyl Disulfide and Metham Sodium Applied Simultaneously on Soil-Born Bacteria and Fungi | MDPI [mdpi.com]
• 9. uaf.edu [uaf.edu]
• 10. Weed control in rice with metham-sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mbao.org [mbao.org]
• 12. ucanr.edu [ucanr.edu]
• 13. jofamericanscience.org [jofamericanscience.org]

Protocols & Analytical Methods

Application Notes: Analytical Methods for the Quantification of Metam-sodium and its Primary Biocidal Agent, Methyl Isothiocyanate (MITC), in Soil

Introduction

Metam-sodium (sodium N-methyldithiocarbamate) is a widely used soil fumigant effective against a broad spectrum of pests, including fungi, nematodes, insects, and weeds. Its efficacy is not due to the compound itself but to its rapid degradation in moist soil into its primary active agent, methyl isothiocyanate (MITC). This transformation is a swift, abiotic decomposition process. Consequently, the analytical quantification of Metam-sodium's activity in soil predominantly focuses on the measurement of MITC.

This document provides detailed protocols for the primary analytical techniques used to quantify MITC in soil, reflecting the applied Metam-sodium's effective concentration. The methods covered are primarily based on gas chromatography (GC) due to the volatile nature of MITC. An overview of ion chromatography for the direct, though less common, analysis of the Metam-sodium parent compound is also included.

Chemical Transformation of Metam-sodium

In the presence of soil moisture, Metam-sodium hydrolyzes to form the volatile biocide methyl isothiocyanate (MITC) and hydrogen sulfide. This conversion is fundamental to its function and dictates the choice of analytical methods.

Application Notes and Protocols for the Detection of Methyl Isothiocyanate (MITC) by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of methyl isothiocyanate (MITC) using gas chromatography (GC). The protocols outlined below cover various sample matrices and GC configurations, offering robust and sensitive methods for the analysis of this volatile compound.

Introduction

Methyl isothiocyanate (MITC) is a highly volatile and reactive compound used as a soil fumigant, pesticide, and is also found in some food products.[1][2][3] Accurate and sensitive detection of MITC is crucial for environmental monitoring, food safety, and in the context of drug development where isothiocyanates are investigated for their therapeutic properties. Gas chromatography is a powerful and widely used technique for the analysis of MITC due to its ability to separate volatile compounds with high resolution.[4][5][6] This document outlines various GC-based methods, including different sample preparation techniques and detection systems, to suit a range of analytical needs.

Quantitative Data Summary

The following tables summarize the quantitative data from various validated methods for MITC detection, providing a comparative overview of their performance.

Table 1: Performance of GC Methods for MITC Detection in Water Samples

Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
HS-SPME-GC-MS/MS	0.017 ng/mL	-	76-92	[1][2]
Headspace-GC-MS	-	0.1 µg/L	70-120	[7]

Table 2: Performance of GC Methods for MITC Detection in Soil Samples

Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
HS-SPME-GC-MS/MS	0.1 ng/g	-	76-92	[1][2]

Table 3: Performance of GC Methods for MITC Detection in Wine Samples

Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
Dichloromethane Extraction GC-NPD/FPD	0.003 ppm	0.01 ppm	>95	[8]
Solid Phase Extraction GC-FPD	0.02 µg/g	-	89.2-95.4	[9]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS/MS for MITC in Soil and Water

This method is highly sensitive and suitable for complex matrices like soil.[1][2]

1. Sample Preparation:

• Water Samples: Place a known volume of the water sample into a headspace vial.

• Soil Samples: Weigh a known amount of homogenized soil into a headspace vial. For soil, it is recommended to dry the sample at 40°C until a constant weight is achieved and sieve it to a particle size of ≤2 mm.[10]

• Add a salting-out agent (e.g., NaCl) to the vial to increase the volatility of MITC.

2. HS-SPME Procedure:

• Place the vial in a headspace autosampler.

• Expose a suitable SPME fiber (e.g., polydimethylsiloxane/divinylbenzene) to the headspace above the sample.

• Allow the fiber to equilibrate with the headspace for a defined period at a controlled temperature to adsorb the volatile MITC.

3. GC-MS/MS Analysis:

• Injection: Thermally desorb the trapped analytes from the SPME fiber in the hot GC inlet.

• GC Column: Use a capillary column suitable for volatile compounds (e.g., DB-624 or equivalent).

• Oven Temperature Program:

  • Initial temperature: 40-50°C, hold for a few minutes.

  • Ramp: Increase the temperature at a controlled rate (e.g., 10°C/min) to a final temperature of around 200-250°C.

• Carrier Gas: Helium at a constant flow rate.

• MS/MS Detection:

  • Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Monitor at least two specific precursor-to-product ion transitions for MITC for reliable quantification and confirmation. The molecular ion of MITC is m/z 73.[3]

Protocol 2: Solvent Extraction GC with Nitrogen-Phosphorus Detection (NPD) for MITC in Wine

This protocol is a robust method for the routine analysis of MITC in wine samples.[8]

1. Sample Preparation:

• To 5 mL of wine, add 2 mL of dichloromethane.

• Vortex the mixture to extract MITC into the organic solvent.

• Wash the dichloromethane extract with a 5% sodium chloride solution to remove interferences.

2. GC-NPD Analysis:

• Injection: Inject an aliquot (e.g., 1-2 µL) of the organic extract into the GC.

• GC Column: A DB-210 column (30 m x 0.53 mm i.d.) or equivalent is suitable.[8]

• Oven Temperature: An isothermal analysis at 70°C can be employed for rapid screening.[8]

• Carrier Gas: Helium or Nitrogen.

• Detector: A Nitrogen-Phosphorus Detector (NPD) is highly selective for nitrogen-containing compounds like MITC. A Flame Photometric Detector (FPD) in sulfur mode can be used for confirmation.[8]

Protocol 3: Static Headspace GC-MS for MITC in Water

This method is ideal for the analysis of volatile organic compounds in liquid samples and requires minimal sample preparation.[7][11]

1. Sample Preparation:

• Pipette 10 mL of the water sample into a 20 mL headspace vial.

• Add sufficient sodium chloride to saturate the solution.

• Immediately seal the vial with a septum cap.

2. Headspace Analysis:

• Place the vial in a headspace autosampler.

• Incubate the vial at a specific temperature (e.g., 80°C) for a set time to allow MITC to partition into the headspace.

• An automated system then injects a fixed volume of the headspace gas into the GC.

3. GC-MS Analysis:

• Injection: Splitless or split injection depending on the concentration of MITC.

• GC Column: A mid-polar column like a DB-624 is recommended.[7]

• Oven Temperature Program: A typical program would start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 240°C).

• Carrier Gas: Helium.

• MS Detection:

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

  • Monitor the characteristic ions of MITC, such as m/z 73 (molecular ion) and m/z 72 for confirmation.[3][7]

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the GC-based analysis of MITC.

Caption: General workflow for MITC analysis by gas chromatography.

References

• 1. Determination of methylisothiocyanate in soil and water by HS-SPME followed by GC-MS-MS with a triple quadrupole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. measurlabs.com [measurlabs.com]
• 5. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 6. 6-napse.com [6-napse.com]
• 7. epa.gov [epa.gov]
• 8. Analysis of methyl isothiocyanate in wine by gas chromatography with dual detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Methyl Isothiocyanate in Wine by Using Solid Phase Extraction/HPLC, GC and GC/MS [jstage.jst.go.jp]
• 10. mdpi.com [mdpi.com]
• 11. Headspace Gas Chromatography: Types and Uses | Phenomenex [phenomenex.com]

Application Note: High-Performance Liquid Chromatography for the Analysis of Metam-Sodium

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metam-sodium (sodium N-methyldithiocarbamate) is a widely used soil fumigant, nematicide, and herbicide.[1] Its efficacy is primarily due to its decomposition into the volatile and biocidal compound, methyl isothiocyanate (MITC).[1][2][3][4] Due to the chemical instability and polar nature of metam-sodium, its analysis can be challenging.[1][5][6] High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive method for the determination of metam-sodium and its primary degradation product, MITC. This application note provides detailed protocols for the analysis of metam-sodium using HPLC, suitable for various matrices.

Principle of Analysis

Metam-sodium is a polar, water-soluble, and thermally unstable compound.[1] Direct analysis can be achieved using reversed-phase HPLC with a micellar mobile phase or ion-pair chromatography. An alternative approach involves a derivatization step, such as ion-pair methylation, to create a less polar and more easily separable compound.[7][8] Given its rapid degradation to MITC, a common analytical strategy is the simultaneous determination of both metam-sodium and MITC.[1]

Chemical Degradation Pathway of Metam-Sodium

Metam-sodium undergoes rapid degradation in soil to form its active component, methyl isothiocyanate (MITC).[2][3][4] This transformation is a critical aspect to consider during analysis.

Caption: Degradation of Metam-Sodium to MITC in soil.

Experimental Protocols

Two primary HPLC methods are detailed below: a direct analysis method using a micellar mobile phase and a derivatization-based method.

Method 1: Direct Analysis of Metam-Sodium and MITC using Micellar HPLC

This method is adapted for the simultaneous determination of metam-sodium and MITC in water samples.[1]

1. Sample Preparation (Water Samples)

• Collect water samples in clean glass vials.

• If necessary, filter the sample through a 0.45 µm filter to remove particulate matter.

• For recovery studies, spike uncontaminated pond water or untreated sewage with known concentrations of metam-sodium and MITC standards.[1]

2. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: Reversed-phase octadecyl (C18) bonded column.

• Mobile Phase: Methanol - water (50:50 v/v) buffered to pH 6.8 with 10 mM phosphate buffer, containing micellar hexadecyltrimethylammonium bromide (CTAB).[1]

• Flow Rate: 1.0 mL/min (typical, may require optimization).

• Injection Volume: 20 µL.

• Detection: UV detector at 247 nm.[1]

• Run Time: Approximately 16 minutes.[1]

3. Calibration

• Prepare a series of standard solutions of metam-sodium and MITC in the mobile phase.

• The calibration graphs for both compounds are linear for injected masses between 100 pg and 200 ng for metam-sodium and 100 pg and 20 ng for MITC.[1]

Method 2: Analysis of Metam-Sodium via Ion-Pair Methylation

This method is suitable for the determination of metam-sodium in vegetable matrices and involves a derivatization step.[7][8]

1. Sample Preparation and Derivatization

• Extraction: Homogenize the sample (e.g., apple, leek). Extract a known weight of the homogenized sample with an alkaline solution containing a stabilizing agent (e.g., EDTA) to prevent degradation.

• Derivatization (Ion-Pair Methylation):

  • To the aqueous extract, add a solution of methyl iodide in a chloroform-hexane mixture.

  • Shake vigorously to facilitate the methylation of metam-sodium.

  • Collect the organic phase. Re-extract the aqueous layer with the methyl iodide solution to ensure complete recovery.[7]

  • Combine the organic phases and add 0.5 mL of 1,2-propanediol in chloroform (20%).[7]

  • Evaporate the solvent and redissolve the residue in 5 mL of methanol.[7]

  • The sample is now ready for HPLC analysis.

2. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: Reversed-phase C18 column.

• Mobile Phase: A gradient of methanol and water is typically used.

• Flow Rate: 1.0 mL/min (typical, may require optimization).

• Injection Volume: 20 µL.[7]

• Detection: UV detector at 272 nm.[7][8]

3. Calibration

• Prepare calibration standards of metam-sodium and process them through the same extraction and derivatization procedure as the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the derivatized standard.

Data Presentation

The quantitative performance of the HPLC methods for metam-sodium analysis is summarized in the table below.

Parameter	Method 1: Micellar HPLC	Method 2: Ion-Pair Methylation	Reference
Analyte(s)	Metam-Sodium & MITC	Metam-Sodium (as methyl derivative)	[1][7][8]
Matrix	Pond Water, Sewage	Apple, Leek	[1][7][8]
Detection Wavelength	247 nm	272 nm	[1][7][8]
Limit of Detection (LOD)	Metam-Sodium: 70 pg/dm³	Metam-Na: 0.8 ng (injected)	[1][7][8]
MITC: 1 pg/dm³	[1]
Limit of Quantification (LOQ)	Not Specified	Metam-Na: 2.5 ng (injected)	[7][8]
Recovery	>92% (Pond Water)	>90%	[1][7][8]
>88% (Sewage)	[1]
Linearity (Correlation Coefficient)	Metam-Sodium: 0.997	Metam-Na: 0.9978	[1][7][8]
MITC: 0.998	[1]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the HPLC analysis of metam-sodium.

Caption: General workflow for Metam-Sodium analysis by HPLC.

References

• 1. Determination of sodium N-methyldithiocarbamate (metham sodium) and methyl isothiocyanate in aqueous samples by high-performance liquid chromatography using a micellar mobile phase - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Soil Fumigation Using Metam-sodium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and protocols for conducting soil fumigation experiments using Metam-sodium. This document is intended to guide researchers in the safe and effective use of this broad-spectrum soil fumigant for the control of soil-borne pathogens, nematodes, and weeds in a research setting.

Introduction to Metam-sodium

Metam-sodium (sodium N-methyldithiocarbamate) is a water-soluble liquid fumigant.[1] It is not the primary biocidal agent itself but is a precursor to the active compound, methyl isothiocyanate (MITC).[2][3] Upon application to moist soil, Metam-sodium rapidly decomposes into MITC, a highly volatile and reactive compound responsible for its fumigant properties.[2][4] MITC is effective against a wide range of soil-borne organisms, including fungi, bacteria, nematodes, and germinating weed seeds.[2][5][6]

Mechanism of Action

The efficacy of Metam-sodium relies on its conversion to MITC in the soil. This conversion is a rapid, abiotic decomposition process that occurs in the presence of water.[2][4] The primary mode of action of MITC is the inactivation of essential enzymes in target organisms.[2] It specifically targets sulfhydryl groups (-SH) in amino acids, leading to the disruption of cellular respiration and other vital metabolic processes, ultimately causing cell death.[2]

Safety Precautions and Personal Protective Equipment (PPE)

Metam-sodium and its breakdown product, MITC, are hazardous materials.[3][7] Strict adherence to safety protocols is crucial to minimize exposure risks.

3.1. General Handling Precautions:

• Always handle Metam-sodium in a well-ventilated area, preferably within a chemical fume hood.[8][9]

• Avoid all personal contact, including inhalation of vapors or mists.[8]

• Do not eat, drink, or smoke in the handling area.[8]

• Use a closed system for transferring liquids whenever possible to minimize exposure.[8]

• Store Metam-sodium in a cool, dry, and well-ventilated place, away from incompatible materials such as acids and oxidizing agents.[8]

• Keep containers tightly closed when not in use.[8]

3.2. Required Personal Protective Equipment (PPE):

PPE Category	Required Items
Body Protection	Long-sleeved shirt and long pants, Chemical-resistant coveralls, Chemical-resistant apron.[8]
Hand Protection	Chemical-resistant gloves (e.g., barrier laminate or Viton ≥14 mils).[8]
Foot Protection	Chemical-resistant footwear.[8]
Eye Protection	Protective eyewear (safety glasses with side shields or goggles).[8]
Respiratory Protection	Use of a respirator with an appropriate cartridge for pesticides is recommended, especially in enclosed spaces or when ventilation is inadequate.[8]

Experimental Protocols

The following protocols provide a general framework for conducting soil fumigation experiments with Metam-sodium. Researchers should adapt these protocols to their specific experimental design and local regulations.

4.1. Pre-Application Protocol:

• Soil Preparation:

  • Cultivate the soil to the desired treatment depth to break up clods and ensure a uniform texture.[10] Improper soil preparation is a major cause of fumigation failure.[10]

  • Remove or incorporate any large plant debris.[11]

  • Ensure the soil is moist, ideally between 60% and 80% of field capacity, to facilitate the conversion of Metam-sodium to MITC.[11][12]

• Experimental Design:

  • Use a randomized complete block design with a sufficient number of replications (at least four is recommended) to ensure statistical validity.[12]

  • Include an untreated control group for comparison.[12]

  • Clearly mark the boundaries of each experimental plot.[12]

• Application Rate Calculation:

  • Determine the appropriate application rate based on the target pest, soil type, and experimental objectives. Refer to Table 1 for general application rate guidelines.

  • Calibrate all application equipment accurately before use to ensure precise delivery of the fumigant.[12]

4.2. Application Protocol:

There are several methods for applying Metam-sodium in a research setting. The choice of method depends on the scale of the experiment and the target depth.

• Soil Drench:

  • Dilute the calculated amount of Metam-sodium in a sufficient volume of water.

  • Apply the solution evenly over the soil surface of the plot using a calibrated sprayer or watering can.[6]

  • Immediately after application, apply a water seal by lightly irrigating the treated area to a depth of about one inch to prevent the premature escape of MITC gas.[10][13]

• Soil Injection:

  • Use a hand-held or small-scale mechanical injector to deliver Metam-sodium to the desired soil depth (typically 10-15 cm).[14]

  • Inject in a grid pattern to ensure even distribution.

  • Immediately after injection, compact the soil surface by rolling or tamping to seal the injection channels.[14]

• Rotary Tiller Incorporation:

  • Spray the Metam-sodium solution onto the soil surface immediately in front of a rotary tiller.[14]

  • Incorporate the fumigant into the soil to the desired depth with the tiller.

  • Compact the soil surface immediately after incorporation.[14]

4.3. Post-Application Protocol:

• Sealing the Treated Area:

  • For optimal efficacy, especially in small-scale experiments, cover the treated plots with gas-impermeable plastic sheeting (tarping) immediately after application.[13] This helps to retain the MITC gas in the soil for a longer period.

  • Secure the edges of the tarp with soil to create a tight seal.

• Re-entry Interval:

  • Adhere to strict re-entry intervals to ensure worker safety. The restricted entry interval begins at the start of the application.[5][15]

  • For untarped applications, the re-entry period is typically 5 days.[16]

  • For tarped applications, the re-entry period can vary, and the label instructions should be followed. Generally, workers should not enter treated areas for at least 48 hours.[17]

• Aeration and Planting:

  • After the required exposure period, remove the plastic sheeting (if used) to allow the soil to aerate.

  • Cultivate the soil to the depth of treatment to facilitate the dissipation of any remaining fumigant.[10]

  • The interval between application and planting can range from 14 to 30 days, depending on soil type, temperature, and moisture.[14] Heavier, colder, or wetter soils require a longer interval.[14]

  • It is advisable to sow a sensitive indicator crop, such as lettuce or radish, about 7 days before planting the main crop to ensure the soil is free of phytotoxic residues.

Data Presentation

Table 1: General Application Rates of Metam-sodium for Research Purposes

Target Pest/Disease	Application Method	Recommended Rate (Active Ingredient)	Reference
General Weed Control	Soil Injection	25 - 100 gallons/acre	[13]
Clubroot of Canola	Soil Incorporation with plastic covering	0.4–1.6 mL/L soil (Greenhouse)	[18]
Clubroot of Canola	Surface application with sprinkler and roller	1000 L/ha	[18]
Fusarium Crown and Root Rot in Tomato	Rotovation into preformed beds	935 liters/ha	[19][20]
General Soil Fumigation	Drench	100 ml/m² in 4 liters water	[6]

Note: Application rates can vary significantly based on the specific product formulation, soil type, organic matter content, and the severity of the pest infestation. Always consult the product label and conduct small-scale trials to determine the optimal rate for your specific conditions.

Table 2: Soil Re-entry and Planting Intervals After Metam-sodium Application

Condition	Action	Interval	Reference
Untarped Field Application	Re-entry	5 days	[16]
Tarped Field Application	Re-entry	Minimum 48 hours	[17]
Potting Soil (Treated and Covered)	Re-entry for handling	7 days	[14]
Light-medium texture soil, not excessively wet or cold	Planting	14-21 days	[14]
Heavy texture, high organic matter, wet, or cold (<15°C) soil	Planting	Minimum 30 days	[14]
Application rate > 1100L/ha	Planting	60 days	[14]

Visualizations

Caption: Experimental workflow for soil fumigation using Metam-sodium.

Caption: Mode of action of Metam-sodium in the soil environment.

References

• 1. Metam-sodium (Ref: N 869) [sitem.herts.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. lib.ncfh.org [lib.ncfh.org]
• 4. ars.usda.gov [ars.usda.gov]
• 5. epa.gov [epa.gov]
• 6. aeciph.com [aeciph.com]
• 7. chemos.de [chemos.de]
• 8. benchchem.com [benchchem.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Soil Fumigation [cms.ctahr.hawaii.edu]
• 11. epa.gov [epa.gov]
• 12. benchchem.com [benchchem.com]
• 13. uaf.edu [uaf.edu]
• 14. cdn.nufarm.com [cdn.nufarm.com]
• 15. agsci.colostate.edu [agsci.colostate.edu]
• 16. cales.arizona.edu [cales.arizona.edu]
• 17. titanag.com.au [titanag.com.au]
• 18. researchgate.net [researchgate.net]
• 19. Evaluation of Application Methods of Metam Sodium for Management of Fusarium Crown and Root Rot in Tomato in Southwest Florida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Metam-sodium Application Techniques for Nematode Control: Application Notes and Protocols

Introduction

Metam-sodium is a broad-spectrum soil fumigant widely employed in agriculture for the pre-plant control of a diverse range of soil-borne pests, including plant-parasitic nematodes, fungi, and weeds.[1] Its efficacy, particularly against economically significant nematodes such as root-knot nematodes (Meloidogyne spp.), makes it an essential tool in integrated pest management strategies for numerous high-value crops.[1][2] Metam-sodium is a water-soluble liquid that, upon introduction into the soil, decomposes to release methyl isothiocyanate (MITC), a volatile and potent biocide that is the primary active agent responsible for its nematicidal activity.[1][3][4][5] The effectiveness of metam-sodium is highly dependent on proper soil preparation, application technique, and favorable environmental conditions that ensure the uniform distribution of MITC throughout the soil profile.[1][6]

This document provides detailed application notes and protocols for the use of metam-sodium in controlling nematode populations, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

The primary mode of action of metam-sodium involves its chemical conversion into methyl isothiocyanate (MITC) in the presence of soil moisture.[3][5] This transformation is a rapid, abiotic decomposition process.[5][7] The resulting MITC gas disperses through the soil pores, primarily in the water phase, where it exerts its biocidal effects.[1] The toxicity of MITC is non-specific, involving the denaturation of essential proteins and enzymes within nematodes and other target organisms through interactions with sulfhydryl groups, leading to widespread cellular disruption and mortality.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Metam Sodium | Eastman [eastman.com]
• 3. benchchem.com [benchchem.com]
• 4. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. spudman.com [spudman.com]
• 7. ars.usda.gov [ars.usda.gov]

Best Practices for Chemigation with Metam-Sodium: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metam-sodium is a broad-spectrum soil fumigant widely utilized in agriculture for pre-plant treatment to control a wide array of soil-borne pests, including nematodes, fungi, weeds, and insects.[1][2] Its efficacy lies in its rapid decomposition in moist soil into methyl isothiocyanate (MITC), the primary biocidal agent.[2][3][4] This document provides detailed application notes and protocols for the use of Metam-sodium in chemigation, with a focus on best practices to ensure optimal efficacy, operator safety, and environmental protection. All personnel involved in the handling and application of Metam-sodium must be trained and certified in accordance with EPA regulations.[5]

Mechanism of Action

Metam-sodium (sodium N-methyldithiocarbamate) itself is not the primary pesticidal compound. Upon application to moist soil, it undergoes a rapid chemical conversion to methyl isothiocyanate (MITC).[3][4] This conversion is an abiotic decomposition process.[4] MITC is a volatile compound that disperses through the soil pores.[1] Its primary mode of action is the non-specific inactivation of essential enzymes in target organisms by reacting with sulfhydryl groups in proteins, thereby disrupting cellular respiration and other vital metabolic processes, leading to cell death.[3]

Figure 1: Conversion of Metam-sodium to its active component, MITC, in the soil.

Application Notes for Chemigation

Proper application of Metam-sodium via chemigation is critical for its effectiveness and to minimize off-site movement and environmental impact.

Pre-Application Procedures:

• Soil Preparation : The soil should be tilled to a depth of 5-8 inches to ensure a fine tilth and break up large clods.[6][7] Fields should be cleared of crop residue on the surface.[6]

• Soil Moisture : Optimal soil moisture is crucial for the conversion of Metam-sodium to MITC.[3] The soil should be moist to a depth of 9 inches below the surface, ideally between 60-80% of field capacity.[6][7]

• Soil Temperature : For best results, apply Metam-sodium when soil temperatures are between 10°C and 25°C.[7] Do not apply if the soil temperature at a 3-inch depth exceeds 90°F (32°C).[6][8]

• System Calibration : The chemigation system must be properly calibrated to ensure uniform distribution of the treated water.[8] Inspect all tanks, hoses, fittings, and nozzles for leaks or blockages.[8]

Application Parameters:

The following table summarizes recommended application rates for various crops and target pests. Rates may vary based on soil type, pest pressure, and local regulations. Always consult the product label for specific instructions.

Crop	Target Pest(s)	Application Rate (L/ha)	Application Rate (gallons/acre)	Reference
Potatoes	Nematodes, Verticillium Wilt	63 - 702	6.7 - 75	[9][10]
Tomatoes	Nematodes, Fungi (e.g., Fusarium)	701 - 935	75 - 100	[1][11]
Onions	Fungi (e.g., Fusarium), Bacteria (e.g., Pseudomonas)	-	-	[1][12]
Carrots	Nematodes, Weeds	-	-	[1][2]
Strawberries	Fungi, Nematodes	-	-	[1]
Tobacco Seedbeds	General Soil-borne Pathogens	100 ml/m² (drench)	-	[7]
General Use	Weeds, Fungi, Nematodes	-	up to 300	[2]

Note: Specific application rates can vary significantly. The provided ranges are for general guidance. Always refer to the manufacturer's label for precise rates for your specific situation.

Post-Application Procedures:

• Water Seal : Immediately following the application, a "water seal" of clean water should be applied to the treated area. This helps to seal the fumigant in the soil and reduce volatilization of MITC.[4][13]

• Tarping : In some cases, covering the treated area with a tarp immediately after application can further reduce emissions.[8] A written tarp plan may be required.[8]

• Re-entry Interval (REI) : Strictly adhere to the re-entry intervals specified on the product label.[1]

• Aeration : Before planting, the soil must be aerated to allow any remaining fumigant to dissipate. The time required for aeration depends on soil type, temperature, and moisture content.[7]

Experimental Protocols

Protocol 1: Determination of MITC Concentration in Soil

This protocol outlines a method for quantifying the concentration of MITC in soil samples following Metam-sodium application.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID) or a nitrogen-phosphorus detector (NPD)

• Headspace vials (20 mL) with Teflon-faced septa

• Soil sampling equipment

• Analytical balance

• Syringes

• MITC analytical standard

• Organic solvent (e.g., acetone)

Procedure:

• Sample Collection : Collect soil samples from the treated area at various depths and time points post-application.

• Sample Preparation : Weigh 10 g of soil into a 20-mL headspace vial.

• Incubation : Immediately seal the vial and incubate at a constant temperature (e.g., 21°C) in the dark.[4]

• Headspace Analysis : After a set incubation period, use a gas-tight syringe to withdraw a sample of the headspace gas from the vial.

• GC Analysis : Inject the headspace sample into the GC. The retention time for MITC is approximately 7.5 minutes under typical conditions.[4]

• Quantification : Compare the peak area of the sample to a calibration curve prepared with known concentrations of MITC standard to determine the concentration in the soil.

Figure 2: Experimental workflow for determining MITC concentration in soil.

Protocol 2: Assessment of Soil Microbial Community Changes

This protocol describes a method to analyze the impact of Metam-sodium fumigation on the soil microbial community using Fatty Acid Methyl Ester (FAME) analysis.

Materials:

• Freeze-dryer

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID)

• Solvents: Chloroform, methanol, hexane

• Reagents: Potassium hydroxide (KOH), acetic acid

• Internal standard (e.g., 19:0 phosphatidylcholine)

• Bacterial Acid Methyl Ester (BAME) standard mix

Procedure:

• Sample Preparation : Collect soil samples before and after fumigation. Immediately freeze-dry and grind the samples to a fine powder.[3]

• Lipid Extraction : Perform a modified Bligh-Dyer extraction to isolate lipids from the soil samples.[3]

• Saponification and Methylation : The extracted lipids are saponified and methylated to form fatty acid methyl esters (FAMEs).[3]

• FAME Extraction : Extract the FAMEs with hexane.[3]

• GC Analysis : Inject the FAME extract into the GC-FID. Identify and quantify the FAMEs by comparing their retention times and peak areas to the BAME standard mixture.[3]

• Data Analysis : Calculate the abundance of different microbial groups (e.g., Gram-positive bacteria, Gram-negative bacteria, fungi) based on the presence and abundance of specific biomarker fatty acids. Analyze the changes in the microbial community structure between fumigated and non-fumigated soils.[3]

Safety Precautions

Metam-sodium and its breakdown product MITC are hazardous materials.[2][14] Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE) : Handlers must wear appropriate PPE, including chemical-resistant gloves, coveralls, and respiratory protection as specified on the product label.[1][6][15]

• Buffer Zones : Establish buffer zones around the application site as required by regulations to protect workers and bystanders.[1]

• Emergency Preparedness : Have an emergency response plan in place.[14] In case of exposure, move the individual to fresh air and seek immediate medical attention.[14][15]

• Environmental Protection : Do not allow Metam-sodium to contaminate waterways, as it is toxic to aquatic life.[1][16]

Figure 3: Logical workflow for best practices in Metam-sodium chemigation.

Environmental Fate

Metam-sodium degrades rapidly in the soil, with a half-life of approximately 23 minutes.[13] Its primary degradant, MITC, is volatile and can be lost to the atmosphere.[4] MITC also degrades in the soil and is susceptible to photolysis in the air and water.[13] While MITC is water-soluble, its high volatility means it is likely to rapidly volatilize from surface water.[17] There is a low potential for Metam-sodium or MITC to leach into groundwater under typical conditions due to their rapid degradation.[17] However, the application of Metam-sodium can have a significant, albeit short-term, impact on non-target soil microorganisms, leading to a reduction in microbial biomass and a shift in community structure.[3][18]

References

• 1. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 2. lib.ncfh.org [lib.ncfh.org]
• 3. benchchem.com [benchchem.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. epa.gov [epa.gov]
• 6. journals.flvc.org [journals.flvc.org]
• 7. aeciph.com [aeciph.com]
• 8. epa.gov [epa.gov]
• 9. jofamericanscience.org [jofamericanscience.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. EFFECT OF METHAM-SODIUM ON SEVERAL BACTERIAL DISEASES | International Society for Horticultural Science [ishs.org]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. migrantclinician.org [migrantclinician.org]
• 15. chemicalbook.com [chemicalbook.com]
• 16. beyondpesticides.org [beyondpesticides.org]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Calculating Metam-sodium Dosage for Different Soil Types

Introduction

Metam-sodium is a water-miscible soil fumigant utilized for the pre-planting control of a broad spectrum of soil-borne pests, including fungi, nematodes, insects, and germinating weed seeds.[1][2] Its efficacy is not derived from the compound itself, but from its decomposition in moist soil into the potent, volatile biocide, methyl isothiocyanate (MITC).[2][3][4] This conversion process and the subsequent behavior of MITC are profoundly influenced by various soil properties. Consequently, accurate dosage calculation is paramount to ensure effective pest control while minimizing the risk of phytotoxicity and environmental contamination.

These application notes provide a comprehensive guide for researchers and scientists on the principles and protocols for determining the appropriate dosage of Metam-sodium, with a specific focus on the influence of different soil types.

Mechanism of Action: Conversion to MITC

Upon application to soil, Metam-sodium undergoes a rapid abiotic decomposition process in the presence of water to form methyl isothiocyanate (MITC), the primary active fumigant, and other byproducts such as hydrogen sulfide.[3][5] This conversion is typically completed within one to five hours, depending on soil conditions.[4] The volatile nature of MITC allows it to diffuse through the soil profile, effectively controlling target pests.[4]

Caption: Conversion of Metam-sodium to its active component, MITC.

Factors Influencing Dosage Calculation

The optimal dosage of Metam-sodium is not a single value but a range that must be adjusted based on several interconnected soil and environmental factors. Soil texture is considered a dominant factor influencing the movement and volatilization of MITC.[6]

Caption: Factors influencing the calculation of Metam-sodium dosage.

• Soil Texture :

  • Sandy Soils : Larger pore spaces can lead to deeper fumigant penetration but also result in more rapid volatilization and loss of MITC.[6] Decomposition of Metam-sodium to MITC may take longer (up to 5 hours) in sandy soils.[4]

  • Clay Soils : Finer-textured soils with smaller pore spaces retain the fumigant for longer periods.[1] This can improve efficacy but also necessitates a longer waiting period before planting to avoid phytotoxicity.[1] Higher application rates are generally recommended for heavier, clay-based soils.[7]

• Soil Organic Matter (OM) :

  • High OM content can increase the degradation rate of MITC and impede its movement through the soil profile, potentially reducing efficacy. Soils high in organic matter may require higher dosage rates and extended aeration periods.[1][4] One study noted that MITC persisted longer in soil with high organic matter.[8]

• Soil Moisture :

  • Moisture is critical for the conversion of Metam-sodium to MITC.[4] The ideal soil moisture content is between 50% and 85% of field capacity.[2][9] Low moisture can allow the fumigant to escape too quickly, while excessive moisture can retard its conversion and movement through the soil.[9]

• Soil Temperature :

  • Optimal efficacy is achieved when soil temperatures are between 10°C and 25°C.[1] Application is not recommended below 10°C.[1] Higher temperatures can lead to rapid volatilization and significant loss of MITC, reducing effectiveness.[4]

• Soil Tilth and Preparation :

  • The soil should be well-prepared to a depth of 30-50 cm, with a fine, non-compacted tilth free of clods and undecomposed plant matter.[1][10] This ensures uniform distribution and penetration of the fumigant.[2]

Dosage Recommendations

The following table summarizes general application rates based on soil type and application context. These are starting points and should be adjusted based on the specific factors outlined above.

Application Context	Soil Type / Condition	Dosage Rate	Remarks and Considerations
General Field Application	Coarse to Medium Textured Soils	650 - 900 L/ha[1]	Rate is dependent on the level of pest infestation and the target spectrum.[1]
Fine Textured (Clay) or High Organic Matter Soils	Use higher end of the range (e.g., 500-900 L/ha)[1][4][7]	Heavier soils retain the fumigant longer, requiring an extended waiting period before planting.[1]
Tobacco Lands	General	60 - 120 L/ha[1]	Higher rates provide better control.[1]
Tobacco Seedbeds	General	100 mL/m² in 4 L water[1]	Drench application followed by sealing the bed with a plastic sheet for 7 days.[1]
Growing Media / Potting Soil	High in clay or organic matter	700 - 900 mL/m³ in 30-50 L water[1]	Ensure thorough mixing and cover the treated soil with a plastic sheet for at least three days.[1]
Verticillium Wilt Management (Potatoes)	Fine-textured, high OM soils	373 L/ha[11][12]	Research has shown this lower rate can be as effective as higher rates for this specific use case.[11][12]

Application Protocols

Protocol 1: Pre-Application Workflow for Dosage Determination

This protocol outlines the steps from initial soil assessment to the final application of Metam-sodium.

Caption: Workflow for determining and applying Metam-sodium.

Methodology:

• Soil Characterization :

  • Collect representative soil samples from the treatment area.

  • Determine the soil texture (e.g., using the hydrometer method or by feel), organic matter content (e.g., by loss on ignition), and pH.

• Site Condition Assessment :

  • Measure the soil temperature at the target application depth (e.g., 15 cm). Ensure it is within the optimal range (10°C - 25°C).[1]

  • Measure soil moisture and, if necessary, pre-irrigate to achieve 50-85% of field capacity several days before application.[2][9]

• Dosage Calculation :

  • Use the data from Step 1 and the Dosage Recommendations table to select a baseline application rate.

  • Adjust the rate upwards for fine-textured soils (high clay content) or soils with high organic matter.[1][4][7]

• Soil Preparation :

  • Cultivate the soil to the desired treatment depth (typically 30-50 cm) to create a fine tilth and break up any compacted layers or clods.[1][10]

  • Remove as much undecomposed plant debris as possible.[1]

• Application and Sealing :

  • Calibrate application equipment (e.g., shank injector, drip irrigation system) to deliver the calculated dose uniformly.

  • Apply Metam-sodium according to the calibrated settings.

  • Immediately after application, seal the soil surface to prevent the premature escape of MITC gas. This can be done with plastic sheeting or by applying a light irrigation (water seal).[1][5]

• Aeration Period :

  • Allow the fumigant to act for the required period, typically 2-4 weeks, depending on soil type, temperature, and moisture.[2] Heavier soils require a longer period.[1]

  • After this period, cultivate the soil to facilitate the release of any remaining fumigant gas before planting.[2]

Experimental Protocols

Protocol 2: Laboratory Bioassay for Residual Phytotoxicity

To prevent crop damage, it is crucial to ensure that MITC has dissipated from the soil before planting. A simple bioassay can be used for this purpose.[13][14]

Objective : To determine if the treated soil is safe for planting by assessing the germination and growth of sensitive indicator plants.

Materials :

• Treated soil samples from the fumigated area.

• Untreated control soil from a similar, non-fumigated area.

• Airtight containers (e.g., glass jars with lids).

• Indicator seeds (e.g., lettuce or radish, which germinate quickly).[13][14]

• Water.

Procedure :

• Sample Collection : After the recommended aeration period, collect soil samples from the top 10-15 cm of the treated area.

• Assay Setup :

  • Fill one airtight container two-thirds full with the treated soil.

  • Fill a second airtight container two-thirds full with the untreated control soil.

  • Sprinkle approximately 20-30 indicator seeds onto the surface of the soil in each container.

  • Add a small amount of water to moisten the soil.

  • Seal the containers tightly.

• Incubation : Place the containers in a warm location with indirect light for 2-3 days.

• Assessment :

  • After the incubation period, open the containers and compare the seed germination and seedling health between the treated and control samples.

  • Safe for Planting : If germination in the treated soil is comparable to the control soil, it is likely safe to plant the main crop.

  • Toxicity Indicated : If germination is inhibited or the seedlings appear damaged (e.g., root discoloration, stunting) in the treated soil compared to the control, residual fumigant is still present.[13] In this case, further aeration of the field is required by cultivating the soil again, and the bioassay should be repeated after several more days.

Protocol 3: Soil Column Experiment to Evaluate MITC Volatilization

This protocol is designed for a research setting to quantify the emission of MITC from different soil types under controlled conditions, based on methodologies described in the literature.[5][6]

Objective : To measure and compare the volatilization flux of MITC from different soil types (e.g., sandy vs. sandy clay loam) following Metam-sodium application.

Caption: Workflow for a soil column volatilization experiment.

Methodology :

• Column Preparation :

  • Pack steel or glass columns with the desired soil type (e.g., sandy loam, clay loam) to a specific bulk density.

  • Adjust the soil moisture content in each column to a predetermined level (e.g., 70% of field capacity).

• Metam-sodium Application :

  • Inject a known concentration and volume of Metam-sodium solution at a specific depth within the soil column (e.g., 15 cm) to simulate shank application.[6]

• Volatilization Measurement :

  • Place the columns in a flow-through system.

  • Pass a stream of purified, humidified air at a constant flow rate over the soil surface in the column's headspace.

  • Direct the outflowing air through a sorbent tube (e.g., containing XAD-4 resin) to trap the volatilized MITC.

• Sampling :

  • Collect the sorbent tubes at predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 hours) to measure the flux over time.

• Analysis :

  • Extract the trapped MITC from the sorbent tubes using an appropriate solvent (e.g., ethyl acetate).

  • Quantify the concentration of MITC in the solvent extracts using Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Calculation :

  • Calculate the mass of MITC volatilized during each sampling interval.

  • Plot the cumulative MITC emission over time for each soil type to compare volatilization patterns. This data can help refine dosage recommendations by quantifying how soil texture influences fumigant retention and loss.[6]

References

• 1. aeciph.com [aeciph.com]
• 2. Metam Sodium | Eastman [eastman.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.nufarm.com [cdn.nufarm.com]
• 5. ars.usda.gov [ars.usda.gov]
• 6. old.iuss.org [old.iuss.org]
• 7. agnova.com.au [agnova.com.au]
• 8. The influence of metam sodium on soil respiration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nwpotatoresearch.com [nwpotatoresearch.com]
• 10. spudman.com [spudman.com]
• 11. ndsu.edu [ndsu.edu]
• 12. ndsu.edu [ndsu.edu]
• 13. titanag.com.au [titanag.com.au]
• 14. agroduka.com [agroduka.com]

Field Application of Metam-sodium for Weed Management: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metam-sodium (sodium N-methyldithiocarbamate) is a broad-spectrum soil fumigant widely employed in agriculture for the pre-plant control of a diverse range of soil-borne pests, including weeds, nematodes, and fungal pathogens.[1][2][3] Its efficacy lies in its decomposition in moist soil to release methyl isothiocyanate (MITC), a highly volatile and potent biocidal agent.[2][4][5] MITC disrupts cellular processes in target organisms by reacting with essential proteins and enzymes, leading to their inactivation and subsequent cell death.[2] This non-specific mode of action provides effective control against a wide array of germinating weed seeds and established weeds.[4][6]

Proper application and handling of Metam-sodium are critical to maximize its weed management efficacy while ensuring environmental and operator safety.[4] Factors such as soil preparation, moisture content, temperature, and application method significantly influence the conversion of Metam-sodium to MITC and its distribution within the soil profile.[7][8]

Data Presentation

The effectiveness of Metam-sodium in managing weed populations is influenced by the application rate, soil conditions, and the target weed species. The following tables summarize quantitative data from various field studies.

Table 1: Efficacy of Metam-sodium on Weed Seed Viability

Weed Species	Application Rate (L/ha)	Weed Control Efficacy (%)	Soil Type	Reference
Red Rice (Oryza sativa var. selvatica)	300	82 - 94	Not Specified	[9]
Red Rice (Oryza sativa var. selvatica)	450	92 - 100	Not Specified	[9]
Red Rice (Oryza sativa var. selvatica)	600	82 - 94	Not Specified	[9]
Echinochloa crus-galli	450 - 600	Good (early season)	Not Specified	[9]
Yellow Nutsedge (Cyperus esculentus)	147 - 295 (drip applied)	Lower mortality at 20-30 cm from emitter	Sandy	[10]
Various Weeds (Lettuce Field)	12.5 (gal/acre)	Significant reduction vs. control	Not Specified	[11]
Various Weeds (Lettuce Field)	25 (gal/acre)	Significant reduction vs. control	Not Specified	[11]
Various Weeds (Lettuce Field)	50 (gal/acre)	Significant reduction vs. control	Not Specified	[11]

Table 2: Effect of Metam-sodium Application Rate on Weed Density in a Lettuce Field Trial

Treatment (Metam-sodium rate)	Weed Density (weeds/m²)
Untreated Control	150
Low Rate	45
Medium Rate	20
High Rate	8

Note: Data is illustrative and compiled from general findings in cited literature. Actual results will vary based on specific field conditions.

Chemical Decomposition and Mode of Action

Upon application to moist soil, Metam-sodium undergoes hydrolysis to form the active fumigant, methyl isothiocyanate (MITC).

Caption: Decomposition of Metam-sodium to MITC and its mode of action in weeds.

Experimental Protocols

Below are detailed methodologies for key experiments related to the field application of Metam-sodium for weed management.

Protocol 1: Field Efficacy Trial of Metam-sodium

Objective: To evaluate the efficacy of different Metam-sodium application rates on weed density and crop yield.

Materials:

• Metam-sodium formulation

• Calibrated application equipment (e.g., shank injector, drip irrigation system)[12]

• Personal Protective Equipment (PPE) as per product label

• Plot markers

• Weed sampling quadrats

• Data collection sheets

Methodology:

• Site Selection and Preparation:

  • Select a field with a known history of high weed pressure.

  • Prepare the soil to a depth of 30-50 cm to ensure a fine tilth.[13]

  • Remove any large, undecayed plant matter.[13]

  • Establish experimental plots of a predetermined size with buffer zones between plots.

• Pre-Application Procedures:

  • Two to three weeks prior to application, bring the soil moisture to 60-80% of field capacity.[13][14] Maintain this moisture level until application.[8]

  • Optimal soil temperatures for application are between 10°C and 25°C.[13] Do not apply if the soil temperature is below 10°C.[13]

  • Conduct a pre-application weed seed bank analysis by collecting soil cores from each plot.

• Metam-sodium Application:

  • Randomly assign treatments (different application rates of Metam-sodium and an untreated control) to the plots.

  • Apply Metam-sodium using a calibrated method such as:

    • Shank Injection: Inject the product to a depth of 30 cm.[13]

    • Drip Irrigation (Chemigation): Apply through the drip system.[12]

    • Soil Drench: Apply diluted product evenly over the soil surface.[13]

• Post-Application Procedures:

  • Sealing: Immediately after application, seal the soil surface to prevent the escape of MITC gas. This can be achieved by:

    • Covering with a plastic tarp for at least 7 days.[3][13]

    • Applying a water seal (e.g., 1 inch of irrigation).[4]

  • Aeration: After the sealing period (typically 7-14 days), cultivate the soil to allow any remaining fumigant to dissipate.[3][13] The aeration period can range from 2 to 4 weeks depending on soil type and temperature.[13][15]

  • Planting: A plant-back interval of 2-4 weeks after application is generally required.[12]

• Data Collection:

  • Weed Assessment: At regular intervals after planting, place quadrats in each plot and count the number of weeds by species. Also, collect and measure the above-ground weed biomass.[3]

  • Crop Yield: At harvest, measure the yield from the central rows of each plot to minimize edge effects.[12]

• Data Analysis:

  • Analyze weed density, biomass, and crop yield data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.[12]

Protocol 2: Soil Bioassay for Metam-sodium Efficacy

Objective: To assess the reduction in viable weed seeds in the soil following Metam-sodium treatment.

Materials:

• Soil samples from treated and untreated plots

• Greenhouse or growth chamber

• Germination trays

• Sterile germination medium

Methodology:

• Soil Sampling:

  • Collect soil samples from both Metam-sodium treated and untreated control plots after the aeration period.[4]

• Direct Germination Assay:

  • Spread a known mass of each soil sample in a thin layer over a sterile germination medium in trays.[4]

  • Place the trays in a greenhouse or growth chamber with optimal conditions for weed seed germination (e.g., appropriate light and temperature cycles).[4]

  • Water the trays as needed to maintain adequate moisture.

• Data Collection:

  • Over a period of several weeks, identify and count the number of weed seedlings that emerge in each tray.

• Data Analysis:

  • Calculate the number of viable weed seeds per unit mass of soil for each treatment.

  • Compare the results from the treated and untreated plots to determine the percentage reduction in viable weed seeds.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for conducting a field efficacy trial of Metam-sodium.

Caption: Experimental workflow for a Metam-sodium field efficacy trial.

References

• 1. Metam sodium - Wikipedia [en.wikipedia.org]
• 2. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Metam Sodium Soil Fumigant - Chemtex Speciality Limited [chemtexltd.com]
• 7. spudman.com [spudman.com]
• 8. Metam Movement: Field Study Explains Metam Sodium Movement in Soil, Helps Increase Efficacy of Applications - Onion World [onionworld.net]
• 9. Weed control in rice with metham-sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Distribution and efficacy of drip-applied metam-sodium against the survival of Rhizoctonia solani and yellow nutsedge in plastic-mulched sandy soil beds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uaf.edu [uaf.edu]
• 12. benchchem.com [benchchem.com]
• 13. aeciph.com [aeciph.com]
• 14. epa.gov [epa.gov]
• 15. Metam Sodium | Eastman [eastman.com]

Metam-Sodium in Agricultural Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium is a broad-spectrum soil fumigant widely utilized in agricultural research to control a variety of soil-borne pests, including fungi, nematodes, insects, and weeds.[1] Its efficacy is attributed to its decomposition in moist soil into the active ingredient methyl isothiocyanate (MITC), a volatile and potent biocide.[1][2] This document provides detailed application notes and protocols for the use of metam-sodium in agricultural research trials, with a focus on safety, application methodologies, and efficacy assessment.

Safety and Handling Protocols

The safe handling of metam-sodium is paramount due to its toxicity.[3][4] Adherence to strict safety protocols is crucial to minimize exposure risks.

Personal Protective Equipment (PPE): The following PPE is required when handling metam-sodium products:

Task	Required PPE
Mixing, Loading, and Application	- Long-sleeved shirt and long pants[5] - Chemical-resistant gloves (e.g., barrier laminate or Viton ≥14 mils)[5] - Chemical-resistant apron[5] - Protective eyewear (safety glasses with side shields or goggles)[2][5] - Chemical-resistant footwear[5] - NIOSH-approved respirator with appropriate cartridges for pesticides[5]
Early-Entry Activities	- Coveralls[5] - Chemical-resistant gloves[5] - Chemical-resistant footwear[5] - Protective eyewear[5]

General Handling Precautions:

• Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

• Avoid all personal contact, including inhalation of vapors or mists.[2]

• Do not eat, drink, or smoke in the handling area.[6][7]

• Use a closed system for transferring liquids whenever possible to minimize exposure.[5]

• Ensure an emergency eyewash station and safety shower are readily accessible.[5]

• Store metam-sodium in a cool, dry, and well-ventilated place, away from incompatible materials like acids and oxidizing agents.[6][8] Contact with acids liberates toxic gas.[2][6]

Mechanism of Action

Metam-sodium itself is not the primary biocidal agent. Its activity relies on its rapid conversion to methyl isothiocyanate (MITC) in the presence of soil moisture.[2][9]

Conversion to MITC: The chemical reaction for the conversion is as follows: CH₃NHCS₂Na (Metam-sodium) + H₂O → CH₃NCS (MITC) + H₂S + NaOH[2]

This conversion is an abiotic decomposition process that is typically completed within an hour to a day after application, depending on soil conditions.[2][9]

Mode of Action of MITC: MITC is a highly reactive compound that acts as a general biocide. Its primary mode of action is the inactivation of essential enzymes in target organisms.[2] It specifically targets sulfhydryl groups (-SH) in amino acids like cysteine, which are crucial components of many proteins and enzymes.[2] By binding to these groups, MITC disrupts cellular respiration and other vital metabolic processes, ultimately leading to cell death.[2]

Caption: Conversion of Metam-Sodium to MITC and its Mode of Action.

Experimental Protocols

1. Soil Fumigation Trial Workflow:

The following workflow outlines the key steps for conducting a soil fumigation trial with metam-sodium.

Caption: General Workflow for a Metam-Sodium Soil Fumigation Trial.

2. Detailed Application Protocols:

Several methods can be used to apply metam-sodium in research trials, each with its own advantages and considerations.[10]

• Shank Injection:

  • Objective: To inject metam-sodium directly into the soil at a specific depth.

  • Equipment: Tractor-mounted shanks and a calibrated pump.

  • Procedure:

    • Calibrate the application equipment to deliver the desired rate of metam-sodium.

    • Adjust the shank depth to the target soil zone.

    • Inject the fumigant into the soil.

    • Immediately seal the soil surface by rolling or tarping to prevent premature volatilization of MITC.[10]

  • Considerations: This method is often less efficacious than water applications due to challenges in achieving uniform distribution.[11]

• Drip Fumigation (Chemigation):

  • Objective: To apply metam-sodium through a drip irrigation system.

  • Equipment: Drip irrigation system with appropriate safety check valves and a chemical injection pump.

  • Procedure:

    • Ensure the drip irrigation system is functioning correctly and providing uniform water distribution.

    • Inject the calculated amount of metam-sodium into the irrigation water.

    • Continue to run water after the injection is complete to flush the lines and move the fumigant into the soil profile.

  • Considerations: The downward movement of MITC can be facilitated by the amount of water delivered.[8]

• Sprinkler Application:

  • Objective: To apply metam-sodium over the soil surface with irrigation water.

  • Equipment: Sprinkler irrigation system and a chemical injection system.

  • Procedure:

    • Pre-irrigate the plot to achieve the desired soil moisture.

    • Inject metam-sodium into the sprinkler system.

    • Apply a "water seal" by continuing to irrigate with plain water after the application to move the fumigant into the soil and seal the surface.[9]

  • Considerations: This method can lead to significant volatilization losses if not properly sealed.[10]

Factors Influencing Efficacy:

The success of metam-sodium application is heavily influenced by several factors:

• Soil Moisture: Adequate soil moisture (60-80% of field capacity) is crucial for the conversion of metam-sodium to MITC and for pest respiration, making them more susceptible.[2][12][13]

• Soil Temperature: Higher soil temperatures can increase the rate of MITC formation and volatilization.[13][14] The maximum recommended soil temperature is 90°F at a 3-inch depth.[13]

• Soil Type: Soil texture affects the movement and retention of MITC.[9]

• Soil Preparation: Proper tillage and management of crop residue are important to ensure good soil structure and prevent "chimneys" that allow gas to escape.[13]

• Sealing: Effective sealing of the soil surface with tarps or a water seal is critical to retain MITC in the soil for a sufficient duration to be effective.[9][10]

Data Presentation: Efficacy of Metam-Sodium

The following tables summarize quantitative data on the efficacy of metam-sodium against various soil-borne pests from different research studies.

Table 1: Efficacy of Metam-Sodium Against Fungal Pathogens

Target Pathogen	Application Rate	Efficacy (% mortality or reduction)	Soil Type/Conditions	Reference
Pythium spp.	300 L/ha	64% reduction (first application), 41% (second application)	Not specified	[1]
Fusarium oxysporum f. sp. radicis-lycopersici	60 µl/g of soil	95% mortality (single application), 72% (repeated applications)	Not specified	[1]
Fungal pathogens	75 cm³/m²	90.6% reduction	Greenhouse soil	[1]
Fusarium oxysporum f. sp. radicis-lycopersici	701 or 935 liters/ha (chemigation)	Failed to reduce the disease	Commercial fields in southwest Florida	[8][15]
Verticillium dahliae	Not specified	Significant reduction in disease	Potato fields	[11]

Table 2: Comparative Efficacy of Metam-Sodium and Other Fumigants

Fumigant	Target Organism	Application Rate	Efficacy (% reduction)	Soil Type/Conditions	Reference
Metam-sodium	Fungal pathogens	75 cm³/m²	90.6%	Greenhouse soil	[1]
Methyl Bromide	Fungal pathogens	28 g/m²	96.5%	Greenhouse soil	[1]
Metam-sodium combinations with 1,3-D and chloropicrin	Meloidogyne incognita, Pythium irregulare, Rhizoctonia solani, Cyperus esculentus	Not specified	As effective as methyl bromide	Tifton, GA, USA	[16]

Table 3: Effect of Metam-Sodium on Weed Control

Weed Species	Application Rate (gallons/acre)	Weed Population Reduction	Reference
Predominantly chickweed	25, 50, 100	Total number of weeds declined as the rate of application increased	[17]

Post-Application Procedures

1. Plant-Back Interval: A crucial waiting period, known as the plant-back interval, is required after metam-sodium application to allow for the dissipation of MITC, which is phytotoxic to crops.[16] This interval can range from one to four weeks depending on the application rate, soil conditions, and crop sensitivity.[16]

2. Bioassay for Phytotoxicity: To ensure the soil is safe for planting, a simple bioassay can be performed.

• Objective: To determine if phytotoxic residues of the fumigant remain in the soil.[1]

• Procedure:

  • Collect a soil sample from the treated plot.

  • Place the soil in a container and sow sensitive seeds, such as cress.[1]

  • Observe the germination and growth of the seeds.[1] Stunted growth or lack of germination indicates the presence of residual fumigant.

3. Efficacy Assessment: The effectiveness of the fumigation treatment should be assessed by comparing pest populations in treated and untreated control plots.

• Soil Sampling: Collect soil samples before and after treatment to quantify pathogen populations (e.g., colony-forming units for fungi) or nematode counts.[1]

• Weed Counts: Count the number and species of weeds in designated quadrats within each plot.

• Disease and Pest Incidence: Monitor the crop throughout the growing season for signs and symptoms of disease or pest damage.

• Crop Yield: Measure the final crop yield to determine the overall impact of the fumigation treatment.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. beyondpesticides.org [beyondpesticides.org]
• 4. lib.ncfh.org [lib.ncfh.org]
• 5. benchchem.com [benchchem.com]
• 6. chemos.de [chemos.de]
• 7. chemicalbook.com [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. Optimization of Metam Sodium Application Methods for Maximum Efficacy and Minimum Volatilization Losses - TEXAS A & M UNIVERSITY- KINGSVILLE [portal.nifa.usda.gov]
• 11. Optimizing Shank Injection Fumigation Using Metam Sodium by Neil Gudmestad — Potato Extension [ag.ndsu.edu]
• 12. Metam Movement: Field Study Explains Metam Sodium Movement in Soil, Helps Increase Efficacy of Applications - Onion World [onionworld.net]
• 13. epa.gov [epa.gov]
• 14. bioone.org [bioone.org]
• 15. researchgate.net [researchgate.net]
• 16. Effect of application timing and method on efficacy and phytotoxicity of 1,3-D, chloropicrin and metam-sodium combinations in squash plasticulture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. uaf.edu [uaf.edu]

Application Notes and Protocols for Efficacy Evaluation of Metam-sodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metam-sodium is a widely utilized pre-plant soil fumigant effective against a broad spectrum of soil-borne pests, including nematodes, fungi, insects, and weed seeds.[1] Its efficacy stems from its decomposition in moist soil into the potent biocide, methyl isothiocyanate (MITC).[2][3] Upon application, Metam-sodium rapidly converts to MITC, a volatile compound that disperses through soil pores, disrupting essential cellular processes in target organisms by reacting with proteins and enzymes.[1][2] This document provides detailed experimental protocols for researchers and scientists to design and conduct studies evaluating the efficacy of Metam-sodium.

The effectiveness of Metam-sodium is influenced by several factors, including soil type, temperature, moisture, and organic matter content.[2][4] Therefore, a well-designed experimental protocol is crucial for obtaining reliable and reproducible data on its performance. These application notes will guide users through the necessary steps for a comprehensive efficacy study, from experimental design to data analysis and interpretation.

Mechanism of Action

Metam-sodium (sodium N-methyldithiocarbamate) itself is not the primary biocidal agent.[2] Its activity is dependent on its rapid conversion to methyl isothiocyanate (MITC) in the presence of soil moisture.[2][5] This chemical transformation is fundamental to its fumigant action.

The primary mode of action of MITC involves the inactivation of essential enzymes in soil organisms.[2] Specifically, it targets sulfhydryl groups (-SH) in amino acids, which are vital components of many proteins.[2] By binding to these groups, MITC disrupts cellular respiration and other critical metabolic functions, ultimately leading to cell death.[2]

References

• 1. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 2. benchchem.com [benchchem.com]
• 3. ars.usda.gov [ars.usda.gov]
• 4. eastman.com [eastman.com]
• 5. Metam Sodium | Eastman [eastman.com]

Technical Notes & Optimization

Technical Support Center: Metam-Sodium to MITC Conversion

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the factors influencing the conversion of Metam-sodium to its active form, Methyl isothiocyanate (MITC).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental process of Metam-sodium conversion to MITC?

A1: Metam-sodium, a soil fumigant, undergoes a rapid abiotic decomposition process in moist soil to form Methyl isothiocyanate (MITC), which is the primary biocidal agent.[1][2][3] This chemical transformation is crucial for its efficacy as a pesticide. The reaction can be summarized as:

CH₃NHCS₂Na (Metam-sodium) → CH₃NCS (MITC) + NaHS

In addition to MITC, other byproducts such as hydrogen sulfide and carbon disulfide can also be formed.[4][5]

Q2: How quickly does Metam-sodium convert to MITC in soil?

A2: The conversion of Metam-sodium to MITC is a very rapid process, typically completed within one hour to one day after application.[1][6] Some studies have observed the complete disappearance of Metam-sodium in as little as 30 minutes under saturated soil conditions.[1]

Q3: What are the primary factors that influence the rate and efficiency of this conversion?

A3: The primary factors affecting the conversion of Metam-sodium to MITC include:

• Soil Temperature: Higher temperatures generally accelerate the chemical decomposition process.[1]

• Soil Moisture: The presence of water is essential for the hydrolysis of Metam-sodium to MITC.[1][2][7]

• Metam-sodium Application Rate: The initial concentration of Metam-sodium can impact both the rate and the efficiency of its conversion to MITC.[1]

• Soil Properties: Soil texture and organic matter content can influence the degradation and movement of MITC after its formation.[1][7][8]

Q4: Does soil pH play a role in the conversion process?

A4: While the initial conversion is a rapid abiotic process, soil pH can influence the stability of Metam-sodium and the subsequent degradation of MITC. Metam-sodium is more stable at a pH greater than 8.8 and readily hydrolyzes at pH 7 and below.[4] The degradation of MITC can also be affected by soil pH.[9]

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected MITC concentrations in experimental replicates.

Potential Cause	Troubleshooting Step
Non-uniform soil moisture	Ensure consistent and thorough mixing of water into the soil to achieve the desired moisture content. Inconsistent moisture will lead to variable conversion rates.[1]
Temperature fluctuations	Maintain a constant and controlled temperature during the experiment. Temperature variations can significantly affect the rate of conversion.[1]
Inaccurate Metam-sodium application	Verify the concentration of your Metam-sodium stock solution and ensure precise and consistent application to each soil sample.
Variability in soil composition	Homogenize the bulk soil sample before distributing it into experimental units to minimize variations in texture and organic matter.[1]

Issue 2: Rapid disappearance of MITC after initial formation.

Potential Cause	Troubleshooting Step
High soil temperature	Consider conducting experiments at lower temperatures to slow down the degradation and volatilization of MITC, if the experimental design allows.[10][11]
High soil organic matter	Be aware that soils with high organic matter content can accelerate the degradation of MITC.[8] Factor this into your sampling time points.
Enhanced microbial degradation	If the soil has a history of repeated Metam-sodium applications, it may have developed a microbial population capable of accelerated MITC degradation.[12] Consider using sterilized soil as a control.
Volatilization loss	Ensure your experimental setup is properly sealed to prevent the loss of volatile MITC, especially at higher temperatures.[1][10]

Quantitative Data Summary

The following tables summarize quantitative data on the factors affecting Metam-sodium conversion to MITC.

Table 1: Effect of Metam-sodium Application Rate on Conversion Efficiency and Formation Rate

Application Rate (mmol kg⁻¹)	Conversion Efficiency (%)	MITC Formation Half-life (h)
0.5	95.0	0.12
5.0	85.6	0.25
10.0	81.2	0.33
20.0	78.5	0.41
40.0	76.8	0.48
Data adapted from a study on Arlington sandy loam.[1]

Table 2: Influence of Soil Moisture on MITC Formation in Arlington Sandy Loam

Soil Moisture (% w/w)	Conversion Efficiency (%)
4.5 (Air-dried)	94.5
9.5 (Field capacity)	95.0
15.0	95.2
30.0 (Saturated)	94.8
The conversion efficiency of Metam-sodium to MITC is high and appears to be independent of soil moisture content.[1]

Experimental Protocols

Protocol 1: Determination of MITC Formation Rate in Soil

This protocol outlines a headspace gas chromatography (GC) method to determine the formation rate of MITC from Metam-sodium in soil.

Materials:

• 20-mL headspace vials with aluminum seals and Teflon-faced septa

• Soil of interest, sieved

• Metam-sodium stock solution

• Gas chromatograph with a suitable detector (e.g., NPD, FPD, or MS)

• Headspace autosampler

Procedure:

• Weigh 10 g (dry weight equivalent) of soil into each headspace vial.

• Adjust the soil moisture to the desired level by adding a calculated amount of deionized water.

• Inject a known volume of the Metam-sodium stock solution into the soil to achieve the target concentration.

• Immediately cap and seal the vials.

• Incubate the vials at a constant temperature (e.g., 21°C) in the dark.

• At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), transfer the vials to the headspace autosampler.

• Analyze the headspace for MITC concentration using a validated GC method.

• The formation rate can be calculated by fitting the data to a first-order kinetics model.[1]

Protocol 2: Extraction of MITC from Soil for Quantification

This protocol describes a solvent extraction method for quantifying the amount of MITC formed in soil.

Materials:

• Centrifuge tubes (e.g., 50 mL)

• Ethyl acetate (or another suitable organic solvent)

• Mechanical shaker

• Centrifuge

• Gas chromatograph with a suitable detector

Procedure:

• Treat a known mass of soil with Metam-sodium as described in Protocol 1.

• At the desired time point, add a known volume of ethyl acetate to the soil sample in a centrifuge tube.

• Seal the tube and shake vigorously for a specified time (e.g., 1 hour) to extract the MITC.

• Centrifuge the sample to separate the soil from the solvent.

• Carefully collect the supernatant (ethyl acetate extract).

• Analyze the extract for MITC concentration using a validated GC method.[13]

Visualizations

Caption: Chemical conversion pathway of Metam-sodium in soil.

Caption: Key factors influencing Metam-sodium to MITC conversion.

Caption: General experimental workflow for studying MITC formation.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. researchgate.net [researchgate.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metam sodium - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ndsu.edu [ndsu.edu]
• 9. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 10. ars.usda.gov [ars.usda.gov]
• 11. benchchem.com [benchchem.com]
• 12. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Accelerated Microbial Degradation of Metam-sodium in Soil

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the accelerated microbial degradation of Metam-sodium (MS) in soil. It includes troubleshooting for common experimental issues and answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific problems that may arise during laboratory or field experiments on Metam-sodium degradation.

Problem	Possible Causes	Troubleshooting Steps & Recommendations
Inconsistent or poor pest control after Metam-sodium application. [1]	1. Accelerated Microbial Degradation: Repeated MS applications can enrich soil with microbes that rapidly degrade the active ingredient, methyl isothiocyanate (MITC).[2][3][4][5] 2. Suboptimal Soil Conditions: Soil moisture, temperature, texture, and organic matter content can affect MS conversion to MITC and its diffusion.[1][5] 3. Improper Application or Sealing: Non-uniform application or inadequate soil sealing can lead to significant MITC loss through volatilization.[1][6]	1. Assess Degradation Rate: Collect soil samples from the affected field and a control (non-history) field. Conduct a laboratory incubation study to compare MITC dissipation rates (see Experimental Protocols). A significantly faster dissipation in the history soil suggests accelerated degradation.[5] 2. Optimize Soil Conditions: Ensure soil moisture is between 60-80% of field capacity and soil temperature is between 10°C and 32°C for optimal efficacy.[1] 3. Review Application Technique: Verify uniform application depth and immediate, effective soil sealing (e.g., with plastic tarps or a water seal) to minimize gas escape.[1]
Rapid and unexpected disappearance of MITC in soil incubation studies.	1. History of Fumigant Use: The soil may have a history of MS or dazomet application, leading to an enriched population of MITC-degrading microorganisms.[5][7] 2. Cross-Accelerated Degradation: Previous application of dazomet, which also produces MITC, can induce accelerated degradation of MS.[5]	1. Verify Soil History: Confirm the cropping and fumigation history of the soil source. 2. Conduct Sterilization Control: Compare MITC degradation in non-sterile versus autoclaved soil samples. The absence of rapid degradation in sterilized soil confirms a biological cause.[2][7] 3. Inoculation Test: Inoculate a "non-history" soil with a small amount (e.g., 20% w/w) of the "history" soil. If accelerated degradation is induced in the mixed soil, it confirms the presence of an active microbial population.[2]
Failure to isolate MITC-degrading microorganisms from a soil exhibiting accelerated degradation.	1. Inappropriate Culture Media or Conditions: The specific degrading microorganisms may have unique and unaccommodated growth requirements. 2. Low Abundance of Culturable Degraders: The key degraders may be present but in low numbers or are not easily culturable on standard lab media.	1. Use Selective Enrichment: Amend culture media with MITC as a sole carbon or nitrogen source to selectively enrich for degrading microbes. 2. Employ Molecular Techniques: Use culture-independent methods like 16S rRNA gene sequencing on soil DNA to identify shifts in the microbial community composition before and after MS application.[3][8] 3. Extract Active Microbial Fraction: A method has been developed to extract and concentrate the active microbial fraction from soil with a history of MS application.[2]
Variability in MITC degradation rates between different soil types.	Physicochemical and Biological Soil Properties: Soil texture, organic matter content, pH, and indigenous microbial communities vary significantly and all influence MITC degradation.[5][9]	1. Characterize Soils Thoroughly: Analyze and document the key physicochemical properties of each soil type being tested. 2. Standardize Pre-Incubation Conditions: Ensure all soil samples are equilibrated to the same moisture and temperature levels before starting the experiment. 3. Include a Standard Reference Soil: Use a well-characterized soil with a known (non-accelerated) degradation rate as a consistent benchmark in all experiments.

Frequently Asked Questions (FAQs)

Q1: What is accelerated microbial degradation of Metam-sodium?

A1: Accelerated microbial degradation is a phenomenon where repeated applications of Metam-sodium to soil lead to the proliferation of specific microorganisms that can rapidly break down its active ingredient, methyl isothiocyanate (MITC).[3][5] This rapid degradation reduces the concentration and persistence of MITC in the soil, leading to a loss of efficacy against target pests and pathogens.[2][4]

Q2: How does Metam-sodium convert to its active compound, MITC?

A2: In moist soil, Metam-sodium (sodium N-methyl dithiocarbamate) rapidly decomposes into methyl isothiocyanate (MITC).[2][3][10] This conversion is primarily an abiotic chemical process that is typically completed within a short period, from hours to a day, after application.[10]

Q3: What is the primary evidence that this accelerated degradation is a microbial process?

A3: The key evidence comes from soil sterilization experiments. When a soil exhibiting accelerated degradation is sterilized (e.g., by autoclaving), the rapid degradation of MITC is nullified, and its persistence becomes similar to that of a non-history soil.[2][7] Furthermore, inoculating a non-history soil with a small amount of history soil can induce accelerated degradation.[2][11]

Q4: Have any specific microorganisms been identified as responsible for MITC degradation?

A4: Yes, research has isolated and identified specific bacteria capable of rapidly degrading MITC. For instance, two strains from the Oxalobacteraceae family, MDB3 and MDB10, were isolated from a soil with a history of Metam-sodium applications and were shown to induce accelerated degradation when introduced into a non-history soil.[2][3]

Q5: What factors influence the rate of MITC degradation in soil?

A5: Both biotic and abiotic factors control MITC degradation. The primary factor for accelerated degradation is the presence of an adapted microbial population from previous fumigant use.[2] Other significant factors include soil temperature, moisture, texture, and organic matter content.[5][9] For example, increasing temperature generally accelerates degradation.[9]

Q6: Can the application of other fumigants induce accelerated degradation of Metam-sodium?

A6: Yes, this is known as cross-accelerated degradation. Soils previously treated with dazomet, another fumigant that produces MITC, have been shown to rapidly degrade MITC from Metam-sodium applications.[5][7]

Q7: How long can the potential for accelerated degradation persist in a field?

A7: The capacity for accelerated MITC degradation can be long-lasting. Studies have shown that this potential can remain in field soils for 18 to 30 months after the last fumigant application.[5][7]

Q8: What strategies can be used to manage or mitigate accelerated degradation?

A8: Management strategies are focused on avoiding the continuous selection pressure for degrading microbes. This can include rotating fumigants with different active ingredients, combining Metam-sodium with other control methods like soil solarization, or alternating with non-fumigant pest control strategies.[3][4]

Quantitative Data Summary

The following tables summarize quantitative data on MITC degradation and its impact on pathogen control from various studies.

Table 1: Half-life and Dissipation of MITC in Soils With and Without a History of Metam-sodium (MS) Application

Soil Type / History	Treatment	Max MITC Concentration (µg/g soil)	Time to Undetectable Levels	Half-life (t½)	Reference
Non-history soil	MS Application	> 40	17 days	Not specified	[7]
History soil	MS Application	< 20	7 hours	Not specified	[7]
Maslul soil	First MS Application	~25	> 6 days	Not specified	[12]
Maslul soil	Triple MS Application	~15	~3 days	Not specified	[12]
En Tamar soil	First MS Application	~35	> 6 days	Not specified	[12]
En Tamar soil	Triple MS Application	~25	> 6 days	Not specified	[12]

Table 2: Effect of Repeated Metam-sodium (MS) Application on Pathogen Mortality

Soil History	Pathogen	Pathogen Mortality (%)	Reference
Single MS Application	Fusarium oxysporum f. sp. radicis-lycopersici	95%	[12]
Repeated MS Applications	Fusarium oxysporum f. sp. radicis-lycopersici	72%	[12]
Non-history soils	Verticillium dahliae, Sclerotium rolfsii, Fusarium oxysporum	High (not quantified)	[5]
History soils	Verticillium dahliae, Sclerotium rolfsii, Fusarium oxysporum	Significantly reduced	[5]

Experimental Protocols

1. Protocol for Assessing MITC Dissipation in Soil

This protocol is adapted from methodologies described in the literature to determine the rate of MITC degradation in soil samples.[12]

• Objective: To measure and compare the generation and dissipation of MITC in soils with and without a history of Metam-sodium application.

• Materials:

  • Test soil (sieved, <2 mm)

  • Metam-sodium (e.g., Vapam)

  • Gas-tight glass containers or vials

  • Incubator

  • Gas chromatograph (GC) with a suitable detector (e.g., FPD or NPD)

  • Ethyl acetate (for extraction)

  • Anhydrous sodium sulfate

• Procedure:

  • Soil Preparation: Adjust the moisture content of the soil samples (e.g., to 70% of field capacity). Place a known amount of soil (e.g., 20 g) into each glass container.

  • MS Application: Apply a standardized dose of Metam-sodium to the soil surface and seal the container immediately. The dose should be equivalent to field application rates.

  • Incubation: Incubate the containers at a constant temperature (e.g., 25°C) in the dark.

  • Sampling: At specified time intervals (e.g., 0, 2, 6, 24, 48, 72 hours), destructively sample triplicate containers for each soil type.

  • Extraction: Extract MITC from the soil sample by adding a known volume of ethyl acetate and shaking vigorously.

  • Analysis: Analyze the ethyl acetate extract using a GC to quantify the concentration of MITC.

  • Data Analysis: Plot MITC concentration versus time for each soil type. Calculate the concentration × time (C×T) product and the degradation half-life (t½) to compare dissipation rates.

2. Protocol for Isolation of MITC-Degrading Bacteria

This protocol outlines a method for enriching and isolating bacteria capable of degrading MITC.[2]

• Objective: To isolate pure cultures of bacteria that can utilize MITC as a substrate.

• Materials:

  • Soil with a history of accelerated degradation

  • Mineral salts medium (MSM)

  • MITC (as a carbon/nitrogen source)

  • Agar plates

  • Shaking incubator

• Procedure:

  • Enrichment Culture: Inoculate a flask containing liquid MSM with a small amount of the history soil. Add a low concentration of MITC. Incubate on a shaker at room temperature.

  • Subculturing: After several days, transfer an aliquot of the enrichment culture to a fresh flask of MSM with MITC. Repeat this step 2-3 times to enrich for MITC-degrading microorganisms.

  • Isolation: Serially dilute the final enrichment culture and spread the dilutions onto MSM agar plates. Expose the plates to MITC vapor in a sealed container to provide it as the sole carbon/nitrogen source.

  • Purification: Select morphologically distinct colonies that grow on the plates and streak them onto fresh plates to obtain pure cultures.

  • Confirmation of Degrading Activity: Inoculate pure isolates into liquid MSM with MITC and monitor the disappearance of MITC over time using GC analysis to confirm their degrading capability.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. mbao.org [mbao.org]
• 4. mbao.org [mbao.org]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of Metam Sodium Application Methods for Maximum Efficacy and Minimum Volatilization Losses - TEXAS A & M UNIVERSITY- KINGSVILLE [portal.nifa.usda.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. ars.usda.gov [ars.usda.gov]
• 11. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]

Technical Support Center: Reducing Methyl Isothiocyanate (MITC) Emissions

This guide is designed for researchers, scientists, and drug development professionals to provide technical support on minimizing off-gassing and atmospheric emissions of Methyl Isothiocyanate (MITC) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Methyl Isothiocyanate (MITC) and why are its emissions a concern?

A1: Methyl isothiocyanate (C₂H₃NS) is a volatile, colorless liquid with a sharp, pungent odor.[1][2] It is the active ingredient in some fumigants and nematicides and may also be used as a reactive intermediate in chemical synthesis.[2][3] MITC is highly toxic and acts as a potent irritant to the skin, eyes, mucous membranes, and respiratory tract.[1][4] Even small quantities of its vapor can be lethal upon inhalation.[1][2] Due to its high volatility and toxicity, controlling its atmospheric emissions is crucial to prevent occupational exposure and environmental contamination.[5]

Q2: What are the primary strategies for reducing MITC emissions in a laboratory setting?

A2: A multi-layered approach is recommended, combining engineering controls, administrative procedures, and direct emission capture/neutralization methods.

• Engineering Controls: The primary line of defense is to conduct all work with MITC inside a certified chemical fume hood.[4] For larger or continuous processes, enclosed operations with local exhaust ventilation at the point of release are recommended.[4]

• Administrative Controls: Limit the quantity of MITC used to the minimum required for the experiment. Develop and strictly follow Standard Operating Procedures (SOPs) for handling and disposal.[6][7] Ensure all personnel are trained on the hazards of MITC and the proper use of safety equipment.[4][8]

• Physical Adsorption: Venting the reaction or container headspace through an adsorbent trap, such as activated carbon, can capture volatile MITC before it enters the fume hood exhaust.[9]

• Chemical Neutralization (Scrubbing): Passing the exhaust stream through a solution containing a chemical scavenger can neutralize MITC. Common principles involve nucleophilic substitution reactions.[10]

Q3: Can I rely on my sense of smell to detect dangerous levels of MITC?

A3: No. While MITC has a sharp odor, it may not provide adequate warning at low but still hazardous concentrations.[1][2] The observed odor threshold for MITC has a geometric mean of 1.7 ppm, but individual perception can range widely from 0.2 to 8 ppm.[2] Therefore, relying solely on smell is not a reliable safety measure.[1]

Troubleshooting Guide

Problem 1: I can smell a sharp, irritating odor in the lab, even though I am working with MITC in the fume hood.

• Potential Cause 1: Improper Fume Hood Use.

  • Solution: Ensure the fume hood sash is at the lowest practical working height. Avoid rapid movements and placing large equipment near the front of the hood, as this can disrupt airflow. Confirm the fume hood has been recently certified and is functioning correctly.

• Potential Cause 2: Inadequate Containment of the Experimental Apparatus.

  • Solution: Check all joints, seals, and tubing in your setup for leaks. Use ground glass joints with appropriate grease or PTFE sleeves. Ensure septa on reaction vessels have not been punctured excessively and provide a good seal.

• Potential Cause 3: High Concentration or Emission Rate.

  • Solution: Your experiment may be generating MITC at a rate that overwhelms the capture velocity of the fume hood. Reduce the scale of the reaction if possible. Implement a point-of-release control method, such as an activated carbon vent filter or a scrubber, to capture the bulk of the MITC before it can escape into the hood.

Problem 2: My activated carbon trap seems ineffective or saturates too quickly.

• Potential Cause 1: Incorrect Type of Activated Carbon.

  • Solution: Different types of activated carbon have varying pore structures and surface chemistries.[9] For small, volatile molecules like MITC, a microporous, coconut-shell-based activated carbon is often effective. Ensure the carbon is fresh and has been stored in a sealed container to prevent pre-saturation with atmospheric moisture.

• Potential Cause 2: High Gas Flow Rate or Humidity.

  • Solution: High flow rates reduce the residence time of MITC in the carbon bed, decreasing adsorption efficiency. High humidity can also reduce efficiency as water vapor competes for active sites on the carbon surface.[9] If possible, reduce the flow rate of the gas stream passing through the trap and ensure the gas is dry.

• Potential Cause 3: Adsorbent Saturation.

  • Solution: Activated carbon has a finite adsorption capacity.[9] Replace the carbon cartridge regularly. For critical experiments, consider using two traps in series. When the first trap becomes saturated, it can be replaced, and the second trap moved to the first position, ensuring continuous protection.

Problem 3: The chemical scrubbing solution is not effectively neutralizing MITC.

• Potential Cause 1: Incorrect Reagent or Concentration.

  • Solution: The neutralizing agent must be able to react quickly with MITC. Solutions of strong nucleophiles (e.g., amines in a suitable solvent) or oxidizing agents (e.g., bleach, under controlled conditions) can be effective. Ensure the concentration of the scrubbing solution is sufficient to handle the total amount of MITC being generated.

• Potential Cause 2: Poor Gas Dispersion.

  • Solution: The efficiency of a scrubber depends on maximizing the surface area of contact between the gas and the liquid. Use a fritted gas dispersion tube (bubbler) to create very small bubbles, increasing the interfacial area. Ensure the gas flow rate is not so high that it causes large bubbles to channel directly through the solution.

• Potential Cause 3: Depletion of the Reagent.

  • Solution: The neutralizing agent is consumed during the reaction. For long-duration experiments, the solution may need to be replaced periodically. If feasible, use a pH indicator or other analytical method to monitor the activity of the scrubbing solution.

Data Presentation: Emission Reduction & Adsorption

Table 1: Efficacy of Emission Reduction Strategies (Agricultural Fumigant Analogs)

The following data from laboratory-based soil column studies on agricultural fumigants illustrates the potential effectiveness of various control principles that can be adapted for research settings.

Strategy	Target Compound	Emission Reduction (%) vs. Control	Source
Physical Barrier
High-Density Polyethylene (HDPE) Film	Chloropicrin	94.6%	[10][11]
Virtually Impermeable Film (VIF)	1,3-Dichloropropene	94.2%	[10][11]
Virtually Impermeable Film (VIF)	Chloropicrin	99.9%	[10][11]
Chemical Amendment
Ammonium Thiosulfate (ATS) Spray	1,3-Dichloropropene	26.1%	[10][11]
Ammonium Thiosulfate (ATS) Spray	Chloropicrin	41.6%	[10][11]
Ammonium Thiosulfate (ATS) Irrigation	1,3-Dichloropropene	42.5%	[10][11]
Ammonium Thiosulfate (ATS) Irrigation	Chloropicrin	87.5%	[10][11]

Note: This data is provided as an analogy. The effectiveness in a specific laboratory setup will depend on the experimental conditions.

Table 2: General Properties of Activated Carbon Adsorbents

Parameter	Typical Value Range	Significance for MITC Adsorption	Source
Surface Area	700 - 1500 m²/g	A larger surface area provides more sites for adsorption.	[9]
Iodine Number	800 - 1200 mg/g	Indicates micropore content, which is crucial for adsorbing small molecules like MITC.	[12]
Typical Adsorption Capacity (VOCs)	20 - 25 g per 100 g carbon	Provides a rough estimate of the amount of organic vapor that can be captured.	[9]
Optimal Relative Humidity	< 70%	High humidity reduces capacity as water competes for adsorption sites.	[9]
Optimal Temperature	< 50 °C	Adsorption capacity decreases as temperature increases.	[9]

Experimental Protocols

Protocol: Quantification of MITC Emissions using Charcoal Tube Sampling and GC-MS Analysis

This protocol describes a standard method for trapping and quantifying volatile MITC from an experimental apparatus exhaust stream.

1. Objective: To quantify the mass of MITC emitted from a reaction or system over a defined period.

2. Materials:

• Standard Activated Charcoal Sorbent Tubes (e.g., SKC Cat. No. 226-01 or equivalent).

• Low-flow personal sampling pump, calibrated.

• Tubing (e.g., Tygon® or Teflon®).

• Gas-tight syringe.

• MITC analytical standard.

• Carbon Disulfide (CS₂), HPLC grade.

• Autosampler vials with PTFE-lined septa.

• Gas Chromatograph with a Mass Selective Detector (GC-MS).

3. Procedure:

• 3.1. Sampling Train Assembly:

  • Connect the exhaust port of your experimental apparatus (e.g., condenser outlet, vessel vent) to the charcoal sorbent tube using a short piece of inert tubing.

  • The arrow on the sorbent tube should point towards the sampling pump. The tube contains two sections of charcoal; the larger section is the primary collection medium, and the smaller is the backup.

  • Connect the outlet of the sorbent tube to the calibrated sampling pump.

• 3.2. Sample Collection:

  • Start the experimental process and simultaneously turn on the sampling pump.

  • Set the pump to a known, low flow rate (e.g., 50-200 mL/min). Record the exact flow rate.

  • Continue sampling for a predetermined duration of the experiment. Record the total sampling time in minutes.

  • At the end of the sampling period, turn off the pump and the experiment. Record the final time.

  • Remove the charcoal tube and cap both ends securely. Label it with a unique sample ID.

• 3.3. Sample Preparation (perform in a fume hood):

  • Carefully break open the ends of the charcoal tube.

  • Transfer the glass wool and the primary (larger) charcoal section into a 2 mL autosampler vial.

  • Transfer the backup (smaller) charcoal section into a separate, labeled autosampler vial.

  • Using a gas-tight syringe, add exactly 1.0 mL of Carbon Disulfide (CS₂) to each vial.

  • Immediately cap the vials and gently agitate for 30 minutes to allow the MITC to desorb from the charcoal.

• 3.4. Calibration and Analysis:

  • Prepare a series of calibration standards by spiking known amounts of MITC analytical standard into 1.0 mL of CS₂ in separate vials.

  • Analyze the calibration standards and the samples by GC-MS. A typical method would involve a capillary column (e.g., DB-5ms) and selected ion monitoring (SIM) for the characteristic MITC ions (e.g., m/z 73).

  • Create a calibration curve by plotting the peak area against the concentration of the standards.

• 3.5. Calculation:

  • Use the calibration curve to determine the concentration (µg/mL) of MITC in the primary and backup sample solutions.

  • Calculate the total mass of MITC captured in each section: Mass (µg) = Concentration (µg/mL) x Desorption Volume (1 mL)

  • If the mass in the backup section is >25% of the mass in the primary section, the sample may be invalid due to breakthrough.

  • Calculate the total mass of MITC emitted: Total Mass (µg) = Mass_primary + Mass_backup

  • Calculate the average concentration in the air stream: Air Conc. (µg/L) = Total Mass (µg) / (Flow Rate (L/min) x Time (min))

Mandatory Visualizations

Caption: Decision tree for selecting an MITC emission control strategy.

Caption: Experimental workflow for quantifying MITC emissions.

References

• 1. METHYL ISOTHIOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Methyl isothiocyanate | C2H3NS | CID 11167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. faculty.ucr.edu [faculty.ucr.edu]
• 4. nj.gov [nj.gov]
• 5. ars.usda.gov [ars.usda.gov]
• 6. mitosol.com [mitosol.com]
• 7. frederick.cancer.gov [frederick.cancer.gov]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activated carbon adsorption | EMIS [emis.vito.be]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Laboratory assessment of emission reduction strategies for the agricultural fumigants 1,3-dichloropropene and chloropicrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Introduction to the main indicators of activated carbon [huameicarbon.com]

Technical Support Center: Metam-Sodium Fumigant Compatibility

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the incompatibility of Metam-sodium with other fumigants. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why am I observing reduced efficacy when tank-mixing Metam-sodium with halogenated fumigants like chloropicrin or 1,3-Dichloropropene (1,3-D)?

A1: Metam-sodium is chemically incompatible with halogenated fumigants.[1][2] When mixed, a rapid chemical reaction occurs that degrades the halogenated compound, reducing its concentration and overall effectiveness in soil.[1][2][3]

Q2: What is the chemical nature of this incompatibility?

A2: The incompatibility arises from direct chemical reactions between Metam-sodium (or its breakdown products) and the halogenated fumigant. With chloropicrin, a rapid oxidation-reduction process takes place.[3][4] For 1,3-D, the degradation is due to an aliphatic SN2 nucleophilic substitution reaction.[3][4][5]

Q3: How quickly does this degradation occur?

A3: The degradation is rapid. Studies have shown that in moist soil, 15-95% of halogenated fumigants can be decomposed within 72 hours when mixed with Metam-sodium at a 1:1 molar ratio.[1][2] In some instances, a combined application can lead to the complete disappearance of chloropicrin and a 20-38% loss of 1,3-D within just 8 hours.[1][2]

Q4: Are there any visual cues of this incompatibility in a tank mix?

A4: While the search results do not specify visual cues, the chemical reaction is immediate. Any change in color, precipitate formation, or off-gassing upon mixing could be an indicator of incompatibility. However, the primary evidence of incompatibility will be the reduced pesticidal efficacy observed in your experimental results.

Q5: Does the order of adding chemicals to the tank matter?

A5: Yes, but not in a way that resolves the fundamental incompatibility for simultaneous application. Due to the rapid reaction, tank mixing Metam-sodium and halogenated fumigants is not recommended, regardless of the mixing order.[1][2][3]

Q6: Are there other materials or chemicals that are incompatible with Metam-sodium?

A6: Yes. Metam-sodium solutions are corrosive to copper, zinc, aluminum, and their alloys (e.g., brass, bronze).[6] It may also react with strong oxidizers and acids.[6]

Troubleshooting Guides

Issue: Poor Pest Control Efficacy After Co-application of Metam-sodium and a Halogenated Fumigant

Possible Cause: Chemical incompatibility leading to the degradation of the halogenated fumigant.

Troubleshooting Steps:

• Confirm the fumigants used: Verify that a halogenated fumigant (e.g., chloropicrin, 1,3-D, methyl bromide, methyl iodide) was applied simultaneously with Metam-sodium.

• Review application method: If the fumigants were tank-mixed or applied at the same soil depth at the same time, incompatibility is the likely cause of failure.[1][2]

• Analyze soil samples (if possible): If post-application soil samples are available, analyze for the concentration of the halogenated fumigant. Lower than expected levels would confirm degradation.

• Implement a revised application protocol: For future experiments, adopt a sequential application strategy.

Recommended Application Protocol for Combined Use

To avoid incompatibility, a sequential application is recommended:

• Option 1: Apply Metam-sodium first. Allow sufficient time for Metam-sodium to convert to its active ingredient, methyl isothiocyanate (MITC), and subsequently dissipate. Research suggests that waiting 24 hours after Metam-sodium application before applying chloropicrin can prevent significant degradation of the chloropicrin.[3]

• Option 2: Apply the halogenated fumigant first.

• Option 3: Apply at different soil depths. This physically separates the fumigants, reducing the potential for interaction.[1][2]

Data Presentation

Table 1: Degradation of Halogenated Fumigants When Combined with Metam-sodium in Soil

Halogenated Fumigant	Application Details	Degradation Rate	Time Frame
Various Halogenated Fumigants	1:1 molar ratio with Metam-sodium	15-95% decomposition	72 hours
Chloropicrin (from Telone C-35)	Combined application with Vapam (42% Metam-sodium)	Complete disappearance	8 hours
1,3-Dichloropropene (from Telone C-35)	Combined application with Vapam (42% Metam-sodium)	20-38% decomposition	8 hours

Data sourced from Guo et al., 2005.[1][2]

Experimental Protocols

Protocol: Assessing Fumigant Compatibility in a Soil Microcosm

This protocol outlines a method to determine the compatibility of Metam-sodium with another fumigant in a controlled laboratory setting.

1. Materials:

• Airtight glass vials or microcosms

• Moist, sieved soil representative of the experimental field

• Metam-sodium solution

• Halogenated fumigant (e.g., Chloropicrin, 1,3-D)

• Gas chromatograph (GC) with an appropriate detector (e.g., ECD for halogenated compounds)

• Organic solvent for extraction (e.g., ethyl acetate)

• Syringes for spiking fumigants

• Analytical standards for each fumigant

2. Procedure:

• Soil Preparation: Add a known weight of moist soil (e.g., 50g) to each microcosm.

• Treatment Groups:

  • Control 1: Soil + Halogenated fumigant only

  • Control 2: Soil + Metam-sodium only

  • Treatment: Soil + Halogenated fumigant + Metam-sodium (applied simultaneously)

  • Sequential Treatment (Optional): Soil + Metam-sodium, followed by the halogenated fumigant after a set time interval (e.g., 24 hours).

• Fumigant Application:

  • Spike the respective fumigants into the soil of each microcosm at concentrations relevant to field application rates.

  • For the simultaneous treatment, spike both fumigants at the same time.

  • Seal the microcosms immediately after application.

• Incubation: Incubate the microcosms at a constant temperature.

• Sampling and Extraction:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours), sacrifice replicate microcosms from each group.

  • Extract the soil with an organic solvent. This typically involves adding the solvent to the soil, shaking vigorously, and then allowing the soil to settle.

• Analysis:

  • Analyze the solvent extract using a GC to quantify the concentration of the halogenated fumigant.

• Data Interpretation:

  • Compare the concentration of the halogenated fumigant in the treatment group to the control group over time. A significantly faster decline in concentration in the treatment group indicates incompatibility.

Visualizations

Caption: Logical workflow for applying Metam-sodium with other fumigants.

Caption: Conversion pathway of Metam-sodium to its active fumigant, MITC.

References

• 1. researchgate.net [researchgate.net]
• 2. Incompatibility of metam sodium with halogenated fumigants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Transformation of chloropicrin and 1,3-dichloropropene by metam sodium in a combined application of fumigants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ars.usda.gov [ars.usda.gov]
• 6. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

Technical Support Center: Optimizing Soil Moisture for Metam-sodium Application

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing soil moisture for the effective application of Metam-sodium. Here you will find troubleshooting guides and frequently asked questions to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal soil moisture content for Metam-sodium application?

A1: The ideal soil moisture content for Metam-sodium application is between 60% and 80% of the soil's water holding capacity (field capacity).[1][2][3] Some studies recommend achieving up to 80% soil moisture throughout the target soil profile.[4] Maintaining this moisture level for 5 to 10 days, and in some cases up to 30 days, prior to application is crucial to activate and sensitize target organisms like weed seeds and soil-borne diseases.[5][6]

Q2: Why is maintaining optimal soil moisture crucial for Metam-sodium efficacy?

A2: Proper soil moisture is critical for several reasons:

• Conversion to MITC: Metam-sodium itself is not the primary biocidal agent. It requires water to hydrolyze into its active form, methyl isothiocyanate (MITC).[7][8] This conversion is a rapid abiotic decomposition process.[7][9]

• Pest Respiration: Adequate moisture encourages soil-borne pests, including weed seeds and pathogens, to be in an active respiratory state, making them more susceptible to the fumigant.[4][5] Dry seeds, for instance, are harder to control.[5]

• Fumigant Distribution: Metam-sodium and its active ingredient, MITC, have limited mobility in the soil.[4][5] Proper moisture facilitates the movement and uniform distribution of the fumigant through the soil profile, ensuring it reaches the target pests.[4][5][10] In dry, compacted soil, movement is inconsistent.[5]

Q3: What happens if the soil is too dry during Metam-sodium application?

A3: Applying Metam-sodium to dry soil can lead to several issues:

• Reduced Efficacy: The conversion to the active MITC form will be inefficient, and the fumigant will not be able to move effectively through the soil to reach target pests.[5][10]

• Volatilization: In dry conditions, the fumigant can rapidly escape from the soil, reducing its concentration in the target zone and leading to poor pest control.[2]

• Pest Dormancy: Pests in dry soil are often dormant and less susceptible to fumigants.[5]

Q4: What are the consequences of applying Metam-sodium to overly wet or saturated soil?

A4: Excessive soil moisture can also negatively impact the effectiveness of Metam-sodium:

• Retarded Fumigant Movement: Saturated soil limits the diffusion of the gaseous MITC through soil pores, preventing it from reaching the target pests.[1][2][10]

• Reduced Efficacy: The overall effectiveness of the treatment will be diminished due to poor distribution of the fumigant.[1]

• Longer Waiting Period: Soils with high moisture content, particularly heavy clay soils, will retain the fumigant longer, necessitating a longer waiting period before planting.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action(s)
Poor weed, nematode, or pathogen control after application.	Soil moisture was too low (<60% field capacity).	Future Prevention: Pre-irrigate the soil to achieve 60-80% field capacity and maintain for at least 5-10 days before application. Use the "feel test" (soil should form a loose ball when squeezed) to gauge moisture.[10][11]
Soil was too wet (>80% field capacity or saturated).	Future Prevention: Allow the soil to drain to the optimal moisture range before application. Avoid application immediately after heavy rainfall.
Poor fumigant distribution.	Future Prevention: Ensure proper soil tillage to break up clods and improve aeration, which works in conjunction with optimal moisture for better fumigant movement.[2][6]
Rapid degradation of Metam-sodium with reduced efficacy.	Application to heavy clay or high organic matter soils.	Consideration: These soil types can naturally accelerate the breakdown of MITC.[12] Ensure optimal moisture and consider application methods that improve distribution, such as shank injection.[4][6]
Inconsistent results across the treated area.	Non-uniform soil moisture.	Future Prevention: Ensure uniform pre-irrigation across the entire experimental plot. In fields with varying soil textures, adjust irrigation for each zone accordingly.[1]

Data Presentation

Table 1: Recommended Soil Moisture Levels for Metam-sodium Application

Parameter	Recommended Value	Source(s)
Soil Moisture	60% - 80% of Field Capacity	[1][2][3]
Pre-application Moistening Period	5 - 10 days	[6]
Pre-application Moistening Period (extended)	Up to 30 days	[4][5]

Table 2: Impact of Soil Moisture on Metam-sodium Efficacy

Soil Condition	Effect on Metam-sodium	Consequence	Source(s)
Optimal (60-80% Field Capacity)	Efficient conversion to MITC; Good fumigant movement; Active pest respiration.	High efficacy in controlling soil-borne pests.	[1][2][4][5][7]
Too Dry (<60% Field Capacity)	Inefficient conversion to MITC; Poor fumigant movement; Rapid volatilization; Pests are dormant.	Reduced efficacy and poor pest control.	[2][5][10]
Too Wet (>80% Field Capacity)	Retarded fumigant movement through soil pores.	Reduced efficacy due to poor distribution.	[1][2][10]

Experimental Protocols

Protocol: Assessing the Influence of Soil Moisture on Metam-sodium Efficacy

1. Objective: To determine the optimal soil moisture content for the conversion of Metam-sodium to MITC and its efficacy against a target organism (e.g., a specific weed seed or fungal pathogen).

2. Materials:

• Target soil type (e.g., sandy loam, clay)

• Metam-sodium solution

• Target organism (e.g., Fusarium oxysporum spores, weed seeds)

• Incubation containers (e.g., sealed glass jars)

• Gas chromatograph (GC) with a suitable detector for MITC analysis

• Growth media for the target organism

• Controlled environment chamber or incubator

3. Methodology: a. Soil Preparation: i. Sieve the soil to ensure uniformity and remove large debris. ii. Determine the water holding capacity of the soil. iii. Prepare soil batches at different moisture levels (e.g., 40%, 60%, 80%, and 100% of field capacity). b. Inoculation (if applicable): i. Incorporate a known quantity of the target organism into each soil batch. c. Metam-sodium Application: i. Add a standardized concentration of Metam-sodium solution to each soil batch and mix thoroughly. ii. Transfer the treated soil to the incubation containers and seal them. d. Incubation: i. Incubate the containers at a constant temperature (e.g., 20-25°C) for a set period (e.g., 24, 48, and 72 hours). e. MITC Analysis: i. At each time point, collect headspace gas samples from the containers. ii. Analyze the samples for MITC concentration using gas chromatography. f. Efficacy Assessment: i. After the incubation period, aerate the soil to allow any remaining fumigant to dissipate. ii. Plate a subsample of the soil onto the appropriate growth medium to assess the viability of the target organism. For weed seeds, conduct a germination test. iii. Compare the viability/germination rates across the different soil moisture levels.

4. Data Analysis:

• Plot the concentration of MITC over time for each soil moisture level.

• Correlate the MITC concentration with the efficacy data (viability/germination rates) to determine the optimal soil moisture for Metam-sodium performance.

Mandatory Visualizations

Caption: Conversion of Metam-sodium to its active form, MITC, in moist soil.

Caption: Workflow for assessing Metam-sodium efficacy at different soil moistures.

References

• 1. epa.gov [epa.gov]
• 2. cdn.nufarm.com [cdn.nufarm.com]
• 3. aeciph.com [aeciph.com]
• 4. spudman.com [spudman.com]
• 5. Metam Movement: Field Study Explains Metam Sodium Movement in Soil, Helps Increase Efficacy of Applications - Onion World [onionworld.net]
• 6. Metam Sodium | Eastman [eastman.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. umass.edu [umass.edu]
• 11. journals.flvc.org [journals.flvc.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Mitigation of Metam-sodium's Environmental Impact

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the environmental impact of Metam-sodium during laboratory and field experiments.

Frequently Asked Questions (FAQs)

Q1: What is Metam-sodium and why is its environmental impact a concern?

A1: Metam-sodium (sodium N-methyldithiocarbamate) is a widely used soil fumigant.[1][2] It is not the primary biocidal agent itself; its efficacy comes from its rapid decomposition in moist soil into methyl isothiocyanate (MITC).[3][4][5] The primary environmental concern is the high volatility of MITC, which can lead to significant atmospheric emissions.[3][4] These emissions can pose risks to nearby people and the environment.[6] Additionally, under certain conditions, it can break down into other toxic gases like carbon disulfide (CS2) and hydrogen sulfide (H2S).[7][8] Spills of Metam-sodium can be highly toxic to aquatic ecosystems.[1]

Q2: What is the primary degradation pathway of Metam-sodium in a research setting?

A2: When applied to moist soil or an aqueous solution, Metam-sodium rapidly hydrolyzes to produce methyl isothiocyanate (MITC), which is the main active compound.[3][9] The conversion efficiency in soil is generally high, often ranging from 87% to 95%.[3] The rate of this conversion is influenced by factors such as soil temperature, moisture, and texture.[3][5]

Q3: What are the main strategies to reduce MITC emissions during experiments?

A3: Key mitigation strategies focus on limiting the escape of volatile MITC from the soil. These include:

• Physical Barriers: Applying tarps, especially virtually impermeable films (VIF), immediately after application can reduce volatilization.[10][11]

• Water Sealing: Applying a layer of water to the soil surface after a subsurface application can significantly reduce MITC emissions.[3][4]

• Application Method: Subsurface injection of Metam-sodium is preferable to surface application (chemigation), as it leads to substantially lower emission rates.[3][12]

• Soil Management: Proper soil tillage to break up clods and ensuring optimal soil moisture (greater than 75% of field capacity) improves fumigant distribution and sealing.[10][13][14]

• Bioremediation: Amending soil with organic materials like compost can accelerate the microbial degradation of MITC in the surface layer, reducing overall emissions.[15]

Q4: How do soil properties affect the fate of Metam-sodium and MITC?

A4: Soil properties play a critical role. The rate of Metam-sodium's conversion to MITC is strongly dependent on soil temperature and moisture.[3][5] High organic matter content can increase the rate of MITC degradation, which can be beneficial for reducing emissions but may also impede its movement through the soil profile, potentially reducing efficacy at depth.[16]

Q5: What are "Good Agricultural Practices" (GAPs) and why are they relevant for researchers?

A5: Good Agricultural Practices (GAPs) are a set of mandatory guidelines established by regulatory bodies like the EPA to ensure the safe and effective use of fumigants.[13][17] For researchers conducting field or mesocosm studies, adhering to these GAPs is crucial for minimizing environmental impact and ensuring experimental reproducibility. Key GAPs for Metam-sodium include restrictions on weather conditions (e.g., wind speed must be between 2 and 10 mph, soil temperature not to exceed 90°F), soil preparation requirements, and mandatory soil sealing techniques.[10][13]

Troubleshooting Guide

Problem 1: Low efficacy of Metam-sodium in repeated experiments in the same soil.

• Possible Cause: Accelerated biodegradation. Repeated applications of Metam-sodium can enrich soil microbial populations that are capable of rapidly degrading MITC, reducing its concentration and the time it is active in the soil.[18][19] This can lead to a significant loss of efficacy.[16][18]

• Troubleshooting Steps:

  • Confirm Degradation Rate: Use analytical methods to measure the half-life of MITC in the experimental soil and compare it to soil with no history of Metam-sodium use. An unusually short half-life suggests accelerated degradation.

  • Rotate Fumigants: In subsequent experiments, consider using a fumigant with a different mode of action to avoid selecting for the same degrading microorganisms.[14]

  • Sterilize Control Soil: To confirm a biological cause, compare MITC degradation in non-sterile soil versus autoclaved soil; persistence in the sterile soil points to microbial degradation.[3][19]

Problem 2: High variability in MITC concentrations detected in air samples above treated soil.

• Possible Cause 1: Inconsistent soil sealing. If tarps are not properly sealed at the edges or if a water seal is not uniformly applied, "chimney effects" can occur, allowing concentrated plumes of MITC to escape.[10]

• Troubleshooting Steps: Ensure all edges of tarps are buried and sealed. When using a water seal, ensure the soil surface is level and water is applied evenly to prevent dry spots.

• Possible Cause 2: Unsuitable weather conditions. Application during high wind speeds (>10 mph) can lead to rapid off-target movement.[10] Temperature inversions (a layer of warm air trapping cooler air near the ground) can cause fumigant vapors to concentrate and move laterally instead of dispersing.[10]

• Troubleshooting Steps: Always measure and record weather conditions (wind speed, air temperature at multiple heights) before and during the experiment.[20] Avoid applications during forecasted temperature inversions.

Problem 3: Accidental spill of Metam-sodium solution in the lab.

• Immediate Actions:

  • Evacuate: Alert personnel and evacuate the immediate area. Ensure proper ventilation, preferably within a chemical fume hood.[21]

  • PPE: Don appropriate Personal Protective Equipment (PPE), including a full-face respirator with an organic vapor cartridge, chemical-resistant coveralls, gloves, and footwear.[13][21]

  • Containment: For liquid spills, create a dike around the spill using an inert absorbent material like sand or vermiculite.[22]

• Neutralization and Cleanup:

  • Do not add water directly , as this can accelerate the decomposition to toxic and flammable gases.[23]

  • Neutralization: For small spills, cautiously apply a weak acid like citric acid or a commercial base neutralizer.[24][25] For larger spills, use an absorbent material.

  • Absorption: Cover the spill with an absorbent material (e.g., spill pillow, vermiculite, or sand).[22][25]

  • Disposal: Collect the contaminated material into a sealed, labeled hazardous waste container for disposal according to institutional and local regulations.[25][26]

Data Presentation

Table 1: Effect of Application and Sealing Methods on MITC Emissions

Application Method	Soil Sealing Method	MITC Emission Loss (% of Applied)	Data Source(s)
Subsurface Injection	Uncovered	~35-60%	[3]
Subsurface Injection	Surface Water Seal	~10-20%	[3]
Subsurface Drip Irrigation	N/A (inherently sealed)	~1.4% (within 48h)	[12]
Surface Application (Chemigation)	Uncovered	High / Not Recommended	[3]
Surface Application (Chemigation)	Surface Water Seal	Ineffective	[3]
Subsurface Injection	Polyethylene (PE) Film	Variable, less effective than VIF	[11]
Subsurface Injection	Virtually Impermeable Film (VIF)	Significantly reduced vs. PE film	[11]

Table 2: Personal Protective Equipment (PPE) Requirements for Handling Metam-sodium

Operation	Required PPE	Data Source(s)
Routine Handling (Closed System)	Long-sleeved shirt, long pants, chemical-resistant gloves (e.g., Viton), protective eyewear.	[21]
Routine Handling (Open Container)	Coveralls over long-sleeved shirt and long pants, chemical-resistant gloves, apron, footwear, and protective eyewear.	[21]
Spill Cleanup / Emergency	Full-face respirator with organic vapor cartridge, chemical-resistant coveralls, gloves, footwear, and apron. In major emergencies, a Self-Contained Breathing Apparatus (SCBA) may be required.	[13][21]

Experimental Protocols

Protocol 1: Quantification of MITC in Soil by Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS/MS

• Objective: To accurately quantify the concentration of the active ingredient MITC in soil samples following Metam-sodium application.

• Methodology:

  • Sample Preparation: Weigh 5 g of soil into a 20 mL headspace vial. Add 5 mL of deionized water and 1.5 g of NaCl (to increase the ionic strength and promote partitioning of MITC into the headspace).[27]

  • Sealing: Immediately seal the vial with a magnetic screw cap and vortex for 1 minute.[27]

  • Equilibration: Place the vial in a GC autosampler and incubate at 60°C for 10 minutes with agitation to allow MITC to equilibrate between the soil/water matrix and the headspace.[27]

  • Extraction: Expose a pre-conditioned SPME fiber (e.g., PDMS/DVB) to the vial's headspace for 20 minutes at 60°C to adsorb the volatilized MITC.[27]

  • Desorption and Analysis: Retract the fiber and immediately introduce it into the heated GC inlet (250°C, splitless mode) for thermal desorption of MITC onto the analytical column.[27]

  • GC-MS/MS Analysis:

    • Column: Use a DB-5ms column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[27]

    • Oven Program: Initial temp 40°C (hold 2 min), ramp to 150°C at 10°C/min, then ramp to 250°C at 20°C/min (hold 2 min).[27]

    • Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Monitor at least two specific precursor-to-product ion transitions for MITC.[27]

  • Quality Control: Analyze a method blank and a matrix-spiked sample with each batch to assess for contamination and recovery. Prepare calibration standards in blank soil matrix.[27]

Protocol 2: Laboratory Soil Column Experiment to Measure MITC Volatilization

• Objective: To quantify the volatilization flux and cumulative emission loss of MITC from a treated soil column under controlled conditions, simulating different mitigation strategies.

• Methodology:

  • Column Preparation: Use glass or stainless steel columns packed with the experimental soil to a known bulk density. The setup should allow for controlled airflow across the soil surface and a means to trap effluent gases.

  • Metam-sodium Application: Apply Metam-sodium solution at a rate corresponding to the desired field application rate. For subsurface application simulation, inject the solution at a specific depth (e.g., 20 cm) using a syringe.[3] For surface application, apply the solution evenly to the soil surface.[3]

  • Mitigation Strategy Application:

    • Control: Leave the soil surface uncovered.

    • Water Seal: Gently spray a defined volume of water (e.g., 150 mL for a given column surface area) onto the soil surface immediately after subsurface Metam-sodium injection.[3]

    • Tarping: Secure a piece of the desired tarp material (e.g., PE or VIF) over the top of the column, ensuring an airtight seal at the edges.

  • Air Sampling: Draw a controlled, constant stream of air across the soil surface. Pass the effluent air through adsorbent tubes (e.g., charcoal tubes) to trap volatilized MITC.[12]

  • Sample Collection: Collect the adsorbent tubes at predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours) to measure the flux over time.

  • Analysis: Extract the MITC from the adsorbent tubes using a suitable solvent (e.g., benzyl alcohol or carbon disulfide) and analyze the extract using gas chromatography with a nitrogen-phosphorus detector (NPD) or mass spectrometer (MS).[12]

  • Calculation: Calculate the mass of MITC collected during each interval to determine the volatilization flux (mass per unit area per unit time). Sum the mass over all intervals to determine the cumulative emission loss.

Visualizations

Caption: Degradation pathway of Metam-sodium in the soil environment.

Caption: Workflow for MITC analysis in soil using HS-SPME-GC-MS/MS.

Caption: Decision framework for selecting MITC emission mitigation strategies.

References

• 1. Metam sodium - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. assets.nationbuilder.com [assets.nationbuilder.com]
• 7. Metam sodium intoxication: the specific role of degradation products--methyl isothiocyanate and carbon disulphide--as a function of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. epa.gov [epa.gov]
• 11. metam sodium ms: Topics by Science.gov [science.gov]
• 12. faculty.ucr.edu [faculty.ucr.edu]
• 13. journals.flvc.org [journals.flvc.org]
• 14. benchchem.com [benchchem.com]
• 15. ars.usda.gov [ars.usda.gov]
• 16. researchgate.net [researchgate.net]
• 17. Regulation - Metam Task Force [metamtaskforce.org]
• 18. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. oehha.ca.gov [oehha.ca.gov]
• 21. benchchem.com [benchchem.com]
• 22. enhs.uark.edu [enhs.uark.edu]
• 23. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 24. How to Neutralize Chemical Spills | Lab Manager [labmanager.com]
• 25. gmpplastic.com [gmpplastic.com]
• 26. assets.greenbook.net [assets.greenbook.net]
• 27. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Reduced Efficacy of Metam-Sodium with Repeated Use

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the reduced efficacy of Metam-sodium observed with repeated applications. This phenomenon is primarily attributed to the accelerated biodegradation of its active ingredient, methyl isothiocyanate (MITC), by adapted soil microorganisms.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in the pest control efficacy of Metam-sodium in our long-term experimental plots. What is the likely cause?

A1: The most probable cause for diminished efficacy with repeated Metam-sodium use is the development of accelerated microbial degradation.[1] Soil microorganisms can adapt to repeated applications, utilizing the active ingredient, methyl isothiocyanate (MITC), as a nutrient source.[2][3] This leads to a more rapid breakdown of the fumigant, reducing its concentration and exposure time in the soil to levels insufficient for effective pest control.[4][5]

Q2: How can we confirm if accelerated biodegradation of MITC is occurring in our soil?

A2: You can confirm accelerated biodegradation by conducting a comparative soil incubation study. This involves treating soil samples from your experimental plots (with a history of Metam-sodium use) and control plots (with no or limited exposure) with Metam-sodium. You would then measure the dissipation rate of MITC over time in both sets of samples. A significantly faster decline in MITC concentration in the history soil compared to the control soil indicates accelerated degradation.[6] Sterilizing a subsample of the history soil should result in a slower degradation rate, confirming the microbial nature of the process.[7]

Q3: What are the key factors that influence the efficacy of Metam-sodium application?

A3: Several factors beyond accelerated degradation can impact the performance of Metam-sodium. These include:

• Soil Moisture: Optimal soil moisture (typically 60-80% of field capacity) is crucial for the conversion of Metam-sodium to MITC and for the movement of MITC through the soil.[2]

• Soil Temperature: The ideal soil temperature range for application is between 10°C and 32°C.[2] Lower temperatures slow down the conversion to MITC, while higher temperatures can lead to rapid volatilization and loss from the soil surface.

• Soil Preparation: The soil should be well-tilled and free of large clods and undecomposed organic matter to ensure uniform distribution of the fumigant.[2]

• Application Technique and Sealing: Proper application depth and immediate sealing of the soil surface (e.g., with a water seal or tarping) are critical to prevent the rapid escape of the volatile MITC gas.[2][8]

Q4: Are there specific microorganisms responsible for the accelerated degradation of MITC?

A4: Research has identified certain bacteria as key contributors to the accelerated degradation of MITC. Strains of Oxalobacteraceae have been isolated from soils with a history of Metam-sodium application and have been shown to rapidly degrade MITC.[1][6] Repeated applications of Metam-sodium can lead to an enrichment of these and other MITC-degrading microorganisms in the soil.[9]

Q5: What strategies can we employ in our research protocols to mitigate the effects of accelerated biodegradation?

A5: To counteract reduced efficacy due to accelerated degradation, consider the following strategies:

• Fumigant Rotation: Avoid the continuous use of Metam-sodium in the same plots. Rotating with fumigants that have different active ingredients and degradation pathways can help prevent the buildup of specific degrading microbial populations.[3]

• Combination with other control methods: Integrating other pest management strategies, such as soil solarization, can enhance overall pest control and reduce reliance on a single chemical fumigant.[1]

• Application Method Modification: In some cases, altering the application method or combining Metam-sodium with other fumigants (where compatible) may improve efficacy, though careful consideration of potential interactions is necessary.[10][11]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and addressing common issues related to the reduced efficacy of Metam-sodium.

Problem: Inconsistent or Poor Pest Control

Initial Assessment:

• Review Application Parameters: Verify that the application followed established protocols.

  • Was the soil temperature within the optimal range (10°C - 32°C)?[2]

  • Was the soil moisture at 60-80% of field capacity?[2]

  • Was the soil properly tilled and free of debris?[2]

  • Was the application depth correct for the target pest?

  • Was the soil surface sealed immediately and effectively after application?[2]

• Examine History of Use:

  • How many times has Metam-sodium been applied to this plot previously?

  • Have other dithiocarbamate-based fumigants been used?

If application parameters were optimal and there is a history of repeated use, proceed to investigate accelerated biodegradation.

Data Presentation

The following tables summarize quantitative data on the loss of Metam-sodium efficacy with repeated applications.

Table 1: Effect of Repeated Metam-Sodium Application on Verticillium Wilt in Potato

Number of Consecutive Applications	Disease Severity (%)
1	Significantly Reduced
3	Efficacy Diminished

Source: Adapted from studies on the accelerated degradation of Metam-sodium in commercial fields.[5]

Table 2: Impact of Metam-Sodium Application History on Pythium Pod Rot in Peanuts

Number of Applications	Efficacy in Reducing Pythium Pod Rot
1	Significant Reduction
2	Greatly Reduced Effectiveness

Source: Findings from field experiments on the consequences of accelerated degradation.[5]

Table 3: Half-life of MITC in Soils with and without a History of Metam-Sodium Application

Soil History	MITC Half-life (days)
No previous application (Non-history)	10 - 50
Repeated applications (History)	0.5 - 5

Note: The half-life can vary significantly depending on soil type and environmental conditions. Source: Compiled from research on MITC dissipation in various soils.[4]

Experimental Protocols

Protocol 1: Determination of MITC Concentration in Soil by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol outlines a method for quantifying the concentration of MITC in soil samples, which is essential for assessing the rate of degradation.

Materials:

• Gas Chromatograph with Mass Spectrometer (GC-MS) and headspace autosampler

• 20 mL headspace vials with magnetic screw caps

• Ethyl acetate

• Sodium chloride (NaCl)

• MITC analytical standard

• Mechanical shaker

• Centrifuge

Procedure:

• Sample Collection: Collect soil samples from the desired depth at various time points after Metam-sodium application.

• Sample Preparation: a. Weigh 5 g of soil into a 20 mL headspace vial. b. Add 5 mL of deionized water and 1.5 g of NaCl to the vial. The salt increases the ionic strength, promoting the partitioning of MITC into the headspace. c. Immediately seal the vial. d. Vortex for 1 minute to ensure thorough mixing.[12]

• Headspace Analysis: a. Place the vial in the GC-MS autosampler. b. Incubate the sample at 60°C for 10 minutes with agitation to allow for the equilibration of MITC between the soil-water matrix and the headspace.[12] c. The autosampler will then inject a sample of the headspace into the GC-MS for analysis.

• GC-MS Conditions (Example):

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp to 150°C at 10°C/min.

    • Ramp to 250°C at 20°C/min, hold for 2 minutes.

  • Mass Spectrometer: Operate in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[13]

• Quantification: a. Prepare a calibration curve using standard solutions of MITC in a blank soil matrix. b. Analyze the standards under the same GC-MS conditions. c. Determine the concentration of MITC in the soil samples by comparing their peak areas to the calibration curve.[14]

Quality Control:

• Analyze a method blank with each batch of samples.

• Analyze a spiked sample in each batch to assess recovery, which should typically be greater than 95%.[12]

Protocol 2: Assessing Accelerated Microbial Degradation of MITC in Soil

This protocol provides a framework for a laboratory experiment to determine if a soil has developed the capacity for accelerated degradation of MITC.

Experimental Design:

• Treatments:

  • History Soil: Soil from the field with a history of repeated Metam-sodium applications.

  • Control Soil: Soil from a nearby field with no history of Metam-sodium application.

  • Sterilized History Soil: An autoclaved or gamma-irradiated subsample of the history soil.

• Replication: A minimum of three replicates per treatment.

Procedure:

• Soil Preparation: a. Sieve the soils to remove large debris and homogenize. b. Adjust the moisture content of all soil samples to 60-80% of field capacity.

• Fumigant Application: a. Weigh equal amounts of soil from each treatment into airtight containers (e.g., glass jars with septa). b. Apply a known concentration of Metam-sodium to each soil sample.

• Incubation: a. Incubate the samples at a constant temperature (e.g., 25°C) in the dark.

• Sampling and Analysis: a. At predetermined time intervals (e.g., 0, 1, 3, 7, and 14 days), collect soil subsamples from each container. b. Immediately analyze the subsamples for MITC concentration using the HS-GC-MS protocol described above.

• Data Analysis: a. Plot the concentration of MITC versus time for each treatment. b. Calculate the half-life (DT50) of MITC for each soil treatment. c. A significantly shorter half-life in the "History Soil" compared to the "Control Soil" and "Sterilized History Soil" confirms accelerated microbial degradation.

Mandatory Visualizations

Caption: Metam-Sodium conversion and accelerated microbial degradation pathway.

Caption: Workflow for assessing accelerated microbial degradation of MITC.

Caption: Troubleshooting decision tree for reduced Metam-Sodium efficacy.

References

• 1. mbao.org [mbao.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cris.huji.ac.il [cris.huji.ac.il]
• 7. ars.usda.gov [ars.usda.gov]
• 8. epa.gov [epa.gov]
• 9. "Exploring the Impacts of Repeated or Successive Fumigation with Metam . . ." by Shayli R. Morris [digitalcommons.library.umaine.edu]
• 10. researchgate.net [researchgate.net]
• 11. Effect of application timing and method on efficacy and phytotoxicity of 1,3-D, chloropicrin and metam-sodium combinations in squash plasticulture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Determination of methylisothiocyanate in soil and water by HS-SPME followed by GC-MS-MS with a triple quadrupole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Challenges in uniform distribution of Metam-sodium in soil

This technical support center provides researchers with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the uniform distribution of Metam-sodium in soil during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during or after Metam-sodium application, focusing on problems stemming from non-uniform distribution.

Problem: Why is there inconsistent or patchy pest (weeds, nematodes, pathogens) control across the treated area?

Answer: Inconsistent pest control is a primary indicator of poor Metam-sodium distribution.[1] The fumigant's efficacy relies on its conversion to its active biocidal agent, methyl isothiocyanate (MITC), and the subsequent uniform movement of this gas through the soil profile.[2][3][4] Patchy results can be traced to several key factors:

• Soil Conditions: Soil moisture, temperature, texture, and organic matter content are critical. Non-uniformity in any of these can lead to variable MITC concentration.[1]

• Application Technique: The chosen method (e.g., shank injection, chemigation) and its execution directly impact distribution.[1][5] For example, shank-injected Metam-sodium may only move up to 6 inches above and below the injection point, a range that is easily reduced by poor soil conditions.[6] Chemigation, or drenching, often results in the fumigant being concentrated in the top 4 to 6 inches of soil.[6]

• Soil Preparation: Poor soil preparation, such as the presence of large clods or undecomposed organic matter, is a major cause of fumigation failure.[1] These create physical barriers that MITC gas cannot easily penetrate.[6][7]

• Surface Sealing: Improper or delayed sealing of the soil surface after application allows the volatile MITC gas to escape into the atmosphere instead of distributing through the soil.[1]

• Accelerated Degradation: In soils with a history of repeated Metam-sodium applications, microorganisms can develop the ability to rapidly degrade MITC, reducing its concentration and contact time with the target pests.[1][8][9]

Problem: Crop injury is observed after the recommended plant-back interval. What could be the cause?

Answer: Crop injury post-fumigation suggests that phytotoxic residues of MITC remain in the soil.[7] This is often due to factors that trap the fumigant in certain soil zones.

• Excessive Soil Moisture or Compaction: Overly wet or compacted soil layers can restrict the movement and off-gassing of MITC.[6][10] While moisture is necessary for the conversion of Metam-sodium to MITC, saturated conditions inhibit the gas's diffusion through soil pores.[1][11]

• Low Soil Temperatures: Colder soil temperatures slow the rate of MITC dissipation.[1][12] While applications in cooler temperatures can be more effective at reducing certain pathogens, it can also prolong the time required for the fumigant to clear the soil.[13]

• High Organic Matter or Clay Content: Soils with high organic matter or clay content can adsorb MITC, slowing its release and movement. This can create pockets of high concentration that remain long after the bulk of the soil is safe for planting.

Problem: Efficacy of Metam-sodium seems to decrease with repeated applications in the same experimental plot.

Answer: This phenomenon is often due to the development of accelerated degradation (AD) .[8][9][14] With repeated applications, specific soil microbial populations that can use MITC as a food source become established and proliferate.[3][8]

• Mechanism: These adapted microorganisms rapidly break down MITC, significantly reducing the concentration and exposure time required for effective pest control.[8][9]

• Consequences: The result is a marked decrease in efficacy, even when application protocols are followed correctly.[8][14] Studies have shown that after repeated applications, the effectiveness against pathogens like Pythium and Verticillium dahliae can be significantly reduced.[8][9]

To investigate this, soil samples from the affected plot can be compared to soils with no history of Metam-sodium application in a laboratory bioassay to determine the dissipation rate of MITC.[14]

Factors Influencing Metam-sodium Distribution

The uniform distribution of Metam-sodium's active ingredient, MITC, is not a simple process. It is a complex interplay of chemical, physical, and biological factors within the soil environment. The following diagram illustrates the key influencing factors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What Makes Metam-Sodium a Powerful Soil Fumigant for Crop Protection [jindunchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. spudman.com [spudman.com]
• 7. Metam Sodium | Eastman [eastman.com]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 9. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. ars.usda.gov [ars.usda.gov]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 13. ndsu.edu [ndsu.edu]
• 14. mbao.org [mbao.org]

Technical Support Center: Metam-Sodium Soil Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of soil pH on the stability and efficacy of Metam-sodium.

Frequently Asked Questions (FAQs)

Q1: How does soil pH affect the stability of Metam-sodium?

A1: Soil pH significantly influences the degradation and transformation of Metam-sodium. Metam-sodium is relatively stable in alkaline conditions (pH > 8.8) but readily hydrolyzes at neutral or acidic pH (pH ≤ 7).[1] Its primary mode of action relies on its conversion to the active biocidal agent, methyl isothiocyanate (MITC), a process that is also pH-dependent. Under acidic conditions, the decomposition of Metam-sodium can lead to the formation of various byproducts, including carbon disulfide, hydrogen sulfide, and N,N'-dimethylthiuram disulfide, in addition to MITC.[1]

Q2: What is the optimal soil pH for Metam-sodium efficacy?

A2: The relationship between soil pH and Metam-sodium efficacy is complex. While the conversion to the active ingredient, MITC, is a rapid abiotic process, the subsequent degradation of MITC is influenced by microbial activity, which is pH-dependent.[2][3] Enhanced biodegradation of Metam-sodium has been observed in soils with a pH above 6.5-7.5, particularly when calcium is also present.[4] This accelerated degradation can sometimes reduce the persistence of MITC, potentially impacting its efficacy against target pests. Therefore, the "optimal" pH can depend on the target pest, soil type, and the desired duration of control.

Q3: Can soil pH affect the conversion of Metam-sodium to MITC?

A3: Yes, soil pH can influence the rate and pathway of Metam-sodium's conversion to MITC. The decomposition of Metam-sodium in moist soil to form MITC is a fundamental step for its fumigant activity.[5] While the conversion is generally rapid, the specific chemical environment dictated by the soil pH can affect the equilibrium and the formation of other degradation products.[1]

Q4: How does soil pH interact with other soil properties to affect Metam-sodium?

A4: Soil pH does not act in isolation. Its effect on Metam-sodium is often interdependent with other soil characteristics like organic matter content, soil texture, and the presence of certain ions like calcium. For instance, enhanced biodegradation of Metam-sodium in higher pH soils is crucially linked to the presence of calcium.[4] In some soil types, like acid loam, a change in pH and calcium concentration may not correlate with degradation rates, highlighting the importance of considering the entire soil matrix.[4]

Troubleshooting Guide

Issue 1: Reduced efficacy of Metam-sodium in high pH soils.

• Potential Cause: Accelerated microbial degradation of the active ingredient, MITC. Enhanced biodegradation is often observed in soils with a pH above 6.5-7.5.[4]

• Troubleshooting Steps:

  • Monitor MITC Concentration: Measure the concentration of MITC in the soil at various time points after application to determine its persistence.

  • Adjust Application Timing/Rate: Consider that in high pH soils, the window of effective MITC concentration might be shorter. Adjusting the timing of planting or a carefully considered rate adjustment may be necessary.

  • Soil Amendments: While altering soil pH on a large scale is often impractical for a single experiment, be aware of the inherent soil properties and their likely impact on your results.

Issue 2: Inconsistent results or poor pest control in acidic soils.

• Potential Cause: Altered degradation pathway of Metam-sodium. Under acidic conditions, Metam-sodium can decompose into various byproducts, some of which may be less effective against the target pest.[1]

• Troubleshooting Steps:

  • Analyze Degradation Products: If feasible, analyze soil samples for the presence of Metam-sodium and its various degradation products to understand the dominant chemical transformation pathways.

  • Consider pH Buffering: For small-scale lab experiments, consider using buffered soil matrices to maintain a consistent pH and isolate its effect.

  • Alternative Fumigants: If consistent efficacy in highly acidic soils is a challenge, exploring alternative soil fumigants that are more stable under such conditions might be warranted.

Issue 3: Unexpectedly rapid disappearance of Metam-sodium in repeated applications.

• Potential Cause: Development of a soil microbial community adapted to degrading Metam-sodium. This phenomenon, known as accelerated degradation, can be more pronounced in soils with a history of Metam-sodium application and can be influenced by soil pH.[6][7]

• Troubleshooting Steps:

  • Microbial Community Analysis: Characterize the soil microbial community before and after repeated applications to identify shifts that may correlate with accelerated degradation.

  • Rotation of Fumigants: In a field setting, rotating with fumigants that have a different mode of action can help mitigate the development of adapted microbial populations.

  • Introduce Non-History Soil: In controlled experiments, using soil with no prior exposure to Metam-sodium can serve as a crucial control to determine if accelerated degradation is occurring.

Quantitative Data

Table 1: Effect of Soil pH on Metam-sodium Dissipation in Limed Sand (Monthly Applications for 12 Months)

Soil pH	Number of Treatments for Complete Dissipation within 24h	Observation
7.8	5	Dissipation complete within 24 hours.
6.8	8	Dissipation complete within 24 hours.
5.8	Not achieved within 12 treatments	Pesticide concentration was reduced but not eliminated.
4.8	Not achieved within 12 treatments	Pesticide concentration was unchanged.

(Data sourced from a study on the enhanced biodegradation of Metam-sodium.[4])

Experimental Protocols

Protocol 1: Analysis of Methyl Isothiocyanate (MITC) in Soil by Solvent Extraction and Gas Chromatography (GC)

• Objective: To quantify the concentration of MITC in soil samples following the application of Metam-sodium.

• Materials:

  • Soil samples

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Centrifuge tubes

  • Mechanical shaker

  • Centrifuge

  • Gas chromatograph with a Nitrogen-Phosphorus Detector (NPD) or Mass Spectrometer (MS)

• Procedure:

  • Weigh a known amount of soil (e.g., 10 g) into a centrifuge tube.

  • Add a precise volume of ethyl acetate (e.g., 10 mL).

  • Seal the tube and shake vigorously for 1 hour on a mechanical shaker.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Transfer the ethyl acetate supernatant to a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water.

  • The extract is now ready for analysis by GC-NPD or GC-MS.

• Reference: [1]

Protocol 2: Soil Bioassay for Fusarium oxysporum Mortality

• Objective: To assess the efficacy of Metam-sodium treatment by determining the mortality rate of a target soil-borne fungus.

• Materials:

  • Metam-sodium treated and untreated (control) soil samples

  • Cultures of Fusarium oxysporum

  • Petri dishes

  • Selective culture medium (e.g., Potato Dextrose Agar)

• Procedure:

  • Collect soil samples from treated and control plots after a suitable fumigant dissipation period.

  • In a laboratory setting, inoculate a known quantity of Fusarium oxysporum into the soil samples.

  • Incubate the inoculated soil under controlled temperature and moisture conditions for a set period.

  • Plate a specific amount of soil from each sample onto a selective culture medium.

  • Incubate the plates and count the number of colony-forming units (CFUs) that develop.

  • Calculate the percent mortality by comparing the CFU counts from the treated and control soils.

• Reference: [8]

Visualizations

Caption: Factors influencing Metam-sodium conversion and degradation in soil.

Caption: Troubleshooting workflow for unexpected Metam-sodium experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. ars.usda.gov [ars.usda.gov]
• 3. researchgate.net [researchgate.net]
• 4. The crucial role of calcium interacting with soil pH in enhanced biodegradation of metam-sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Accelerated degradation of metam-sodium in soil and consequences for root-disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mbao.org [mbao.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Poor Pest Control After Metam-sodium Fumigation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during soil fumigation experiments with metam-sodium.

Troubleshooting Guide

Question: Why am I observing inconsistent or poor pest control after my metam-sodium application?

Answer: Inconsistent pest control following metam-sodium application is a common issue that can be attributed to a variety of factors. The efficacy of metam-sodium hinges on its conversion to its active compound, methyl isothiocyanate (MITC), and the subsequent distribution and persistence of MITC gas in the soil.[1] Key areas to investigate include soil conditions, application technique, soil sealing, and the potential for accelerated degradation.

Question: How can I troubleshoot poor efficacy that might be related to my soil conditions?

Answer: Soil conditions are critical for successful fumigation. If you suspect soil-related issues, consider the following:

• Soil Preparation: Improper soil preparation is a primary cause of fumigation failure.[2] Ensure the soil is well-tilled to a fine tilth, free of large clods, and has no undecomposed organic matter.[2][3] Compacted soil layers can also impede the movement of the fumigant.[4]

• Soil Moisture: Optimal soil moisture is crucial for the conversion of metam-sodium to MITC and for the respiration of target pests, which makes them more susceptible.[3] Aim for a soil moisture content between 60-80% of field capacity.[1] Dry soils can limit the conversion to MITC, while overly saturated soils can restrict its movement through soil pores.[1]

• Soil Temperature: The ideal soil temperature for metam-sodium application is between 10°C and 32°C.[1] Lower temperatures slow down the conversion to MITC, whereas higher temperatures can cause the gas to dissipate too quickly.[1]

• Soil Type and Organic Matter: Soils with high organic matter or high clay content can bind the active ingredient (MITC), reducing its availability to target pests.[3] In such cases, adjusting the application rate may be necessary.[3]

Question: What aspects of my application technique should I review if I suspect it's the cause of poor pest control?

Answer: The method of application significantly impacts the distribution and effectiveness of the fumigant.

• Application Depth: The depth of injection or incorporation is critical. For instance, shank-injected metam-sodium generally moves up to 6 inches above and below the injection point in well-prepared, moist soil.[4] The placement of the product should align with the location of the target pest in the soil profile.[4]

• Uniformity: Ensure a uniform application across the entire treatment area. Inconsistent application can lead to "hot spots" and areas with sublethal concentrations of MITC, resulting in pest survival.[1]

• Application Method: The choice of application method, such as shank injection, chemigation, or drip irrigation, will affect the distribution of MITC.[1] Drip irrigation, for example, may provide good vertical penetration but limited lateral movement.[1]

Question: Could improper soil sealing be the reason for the fumigation failure?

Answer: Yes, soil sealing is a critical step. Improper or delayed sealing of the soil surface after application can lead to a rapid loss of the volatile MITC gas, significantly reducing the efficacy of the fumigation.[1] Effective sealing methods include using plastic tarps, mechanical compaction (rolling), or applying a water seal immediately after the application.[1]

Question: I've used metam-sodium in the same soil for multiple experiments and now it seems less effective. What could be the cause?

Answer: Repeated applications of metam-sodium in the same soil can lead to a phenomenon known as accelerated degradation.[1][3] This occurs when microbial populations that can rapidly degrade MITC build up in the soil, reducing the concentration and exposure time of the fumigant.[5] To mitigate this, consider rotating fumigants or implementing other pest management strategies.[3]

Frequently Asked Questions (FAQs)

Q1: What is the primary active ingredient of metam-sodium and how is it formed?

A1: The primary biocidal agent is methyl isothiocyanate (MITC).[6] Metam-sodium itself is a stabilized aqueous solution that, upon contact with moist soil, rapidly decomposes into MITC.[2][6]

Q2: What are the optimal environmental conditions for metam-sodium application?

A2: For optimal efficacy, apply metam-sodium when soil temperatures are between 10°C and 32°C and soil moisture is at 60-80% of field capacity.[1] It is also advisable to avoid application during periods of high wind to prevent drift and ensure proper sealing.

Q3: How critical is soil sealing after applying metam-sodium?

A3: Soil sealing is extremely important to prevent the rapid escape of the volatile MITC gas.[1] Effective sealing ensures that a lethal concentration of the fumigant is maintained in the soil for a sufficient duration to control the target pests.

Q4: Can the presence of undecomposed organic matter affect fumigation?

A4: Yes, undecomposed plant material can harbor pests that may not be controlled by the fumigation.[7] Additionally, organic matter can bind with the fumigant, making it less available for pest control.[8]

Q5: What is accelerated degradation and how can I prevent it?

A5: Accelerated degradation is the rapid breakdown of MITC by soil microorganisms that have adapted due to repeated applications of metam-sodium.[5][9] This leads to reduced efficacy.[9] To prevent this, it is recommended to rotate with other fumigants or use alternative pest management strategies.[3]

Data Presentation

Table 1: Optimal Soil Conditions for Metam-sodium Application

Parameter	Optimal Range	Rationale
Soil Temperature	10°C - 32°C	Influences the rate of conversion to MITC and its dissipation.[1]
Soil Moisture	60% - 80% of field capacity	Essential for the conversion to MITC and for pest respiration.[1]

Experimental Protocols

Protocol 1: Determination of Soil Moisture Content (Gravimetric Method)

Objective: To determine the percentage of water in a soil sample to ensure optimal conditions for metam-sodium application.

Materials:

• Soil sample from the experimental plot

• Drying oven

• Weighing scale (accurate to 0.01g)

• Moisture-resistant containers (e.g., aluminum tins with lids)

• Tongs

• Desiccator

Methodology:

• Sample Collection: Collect a representative soil sample from the depth at which fumigation will occur. Place the sample in a sealed container to prevent moisture loss.

• Initial Weighing: Weigh a clean, dry, and empty container with its lid (W1). Place a subsample of the moist soil into the container and weigh it with the lid (W2).

• Drying: Place the container with the soil sample (with the lid placed underneath the container) in a drying oven set at 105°C for 24 hours, or until a constant weight is achieved.

• Cooling: After drying, use tongs to move the container to a desiccator to cool down to room temperature without absorbing atmospheric moisture.

• Final Weighing: Once cooled, weigh the container with the dry soil and the lid (W3).

• Calculation: Calculate the soil moisture content using the following formula:

  • Moisture Content (%) = ((W2 - W3) / (W3 - W1)) * 100

Protocol 2: Soil Bioassay for Assessing Fumigation Efficacy

Objective: To assess the effectiveness of the metam-sodium fumigation by observing the germination and growth of sensitive indicator plants in treated and untreated soil.

Materials:

• Soil samples from both the fumigated and a non-fumigated control area.

• Pots or containers for planting.

• Seeds of a sensitive indicator plant (e.g., lettuce, cress).

• Growth chamber or greenhouse with controlled light and temperature.

• Water.

Methodology:

• Soil Collection: After the appropriate aeration period post-fumigation, collect representative soil samples from the treated area. Also, collect soil from an adjacent, untreated area to serve as a control.[10]

• Potting: Fill an equal number of pots with the treated and untreated soil. Label each pot clearly.[10]

• Sowing: Plant a predetermined number of indicator seeds in each pot at a consistent depth.[10]

• Incubation: Place the pots in a growth chamber or greenhouse with optimal conditions for the chosen indicator plant's growth. Water the pots as needed, ensuring consistent moisture for both treated and control groups.[11]

• Observation: Monitor the pots regularly for seed germination and seedling growth over a period of 2-3 weeks.[11]

• Evaluation: Compare the germination rate, plant height, root development, and any signs of phytotoxicity (e.g., stunting, discoloration) between the plants in the treated and control soils. A significant reduction in growth or germination in the control soil (if a weed bioassay) or healthy growth in the treated soil (if a crop safety bioassay) indicates effective fumigation.

Mandatory Visualizations

Caption: Chemical conversion of metam-sodium to its active form, MITC, in soil.

Caption: Key factors influencing the efficacy of metam-sodium fumigation.

Caption: A logical workflow for troubleshooting poor metam-sodium efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. spudman.com [spudman.com]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. ars.usda.gov [ars.usda.gov]
• 7. epa.gov [epa.gov]
• 8. Soil Fumigation [cms.ctahr.hawaii.edu]
• 9. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 10. Agronomy eUpdate August 29th, 2024 : Issue 1018 [eupdate.agronomy.ksu.edu]
• 11. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Metam-sodium and Chloropicrin Efficacy Against Fungal Pathogens

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two widely used soil fumigants, Metam-sodium and Chloropicrin, in controlling fungal pathogens. The information presented is collated from various experimental studies to aid in research and development decisions.

Overview of Metam-sodium and Chloropicrin

Metam-sodium and Chloropicrin are broad-spectrum soil fumigants utilized in agriculture to manage a wide range of soil-borne pests, including pathogenic fungi, nematodes, and weeds, before planting crops.[1][2] Metam-sodium's fungicidal activity is primarily attributed to its decomposition product, methyl isothiocyanate (MITC).[3][4] Chloropicrin, on the other hand, is known for its multi-site and non-specific mode of action.[5][6] Both have been employed as alternatives to methyl bromide.[7]

Quantitative Efficacy Against Fungal Pathogens

The following table summarizes the quantitative data from various studies on the efficacy of Metam-sodium and Chloropicrin against several key fungal pathogens.

Fungal Pathogen	Fumigant(s)	Application Rate	Efficacy Metric	Result	Study Context
Fusarium solani	Metam-sodium + Chloropicrin	Not specified	% Survival Reduction	82% reduction (from 100% to 18% survival)	Combination application evaluation[7]
Pythium irregulare	Metam-sodium + Chloropicrin	Not specified	% Survival Reduction	100% reduction (from 100% to 0% survival)	Combination application evaluation[7]
Rhizoctonia solani	Metam-sodium + Chloropicrin	Not specified	% Survival Reduction	100% reduction (from 100% to 0% survival)	Combination application evaluation[7]
Fusarium spp.	Metam-sodium	Not specified	Disease Control	Less effective than MB:PIC and dazomet	Long-term study in strawberry nurseries[8]
Phytophthora cactorum	Metam-sodium	Not specified	Disease Control	Less effective than MB:PIC	Long-term study in strawberry nurseries[8]
Verticillium spp.	Metam-sodium	Not specified	Disease Control	Less effective than MB:PIC and PIC	Long-term study in strawberry nurseries[8]
Macrophomina phaseolina	Metam potassium (a form of Metam)	468 L/ha	Inoculum Reduction	Effective at 15.2 cm from injection point, not at 30.5 cm	Small-plot field experiment[9]
Macrophomina phaseolina	Chloropicrin	Various rates	Inoculum Reduction	Reduced inoculum compared to non-treated control	Closed-container experiment[9]
Fusarium oxysporum	Metam-sodium	Not specified	Control	Effective	Field study on pepper[10][11]
Pythium spp.	Metam-sodium	Not specified	Control	Effective	Field study on pepper[10][11]
Rhizoctonia solani	Metam-sodium	Not specified	Control	Effective	Field study on pepper[10][11]

Mechanisms of Action

The fungicidal properties of Metam-sodium and Chloropicrin stem from different biochemical interactions within the fungal cells.

Metam-sodium (via Methyl Isothiocyanate - MITC):

Metam-sodium itself is not the active biocide. In the soil, it decomposes to form methyl isothiocyanate (MITC), the primary agent responsible for its fungicidal activity.[3][4] The mechanism of action of isothiocyanates (ITCs) like MITC is multifaceted and involves:

• Disruption of Energy Metabolism: ITCs can downregulate genes associated with energy metabolism in fungi.[8]

• Induction of Oxidative Stress: Exposure to ITCs leads to the intracellular accumulation of reactive oxygen species (ROS), which can damage cellular components.[12]

• Mitochondrial Dysfunction: ITCs can cause depolarization of the mitochondrial membrane, impairing cellular respiration.[2][12]

• Enzyme Inhibition: ITCs are known to react with amino groups of proteins and cleave disulfide bonds, leading to enzyme inactivation.[7]

Chloropicrin:

Chloropicrin is a highly reactive compound with a non-specific mode of action.[5][6] Its toxicity to fungal pathogens is attributed to:

• Reaction with Thiol Groups: As a strong electrophilic agent, Chloropicrin readily reacts with sulfhydryl (thiol) groups of amino acids and proteins, including the vital antioxidant glutathione.[9][13]

• Oxidative Stress: The depletion of glutathione and direct interaction with other cellular components can lead to significant oxidative stress and subsequent cell death.[1]

• Macromolecule Modification: Chloropicrin can modify various macromolecules within the cell, disrupting their function.[1]

The following diagram illustrates the proposed mechanisms of action for both compounds.

Proposed mechanisms of action for Metam-sodium (via MITC) and Chloropicrin.

Experimental Protocols

The methodologies employed in the cited studies share common principles for evaluating soil fumigant efficacy. A generalized experimental workflow is outlined below.

1. Site Selection and Preparation:

• Selection of a field with a known history of soil-borne fungal pathogens.

• Soil characterization (e.g., type, pH, organic matter content).

• Preparation of raised beds, which are often covered with plastic mulch.[7]

2. Fumigant Application:

• Metam-sodium: Typically applied to raised beds and incorporated into the soil.[14] It can also be applied via drip irrigation systems.

• Chloropicrin: Injected into the soil using chisels to a specific depth.[2] It is often applied in combination with other fumigants like 1,3-Dichloropropene.[7]

• Application rates are determined based on the target pathogen and soil conditions.

3. Pathogen Inoculum and Assessment:

• Natural Infestation: Relying on the existing population of fungal pathogens in the soil.

• Artificial Inoculation: Introducing a known quantity of the target fungus (e.g., on infected plant material or as pure culture) into mesh bags and burying them at different soil depths.[15]

• Assessment of Efficacy:

  • Fungal Population Density: Soil samples are collected at various time points after fumigation and plated on selective media to determine the number of colony-forming units (CFUs) per gram of soil.[8]

  • Pathogen Viability/Survival: The viability of the artificially introduced inoculum is assessed after a set exposure period.[7]

  • Disease Incidence: The percentage of plants showing disease symptoms in the subsequent crop is recorded.[8]

  • Crop Yield: The final yield of the crop is measured to determine the overall impact of the fumigation treatment.[10][11]

4. Data Analysis:

• Statistical analysis is performed to compare the efficacy of different fumigant treatments against an untreated control.

The following diagram illustrates a typical experimental workflow for evaluating soil fumigant efficacy.

Generalized experimental workflow for fumigant efficacy trials.

Comparative Logic

The selection between Metam-sodium and Chloropicrin, or their combined use, depends on several factors, including the target pathogen spectrum, soil conditions, and regulatory considerations.

Logical relationship for selecting a fumigation strategy.

Conclusion

Both Metam-sodium and Chloropicrin are effective soil fumigants for managing a range of fungal pathogens. The data suggests that their efficacy can be pathogen-specific. For instance, while Metam-sodium shows good control of Fusarium, Pythium, and Rhizoctonia, Chloropicrin may be more effective against Verticillium.[8][10][11] Combination applications of Metam-sodium and Chloropicrin have demonstrated high efficacy against a broad spectrum of fungal pathogens.[7] The choice of fumigant and application method should be based on a thorough understanding of the target pathogens, soil characteristics, and the specific agricultural system. Further research into the precise molecular targets of these fumigants within fungal cells will be beneficial for developing more targeted and sustainable disease management strategies.

References

• 1. Chloropicrin-induced toxicity in the respiratory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. apsnet.org [apsnet.org]
• 5. Effects of Glucosinolate-Derived Isothiocyanates on Fungi: A Comprehensive Review on Direct Effects, Mechanisms, Structure-Activity Relationship Data and Possible Agricultural Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 8. Antifungal mechanism of isothiocyanates against Cochliobolus heterostrophus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [Antifungals cellular targets and mechanisms of resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chloropicrin [sitem.herts.ac.uk]
• 12. Frontiers | Glucosinolate-derived isothiocyanates impact mitochondrial function in fungal cells and elicit an oxidative stress response necessary for growth recovery [frontiersin.org]
• 13. law.ucla.edu [law.ucla.edu]
• 14. Antifungal peptides at membrane interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

A Comparative Analysis of Metam-sodium and Dazomet on Soil Health

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of two widely used soil fumigants, Metam-sodium and Dazomet. Both are broad-spectrum biocides employed to manage soil-borne pests and pathogens, ultimately breaking down into the active compound methyl isothiocyanate (MITC).[1][2] This analysis focuses on their respective impacts on crucial aspects of soil health, supported by experimental data to inform research and development in soil science and agricultural chemistry.

Chemical and Physical Distinctions

Metam-sodium and Dazomet, while both generating MITC, differ in their formulation and application, which can influence their distribution and efficacy in the soil environment.[2]

• Metam-sodium: Typically formulated as a water-soluble liquid (sodium N-methyldithiocarbamate), it is applied via shank injection or through irrigation systems (chemigation).[2] Its liquid form can facilitate deeper penetration into the soil profile with sufficient water.[2]

• Dazomet: This fumigant is a granular product (tetrahydro-3,5-dimethyl-2H-1,3,5-thiadiazine-2-thione) that is broadcast over the soil surface and then mechanically incorporated.[2] Proper mixing is essential for its uniform distribution in the topsoil.[2]

Both fumigants necessitate sealing the soil surface post-application, often with plastic tarps or a water seal, to contain the volatile MITC gas and ensure its effectiveness.[2]

Performance Comparison: Effects on Soil Biota and Chemistry

The application of Metam-sodium and Dazomet induces significant shifts in the soil's biological and chemical properties. The following tables summarize quantitative data from various studies, though direct comparisons can be challenging due to variations in experimental conditions.

Table 1: Impact on Soil Microbial Communities

Indicator	Metam-sodium	Dazomet	Key Findings & Citations
Bacterial Diversity	Decreased diversity observed in several studies.[3][4][5] Long-term shifts in community structure may persist.[3][6]	Significant decrease in microbial diversity post-fumigation.[7]	Both fumigants initially reduce bacterial diversity. Recovery is possible, but community composition can be permanently altered.[3][6][7]
Fungal Diversity	Can reduce fungal diversity, particularly impacting beneficial mycorrhizal fungi.[3][4]	Significantly inhibited soil fungal diversity.[8]	Both compounds are detrimental to fungal populations, including beneficial species like arbuscular mycorrhizal fungi.[3]
Microbial Biomass	Initial decrease, with recovery dependent on soil type and fumigation history.[3]	Initial reduction, with potential for recovery over time.[7]	An initial shock to the microbial biomass is a common effect of both fumigants.[3][7]
Beneficial Microorganisms	Can be detrimental to Arbuscular Mycorrhizal Fungi (AMF) and Trichoderma populations.[3]	Similar to Metam-sodium, can reduce AMF populations.[3] Can negatively impact Trichoderma.[3]	Both fumigants negatively affect key beneficial soil microorganisms crucial for nutrient uptake and disease suppression.[3]
Pathogen Control	Effective in reducing populations of pathogens like Macrophomina phaseolina, Verticillium dahliae, Sclerotium rolfsii, and Fusarium oxysporum.[9]	Appears to be highly effective against Macrophomina phaseolina, sometimes more so than Metam-sodium.[9] Effective against a range of pathogens including Fusarium and Pythium.[7][10]	Both are effective at reducing populations of a broad spectrum of soil-borne pathogens.[9][10]
Nematode Control	Effective in reducing root-knot nematode populations.[3][11]	Effective against a range of nematodes.[3]	Both fumigants provide good initial control of plant-parasitic nematodes.[3]
Accelerated Degradation	Repeated applications can lead to accelerated microbial degradation of MITC, reducing efficacy.[3][12][13][14]	Repeated use can also lead to accelerated degradation of MITC.[12][13] Cross-accelerated degradation with Metam-sodium has been reported.[13]	The efficacy of both fumigants can be compromised over time due to the enrichment of soil microbes capable of degrading MITC.[12][13]

Table 2: Effects on Soil Chemical Properties and Enzyme Activities

Indicator	Metam-sodium	Dazomet	Key Findings & Citations
Nutrient Cycling	Can alter nitrogen cycling by inhibiting nitrification and affecting the abundance of nitrogen-cycling genes.[5][8] May cause a short-term accumulation of NH₄⁺-N.[5]	Can alter soil physical and chemical properties, though these may recover over time.[7] Can increase populations of nitrogen-fixing bacteria in some cases.[15]	Both fumigants can disrupt key nutrient cycles, particularly the nitrogen cycle.[5][15]
Soil Enzyme Activities	Can negatively impact heterotrophic activity.[6]	Reduces soil enzyme activities, though they may gradually recover.[7] Application of organic fertilizers post-fumigation can help activate soil enzyme activities.[16][17]	Both fumigants initially suppress the activity of soil enzymes, which are vital for nutrient turnover.[6][7]

Mechanisms of Action and Degradation

The biocidal activity of both Metam-sodium and Dazomet is primarily due to their decomposition in moist soil to form methyl isothiocyanate (MITC).[1][2] This volatile compound is a potent inhibitor of respiratory enzymes in a wide range of soil organisms.[6]

Decomposition pathways of Metam-sodium and Dazomet to MITC.

Experimental Protocols

The following outlines a generalized experimental protocol for a comparative analysis of Metam-sodium and Dazomet on soil health, based on methodologies described in the cited literature.

1. Experimental Site Selection and Soil Sampling:

• Select a field with a known history of cropping and pesticide application.

• Divide the field into plots for each treatment (Metam-sodium, Dazomet, and an untreated control) with sufficient replication.

• Collect baseline soil samples from each plot before fumigation.[18] Samples should be taken from relevant soil depths (e.g., 0-15 cm, 15-30 cm).

2. Fumigant Application:

• Metam-sodium: Apply the liquid formulation at the desired rate using calibrated shank injection equipment or through a drip irrigation system.[2][18]

• Dazomet: Broadcast the granular formulation evenly over the soil surface and incorporate it into the soil to the desired depth using a rototiller or similar equipment.[2]

• Immediately after application, seal the soil surface of the treated plots with plastic tarps or by applying a water seal to retain the MITC gas.[2]

• Maintain the seal for the manufacturer-recommended duration.

3. Post-Fumigation Soil Sampling and Analysis:

• After the sealing period and a subsequent aeration period, collect soil samples from each plot at various time points (e.g., 7, 30, 60, and 90 days post-application) to assess the short- and long-term effects.

• Microbial Community Analysis:

  • DNA Extraction and Sequencing: Extract total soil DNA and perform high-throughput sequencing of marker genes (e.g., 16S rRNA for bacteria, ITS for fungi) to determine microbial diversity and community composition.[5][7]

  • Phospholipid Fatty Acid (PLFA) Analysis: To quantify microbial biomass and broad changes in community structure.[6]

• Soil Enzyme Activity Assays:

  • Measure the activity of key soil enzymes involved in nutrient cycling, such as urease, phosphatase, and dehydrogenase, using established spectrophotometric methods.[16]

• Nutrient Analysis:

  • Determine the concentrations of key soil nutrients like ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N) using colorimetric or ion chromatography methods.[5]

• Nematode and Pathogen Quantification:

  • Extract nematodes from soil using methods like Baermann funnel or centrifugal flotation and identify and count them microscopically.[11]

  • Quantify soil-borne pathogens using selective media plating or quantitative PCR (qPCR).[9]

4. Data Analysis:

• Use appropriate statistical methods (e.g., ANOVA, principal component analysis) to compare the effects of the different treatments on the measured soil health parameters over time.[11]

Experimental workflow for fumigant efficacy testing.

Conclusion

Both Metam-sodium and Dazomet are potent, broad-spectrum soil fumigants that effectively control a wide range of soil-borne pests and pathogens through the generation of MITC.[2] However, their application leads to significant, albeit sometimes temporary, disruptions in the soil microbial community, including the reduction of beneficial organisms and the alteration of key nutrient cycles.[3][5][7] Dazomet, in its granular form, may offer more uniform distribution in the upper soil layer when properly incorporated, while the liquid formulation of Metam-sodium may allow for deeper penetration in certain application scenarios.[2] A critical consideration for both is the potential for accelerated degradation with repeated use, which can diminish their efficacy over time.[12][13] Future research should focus on strategies to mitigate the negative non-target effects of these fumigants and manage the development of accelerated degradation to ensure their long-term viability in agricultural systems.

References

• 1. Metham sodium, dazomet and methylisothiocyanate chemical review | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effects of fumigation with metam-sodium on soil microbial biomass, respiration, nitrogen transformation, bacterial community diversity and genes encoding key enzymes involved in nitrogen cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of metam sodium fumigation on soil microbial activity and community structure - ProQuest [proquest.com]
• 7. An emerging chemical fumigant: two-sided effects of dazomet on soil microbial environment and plant response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. rngr.net [rngr.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Accelerated degradation of metam-sodium and dazomet in soil: characterization and consequences for pathogen control [agris.fao.org]
• 13. researchgate.net [researchgate.net]
• 14. mbao.org [mbao.org]
• 15. Frontiers | Responses of Nitrogen-Cycling Microorganisms to Dazomet Fumigation [frontiersin.org]
• 16. Organic fertilizers activate soil enzyme activities and promote the recovery of soil beneficial microorganisms after dazomet fumigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scilit.com [scilit.com]
• 18. Soil Fumigation Process - INTRESO Group [intreso.com]

Validating Metam-Sodium Application Methods for Consistent Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium is a widely used soil fumigant that undergoes conversion to the active compound methyl isothiocyanate (MITC) to control a broad spectrum of soilborne pests.[1][2] However, the efficacy of metam-sodium can be inconsistent, heavily influenced by the application method and various environmental factors.[1] This guide provides a comparative analysis of different metam-sodium application methods, supported by experimental data, to aid in the selection of the most effective strategy for consistent pest control.

Comparative Efficacy of Metam-Sodium Application Methods

The choice of application method significantly impacts the distribution and concentration of MITC in the soil, directly affecting its ability to control target pests.[3] The following table summarizes quantitative data from various studies comparing the performance of different metam-sodium application techniques.

Application Method	Target Pest(s)	Efficacy (% Control or Reduction)	Key Findings
Shank Injection	Weeds, Diseases, Nematodes	Variable; highly dependent on soil conditions	Precision placement is crucial as MITC movement is limited (approx. 6 inches vertically and horizontally). Efficacy is reduced in dry, cloddy, or compacted soil.[4]
Sprinkler Application	Soil pathogens, Weeds	Inconsistent performance due to high volatilization losses of MITC.[1]	Proper sealing practices can reduce volatilization tenfold.[1]
Drip Fumigation (Chemigation)	Soil-borne pests in the upper soil layers	Generally more effective and safer than conventional methods.[1]	More uniform distribution of MITC in the wetted zone.[3][5] Subsurface drip irrigation can be significantly more effective at reducing MITC emissions compared to surface applications.[6]
Rototill Incorporation	Fusarium oxysporum f. sp. radicis-lycopersici	Consistently reduced disease incidence, equivalent to methyl bromide-chloropicrin.[7][8]	More effective than chemigation or soil injection for controlling Fusarium crown and root rot in some studies.[7][8]
Broadcast Application	Fusarium oxysporum f. sp. radicis-lycopersici	Variable results in reducing disease incidence.[7][8]	MITC is primarily retained in the shallow soil layer (0-20 cm) with limited downward movement.[3]

Mode of Action: From Metam-Sodium to Pest Inactivation

The efficacy of metam-sodium is dependent on its conversion to the biocidal agent methyl isothiocyanate (MITC). This process and its subsequent interaction with target pests are illustrated below.

Metam-sodium conversion to MITC and its mode of action.

Experimental Protocols

To ensure the validity and reproducibility of studies comparing metam-sodium application methods, detailed and consistent experimental protocols are essential.

Protocol 1: Comparative Efficacy of Application Methods in Field Plots

Objective: To evaluate the efficacy of different metam-sodium application methods (shank injection, drip irrigation, and sprinkler application) on the control of a target soilborne pathogen (e.g., Verticillium dahliae).

Experimental Design:

• Layout: Randomized complete block design with a minimum of four replications per treatment.

• Treatments:

  • Untreated Control

  • Metam-sodium via Shank Injection (specify rate and depth)

  • Metam-sodium via Drip Irrigation (specify rate and duration)

  • Metam-sodium via Sprinkler Irrigation (specify rate and water volume)

• Plot Size: Sufficiently large to minimize edge effects and accommodate commercial-scale application equipment.

Methodology:

• Soil Preparation: Ensure uniform and optimal soil conditions across all plots, including tillage to reduce clods and achieving 70-80% soil moisture prior to application.[4][9]

• Fumigant Application: Calibrate all application equipment to ensure accurate and uniform delivery of metam-sodium according to the treatment plan.

• Soil Sealing: Immediately following application, seal the soil surface for all treatments to minimize MITC volatilization. This can be achieved with plastic tarps or by applying a water seal.[1]

• Soil Sampling: Collect soil cores from multiple locations within each plot before and at set intervals after fumigation (e.g., 7, 14, and 28 days). Samples should be taken from different soil depths to assess MITC distribution.

• Pathogen Viability Assay: Analyze soil samples to determine the population density of the target pathogen (e.g., colony-forming units per gram of soil for fungi).

• Crop Bioassay: Plant a susceptible host crop after the appropriate plant-back interval and assess disease incidence and severity, as well as crop yield and quality at the end of the growing season.

Protocol 2: Quantification of MITC Volatilization

Objective: To quantify and compare the volatilization of MITC from different metam-sodium application methods.

Methodology:

• Field Setup: Establish plots for each application method as described in Protocol 1.

• Air Sampling: Place air sampling stations at the center and downwind of each plot to collect air samples at various time points after application.

• MITC Analysis: Analyze the collected air samples using gas chromatography to determine the concentration of MITC.

• Flux Calculation: Use the MITC concentration data in conjunction with meteorological data (wind speed, temperature) to calculate the flux of MITC from the soil surface over time.

Experimental Workflow for Validating Application Methods

The following diagram outlines a logical workflow for conducting research to validate and compare the efficacy of different metam-sodium application methods.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. ars.usda.gov [ars.usda.gov]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. Mode of Action | Nemasol | Eastman [eastman.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Efficacy experimental design and analysis | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 7. Metam-sodium (Ref: N 869) [sitem.herts.ac.uk]
• 8. ars.usda.gov [ars.usda.gov]
• 9. californiaagriculture.org [californiaagriculture.org]

Metam-Sodium as an Alternative to Methyl Bromide for Soil Fumigation: A Comparative Guide

Introduction

For decades, methyl bromide was the leading broad-spectrum soil fumigant, valued for its effectiveness against a wide range of pests including fungi, nematodes, insects, and weeds.[1][2] However, due to its significant contribution to the depletion of the stratospheric ozone layer, its use has been phased out under the Montreal Protocol.[3][4][5] This has necessitated the adoption of viable alternatives. Metam-sodium, a dithiocarbamate chemical first marketed in the 1950s, has emerged as a leading cost-effective and technically viable alternative for many high-value fruit, vegetable, and orchard crops.[6]

This guide provides an objective comparison of metam-sodium and methyl bromide, supported by experimental data, detailed methodologies, and an analysis of their mechanisms and environmental impact.

Mechanism of Action

Metam-Sodium: The efficacy of metam-sodium is not derived from the compound itself but from its primary bioactive agent, methyl isothiocyanate (MITC).[6][7] Upon application to moist soil, metam-sodium rapidly decomposes into MITC.[7][8][9] This conversion is a crucial abiotic process that typically completes within an hour to a day.[7][8] MITC is a volatile and highly reactive compound that acts as a potent, non-selective biocide.[7] Its primary mode of action is the inactivation of essential enzymes in soil organisms by targeting sulfhydryl (-SH) groups in amino acids, which disrupts cellular respiration and other vital metabolic processes, ultimately leading to cell death.[7]

Metam-Sodium's conversion to the active biocide MITC in soil.

Methyl Bromide: Methyl bromide (CH₃Br) is a gas at normal temperatures and pressures and is applied to the soil as a liquefied gas.[2] It is a broad-spectrum fumigant that is effective against most soil-borne fungi, nematodes, soil insects, and weeds.[1] Its mechanism involves reacting with and disrupting various cellular processes in target organisms.

Data Presentation: Comparative Analysis

The following tables summarize the key properties, efficacy, and environmental profiles of metam-sodium and methyl bromide.

Table 1: General Properties and Application Comparison

Feature	Metam-Sodium	Methyl Bromide
Active Agent	Methyl isothiocyanate (MITC) after decomposition[6][7]	Methyl Bromide (CH₃Br)[2]
Primary Use	Broad-spectrum soil fumigant for fungi, nematodes, and weeds[10]	Broad-spectrum soil fumigant for fungi, nematodes, insects, and weeds[1]
Application Method	Water-soluble; applied via irrigation (drip, sprinkler), shank injection, or drench[6][11]	Shank-injected as a liquid, which vaporizes in soil; requires tarping[2][4]
Typical Application Rate	Varies widely: 60 - 935 L/ha. E.g., 240 lbs/acre for strawberries[6][11][12]	100 - 400 lbs/acre. E.g., 325 lbs/acre for strawberries[2][6]
Cost	Generally lower; application costs can be 1/3 to 1/2 that of methyl bromide[6]	Higher; historically $800 - $1,000 per acre[1]

Table 2: Summary of Efficacy from Experimental Data

Crop	Target Pest / Disease	Metam-Sodium Rate	Methyl Bromide Rate	Results	Reference
Strawberries	Annual Weeds	240 lbs/acre	325 lbs/acre	Early season yields were 26% greater with metam-sodium; overall season yields were 14% greater with methyl bromide.[6]	[6]
Strawberries	Phytophthora cactorum	Various	Various	Methyl Bromide:Chloropicrin mix was the most effective treatment against P. cactorum.[13]	[13]
Tomatoes	General Soil Pests	N/A	N/A	Yields and fruit quality obtained with metam-sodium were equivalent to those achieved with methyl bromide.[6]	[6]
Tomatoes, Watermelon	Pythium, Fusarium, Verticillium dahliae	25 GPA	300-400 lbs/acre	Both fumigants resulted in similar, significant reductions in fungi and significantly higher yields than the untreated control.[14]	[14]
Tomatoes	Fusarium Crown and Root Rot	935 L/ha (rotovated)	336-448 kg/ha	Reductions in disease incidence were equivalent between the two treatments.[12]	[12]
General	Nutsedge	320 kg/ha (+ pebulate)	400 kg/ha	Control of nutsedge was equivalent to methyl bromide.[3]	[3]

Table 3: Environmental and Safety Profile

Aspect	Metam-Sodium	Methyl Bromide
Ozone Depletion	No effect on the atmospheric ozone layer[6]	Significant contributor to stratospheric ozone depletion[3][4]
Toxicity to Non-Target Organisms	Highly toxic to fish and aquatic organisms.[10][15] Kills beneficial mycorrhizal fungi and nitrogen-fixing bacteria.[15][16]	Broad-spectrum activity severely impacts soil microbial communities.[5]
Human Health Concerns	EPA classified as a "probable human carcinogen" and "developmental toxicant".[15] Can cause skin and eye irritation.[10][15]	Highly toxic to humans, affecting the central nervous and respiratory systems.[3]
Atmospheric Emission	The active agent, MITC, is volatile; 10-60% can be lost from soil.[8]	High emission potential; up to 65% can escape to the atmosphere with conventional tarps.[4]

Experimental Protocols

Effective comparison of soil fumigants requires standardized experimental protocols. Below is a generalized methodology derived from various cited studies.

Generalized Experimental Workflow for Fumigant Efficacy Trial

• Site Selection & Preparation:

  • Select a field with a known history of the target pest(s) (e.g., Fusarium, Verticillium, root-knot nematodes).[14]

  • Prepare the soil to a depth of 30-50 cm to ensure a fine tilth, removing undecomposed plant matter.[11]

  • Ensure soil moisture is adequate, typically between 60-80% of field capacity, several days prior to application.[2][11]

  • For methyl bromide, soil temperatures should be above 40°F (4.4°C).[2]

• Experimental Design:

  • Use a randomized complete block design with multiple replications (e.g., four replications).[14]

  • Establish plots of a defined size (e.g., 7 feet wide by 60 feet long).[14]

  • Include the following treatments at a minimum:

    • Untreated Control

    • Metam-Sodium at a specified rate (e.g., 25 GPA)

    • Methyl Bromide at a specified rate (e.g., 300 lbs/acre)

• Fumigant Application:

  • Metam-Sodium: Apply via the chosen method (e.g., broadcast spray in water, followed by rototilling to incorporate; or injection via drip irrigation system).[6][14]

  • Methyl Bromide: Inject as a liquid to a specified depth (e.g., 8-10 inches) using shanks. Immediately cover the treated area with a polyethylene tarp, securing the edges.[2][14]

• Post-Application & Planting:

  • Metam-Sodium: Observe a required waiting period (aeration) of 7-21 days to allow for gas dissipation before planting.[11] A bioassay with a sensitive indicator crop like lettuce can confirm the soil is safe for planting.[17]

  • Methyl Bromide: Tarps can typically be removed after 48 hours or when air concentrations fall below a safe level (e.g., 5 ppm).[2]

  • Transplant seedlings of the desired crop (e.g., tomato, strawberry) into the plots.[14]

• Data Collection and Assessment:

  • Pest Levels: Collect soil samples before and after fumigation to quantify pathogen populations (e.g., colony-forming units per gram of soil) or nematode counts.[13]

  • Disease Incidence: Periodically assess plants for symptoms of disease (e.g., wilting, root galls) and calculate the percentage of affected plants.[6][13]

  • Plant Vigor: Measure plant height and overall growth at set intervals.[16]

  • Yield: At harvest, measure the total and marketable yield (weight and/or number of fruits) from each plot.[14]

  • Statistical Analysis: Analyze collected data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Generalized workflow for a soil fumigant comparison trial.

Conclusion

Metam-sodium presents itself as a viable and widely adopted alternative to methyl bromide for soil fumigation.[6] Experimental data consistently show that its efficacy in controlling a broad spectrum of soil-borne pathogens and weeds can be comparable to that of methyl bromide, often resulting in equivalent or, in some cases, improved early-season crop yields.[6][14] Its primary advantages include a significantly lower cost, application flexibility through existing irrigation systems, and the crucial benefit of having no ozone-depleting potential.[6]

However, the transition is not without challenges. The efficacy of metam-sodium is highly dependent on soil conditions and application technique.[7][11] Furthermore, like methyl bromide, it is a non-selective biocide that negatively impacts beneficial soil microorganisms, which can affect plant health and may require adjustments in fertilization practices.[15][16] Its active ingredient, MITC, is volatile and poses health and environmental risks that must be managed carefully.[8][15] Ultimately, while metam-sodium is a powerful tool, its successful use as a methyl bromide alternative often requires an integrated approach, potentially including modifications to cropping systems and careful management of soil and application parameters to maximize efficacy and minimize risks.[6]

References

• 1. rngr.net [rngr.net]
• 2. Methyl Bromide Fumigation | Turfgrass [extension.iastate.edu]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. ars.usda.gov [ars.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. mbao.org [mbao.org]
• 7. benchchem.com [benchchem.com]
• 8. ars.usda.gov [ars.usda.gov]
• 9. researchgate.net [researchgate.net]
• 10. beyondpesticides.org [beyondpesticides.org]
• 11. aeciph.com [aeciph.com]
• 12. researchgate.net [researchgate.net]
• 13. Effect of chemical alternatives to methyl bromide on soil-borne disease incidence and fungal populations in Spanish strawberry nurseries: A long-term study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mbao.org [mbao.org]
• 15. lib.ncfh.org [lib.ncfh.org]
• 16. my.ucanr.edu [my.ucanr.edu]
• 17. titanag.com.au [titanag.com.au]

Long-Term Effects of Metam-Sodium on Soil Microbial Diversity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The application of soil fumigants is a critical practice in modern agriculture for managing soil-borne pathogens and pests. However, the broad-spectrum activity of these agents raises concerns about their long-term impact on the delicate and vital soil microbiome. This guide provides a comprehensive comparison of the long-term effects of Metam-sodium and its alternatives on soil microbial diversity, supported by experimental data.

Executive Summary

Metam-sodium, a widely used soil fumigant, demonstrates a significant, and at times persistent, negative impact on soil microbial diversity. While its efficacy in controlling target pests is well-documented, its long-term consequences on the soil's ecological balance necessitate a careful evaluation of alternative management strategies. This guide compares the durational effects of Metam-sodium with other chemical fumigants like Chloropicrin and Dazomet, as well as non-chemical alternatives such as Anaerobic Soil Disinfestation (ASD), Soil Solarization, and Steam Sterilization. Furthermore, the restorative potential of soil amendments like compost and biochar is examined.

Our findings indicate that while most fumigants initially reduce microbial diversity, the recovery trajectory and long-term ecological footprint vary significantly. Non-chemical methods present a different set of impacts, with some offering a more sustainable approach to soil health. Soil amendments, in contrast, consistently demonstrate a positive and restorative effect on microbial communities.

Comparison of Long-Term Effects on Soil Microbial Diversity

The following tables summarize the long-term quantitative effects of Metam-sodium and its alternatives on key indicators of soil microbial diversity.

Table 1: Impact on Bacterial and Fungal Alpha-Diversity Indices (Long-Term)

Treatment	Duration of Study	Bacterial Diversity (Shannon Index)	Bacterial Richness (Chao1 Index)	Fungal Diversity (Shannon Index)	Fungal Richness (Chao1 Index)	Reference(s)
Metam-sodium	> 1 year	Significant long-term decrease[1][2]	Reduced in the short-term (<6 weeks), long-term effects vary[3][4]	Generally decreased, but can be context-dependent[5]	Not consistently reported	[1][2][3][4][5]
Chloropicrin	1-3 years	Decreased, with potential for recovery over time[6][7][8][9]	Significantly reduced with continuous fumigation[6][7]	Reduced, recovery possible[8][9]	Reduced	[6][7][8][9]
Dazomet	> 1 year	Initially decreased, with recovery observed over time[10]	Initially decreased, with recovery observed over time	Initially decreased, with recovery observed over time	Initially decreased, with recovery observed over time	[10]
Anaerobic Soil Disinfestation (ASD)	1.5 years	Significantly reduced initially, but recovered to pre-treatment levels after 1.5 years[11][12]	Reduced initially, followed by recovery[11][12]	Significantly reduced initially, but recovered to pre-treatment levels after 1.5 years[11][12]	Reduced initially, followed by recovery	[11][12]
Soil Solarization	> 1 year	Negatively affected in the long term[13]	Negatively affected in the long term[13]	Reduced	Reduced	[13]
Steam Sterilization	> 4 months	Severe and persistent reduction	Severe and persistent reduction	Severe and persistent reduction	Severe and persistent reduction	[9]
Compost Amendment	> 10 years	Generally increased or unchanged[1][14][15]	Significantly increased with high dosages[16][17]	Significantly increased with high dosages[16][17]	Significantly increased with high dosages	[1][14][15][16][17]
Biochar Amendment	> 1 year	Variable effects, but long-term, low-rate application tends to increase diversity	Variable effects	No significant long-term differences observed in some studies[18]	Variable effects	[18]

Table 2: Long-Term Changes in Soil Microbial Biomass and Community Composition

Treatment	Duration of Study	Microbial Biomass	Key Changes in Bacterial Phyla	Key Changes in Fungal Phyla	Reference(s)
Metam-sodium	> 60 days	Short-term inhibition[1][2]	Shift in predominant populations, with an increase in genera like Paenibacillus and Luteimonas[1][2]	Decrease in Basidiomycete yeasts in previously fumigated soils[3][4]	[1][2][3][4]
Chloropicrin	3 years	Long-term impacts on microbial biomass[9]	Increased relative abundance of Actinobacteria and Saccharibacteria with continuous fumigation[6][7]	Not consistently reported	[6][7][9]
Dazomet	18 months	Not specified	Increase in beneficial bacteria such as Ramlibacter, Burkholderia, and Rhodanobacter[3][10]	Decrease in pathogenic fungi like Fusarium, Plectosphaerella, and Ilyonectria[3][10]	[3][10]
Anaerobic Soil Disinfestation (ASD)	> 3 months	Not specified	Lasting increase in Bacteroidetes and decrease in Acidobacteria, Planctomycetes, Nitrospirae, Chloroflexi, and Chlorobi[19]	Not consistently reported	[19]
Soil Solarization	> 3 months	Did not show full recovery three months after treatment[20]	Long-term negative effects on Alphaproteobacteria, Acidobacteria, and Actinobacteria; positive effects on Bacilli and Gammaproteobacteria[13]	Reduction in fungal populations[21]	[13][20][21]
Steam Sterilization	> 4 months	51% reduction after second sterilization; effects persisted for 4 months[9][13][22][23]	Severe and persistent effects	Severe and persistent effects	[9][13][22][23]
Compost Amendment	> 6 years	Increased bacterial and fungal populations	Increased relative abundance of Acidobacteria, Proteobacteria, Actinobacteria, Bacteroidetes, and Firmicutes[17]	Shift in fungal community composition towards more saprotrophic fungi	[17]
Biochar Amendment	> 150 years	Overwritten by land management practices in the long term[24][25]	Long-term effects are likely overwritten by management practices[24][25]	Increased Ascomycota and decreased Basidiomycota with increasing biochar rate[18]	[18][24][25]

Experimental Protocols

A generalized workflow for assessing the impact of soil treatments on microbial diversity is outlined below. Detailed methodologies for two common high-throughput techniques are also provided.

Fig 1. Experimental workflow for comparative analysis.

Detailed Methodology: 16S rRNA and ITS Amplicon Sequencing

This technique is widely used for profiling bacterial (16S rRNA) and fungal (Internal Transcribed Spacer - ITS) communities.

• Soil Sampling and DNA Extraction:

  • Soil cores are collected from multiple locations within each experimental plot at various time points post-treatment.

  • Samples are homogenized, and a subsample is stored at -80°C for DNA extraction.

  • Total genomic DNA is extracted from 0.25-0.5g of soil using a commercially available soil DNA isolation kit, following the manufacturer's instructions.[26] The protocol often includes mechanical lysis (bead-beating) to disrupt microbial cells.[26]

  • DNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and fluorometer (e.g., Qubit).

• PCR Amplification and Library Preparation:

  • The hypervariable regions of the 16S rRNA gene (e.g., V3-V4) for bacteria and the ITS region (e.g., ITS1 or ITS2) for fungi are amplified using specific primers with attached Illumina adapters.

  • PCR reactions are performed in triplicate for each sample to minimize amplification bias.

  • The triplicate PCR products are pooled and purified using magnetic beads.

  • A second PCR step is performed to attach dual indices and sequencing adapters.

  • The final library is purified, and its quality is checked using gel electrophoresis and quantified.

• Sequencing and Bioinformatic Analysis:

  • The pooled libraries are sequenced on an Illumina platform (e.g., MiSeq or NovaSeq) to generate paired-end reads.

  • Raw sequences are processed using bioinformatics pipelines such as QIIME 2 or Mothur. This includes quality filtering, denoising (e.g., with DADA2 or Deblur), merging of paired-end reads, and chimera removal.

  • The resulting high-quality sequences are clustered into Amplicon Sequence Variants (ASVs) or Operational Taxonomic Units (OTUs).

  • Taxonomy is assigned to each ASV/OTU by aligning against a reference database (e.g., SILVA or Greengenes for 16S rRNA, UNITE for ITS).

  • Alpha-diversity (e.g., Shannon, Chao1) and beta-diversity (e.g., Bray-Curtis, Jaccard) analyses are performed to compare microbial community structure between treatments.

Detailed Methodology: Phospholipid Fatty Acid (PLFA) Analysis

PLFA analysis provides a quantitative measure of the viable microbial biomass and a broad overview of the microbial community structure.

• Soil Sampling and Lipid Extraction:

  • Soil samples are collected and immediately freeze-dried and stored at -20°C.

  • Lipids are extracted from 8g of lyophilized soil using a single-phase extraction with a chloroform:methanol:phosphate buffer solution.[24][25]

• Fractionation and Derivatization:

  • The extracted lipids are fractionated on a solid-phase extraction (SPE) column to separate neutral lipids, glycolipids, and phospholipids.

  • The phospholipid fraction is subjected to mild alkaline methanolysis to convert the fatty acids into fatty acid methyl esters (FAMEs).

• GC-MS Analysis and Quantification:

  • The FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS).

  • Individual FAMEs are identified based on their retention times and mass spectra compared to known standards.

  • The abundance of each FAME is quantified relative to an internal standard.

  • Specific PLFAs are used as biomarkers for different microbial groups (e.g., Gram-positive and Gram-negative bacteria, fungi, actinomycetes).

Signaling Pathways and Logical Relationships

The application of soil treatments initiates a cascade of effects that alter the soil's physicochemical properties and, consequently, its microbial community.

Fig 2. Impact of soil treatments on microbial communities.

Conclusion

The long-term health of agricultural soils is intrinsically linked to the diversity and functionality of their microbial communities. While Metam-sodium is an effective fumigant, its prolonged use can lead to a significant and lasting reduction in microbial diversity. This comparative guide highlights that alternatives to Metam-sodium present a range of impacts on the soil microbiome.

Chemical alternatives like Chloropicrin and Dazomet also cause initial disruptions, with varying recovery rates. Non-chemical methods such as ASD and soil solarization have profound and lasting effects, fundamentally altering the microbial landscape. In contrast, the consistent application of organic amendments like compost and biochar offers a promising strategy for not only mitigating the negative impacts of harsh treatments but also for actively enhancing soil microbial diversity and, by extension, soil health.

For researchers and professionals in drug development, understanding these microbial shifts is crucial. The soil microbiome is a vast and largely untapped resource for novel bioactive compounds. Practices that preserve or enhance this diversity may, in the long run, prove more beneficial than those that diminish it. Future research should focus on integrated strategies that combine targeted pest management with practices that foster a resilient and diverse soil microbiome.

References

• 1. Effects of fumigation with metam-sodium on soil microbial biomass, respiration, nitrogen transformation, bacterial community diversity and genes encoding key enzymes involved in nitrogen cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fs.usda.gov [fs.usda.gov]
• 3. Legacy effects of fumigation on soil bacterial and fungal communities and their response to metam sodium application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Distinct soil microbial diversity under long-term organic and conventional farming - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Legacy effects of continuous chloropicrin-fumigation for 3-years on soil microbial community composition and metabolic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Legacy effects of continuous chloropicrin-fumigation for 3-years on soil microbial community composition and metabolic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Establishment and assessment of an amplicon sequencing method targeting the 16S-ITS-23S rRNA operon for analysis of the equine gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Frontiers | Dazomet fumigation modification of the soil microorganism community and promotion of Panax notoginseng growth [frontiersin.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Principles and Workflow of 16S/18S/ITS Amplicon Sequencing - CD Genomics [cd-genomics.com]
• 15. meetings.copernicus.org [meetings.copernicus.org]
• 16. Frontiers | Long-Term Successive Biochar Amendments Alter the Composition and α-Diversity of Bacterial Community of Paddy Soil in Rice-Wheat Rotation [frontiersin.org]
• 17. mdpi.com [mdpi.com]
• 18. Long-Term Application of Bio-Compost Increased Soil Microbial Community Diversity and Altered Its Composition and Network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Legacy effects of anaerobic soil disinfestation on soil bacterial community composition and production of pathogen-suppressing volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Frontiers | The Long-Term Effect of Biochar on Soil Microbial Abundance, Activity and Community Structure Is Overwritten by Land Management [frontiersin.org]
• 25. researchgate.net [researchgate.net]
• 26. Impact of Fumigants on Soil Microbial Communities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cost-Effectiveness of Metam-sodium and Alternative Soil Fumigants

For Researchers, Scientists, and Drug Development Professionals

The selection of a soil fumigant is a critical decision in modern agriculture, balancing the immediate need for pest and disease control with long-term economic and environmental sustainability. Metam-sodium has long been a widely used broad-spectrum fumigant; however, a range of alternatives are available, each with distinct cost-benefit profiles. This guide provides an objective comparison of the cost-effectiveness of Metam-sodium and its primary alternatives, supported by experimental data and detailed methodologies to aid in informed decision-making.

Performance and Cost Comparison

The economic viability of a soil fumigant is determined by a combination of its application cost, efficacy in controlling target pests, and the resulting impact on crop yield and quality. The following tables summarize available quantitative data to facilitate a direct comparison between Metam-sodium and its alternatives.

Table 1: Comparative Efficacy of Soil Fumigants Against Key Pests

Fumigant	Target Pest	Efficacy (% mortality or reduction)	Soil Type/Conditions
Metam-sodium	Pythium spp.	64% reduction (first application), 41% (second application)	Not specified[1]
Fusarium oxysporum	95% mortality (single application), 72% (repeated applications)	Not specified[1]
Fungal pathogens	90.6% reduction	Greenhouse soil[1]
Root-knot nematodes	Effective, but efficacy can decline with repeated use	General[2]
Purple Nutsedge	Reduction in population	Lakeland fine sand[2]
Dazomet	Nematodes	Effective, similar to Metam-sodium	General[2]
Soil-borne fungi	Effective	General[2]
Chloropicrin	Fungal pathogens	Generally high	Various
Nematodes	Has nematicidal activity, often used in combination	General[2]
1,3-Dichloropropene (1,3-D)	Nematodes	High	Various
Purple Nutsedge	Significant reduction when combined with Chloropicrin	Lakeland fine sand[2]
Methyl Bromide (historical)	Fungal pathogens	96.5% reduction	Greenhouse soil[1]

Table 2: Economic Analysis of Soil Fumigant Applications

Fumigant/Treatment	Application Cost (per acre)	Impact on Crop Yield	Key Economic Considerations
Metam-sodium	$145 (2004 dollars) - $375	Can be equivalent to Methyl Bromide for some crops and seasons.[3]	Application cost is reportedly 40% cheaper than Dazomet and one-third less than Methyl Bromide.[2][3]
Dazomet	$873	Can provide similar yields to Metam-sodium.	Higher application cost compared to Metam-sodium.[2]
1,3-Dichloropropene + Chloropicrin	$684	Can outperform Metam-sodium and Dazomet in nematode control, leading to higher yields.[4]	Higher initial cost may be offset by greater efficacy and yield increases.
Solarization + Metam-sodium	Slightly more expensive than Methyl Bromide	Yield decrease of 8% compared to Methyl Bromide in one study.[5]	Combines chemical and non-chemical methods.
Solarization + 1,3-Dichloropropene	Slightly more expensive than Methyl Bromide	Yield decrease of 4% compared to Methyl Bromide in one study.[5]	Combines chemical and non-chemical methods.

Experimental Protocols

To ensure accurate and reproducible comparisons of the cost-effectiveness of soil fumigants, a standardized experimental protocol is essential. The following methodology is based on a partial budget analysis framework, a widely used tool in agricultural economics.

Objective: To determine the most cost-effective soil fumigant treatment by comparing the net financial impact of each alternative relative to a control (no fumigation) or a standard practice.

Experimental Design:

• Site Selection and Plot Establishment:

  • Select a field with a known history of the target pests (e.g., nematodes, specific fungal pathogens).

  • Establish a randomized complete block design with a minimum of four replications for each treatment.

  • Each plot should be of a sufficient size to allow for commercial-scale application techniques and to minimize edge effects.

• Treatment Groups:

  • Control (untreated).

  • Metam-sodium at the recommended application rate.

  • Alternative fumigant 1 (e.g., Dazomet) at the recommended rate.

  • Alternative fumigant 2 (e.g., 1,3-Dichloropropene + Chloropicrin) at the recommended rate.

  • Other relevant treatments (e.g., integrated pest management strategies).

• Fumigant Application:

  • Apply each fumigant according to the manufacturer's instructions and local regulations, using commercial application equipment.

  • Record all details of the application, including date, time, soil temperature, moisture, and application depth.

  • For treatments requiring soil sealing (e.g., with plastic tarps), ensure consistent application and removal across all relevant plots.

• Data Collection:

  • Cost Data:

    • Material Costs: Record the purchase price of each fumigant.

    • Application Costs: Document labor hours and wages for equipment operation and any manual tasks.

    • Machinery Costs: Calculate fuel, lubricant, and maintenance costs for tractors and application rigs.

    • Other Costs: Include costs for personal protective equipment, plastic tarps, and any other required materials.

  • Efficacy Data:

    • Collect soil samples before and after fumigation to assess the reduction in target pest populations (e.g., nematode counts, fungal colony-forming units).

    • Conduct weed counts and biomass measurements at regular intervals throughout the growing season.

  • Crop Data:

    • Measure crop stand (plant population) after emergence.

    • Record crop vigor and any signs of phytotoxicity.

    • At harvest, measure the total and marketable yield for each plot.

    • Assess crop quality based on relevant market standards (e.g., size, grade, absence of blemishes).

  • Revenue Data:

    • Determine the market price for the harvested crop at the time of sale.

• Data Analysis (Partial Budget Analysis):

  • For each fumigant treatment, calculate the following relative to the control group:

    • Positive Changes (Benefits):

      • Added Revenue: The increase in income due to higher yield and/or improved quality.

      • Reduced Costs: Any cost savings compared to the control (unlikely in this scenario but possible in other comparisons).

    • Negative Changes (Costs):

      • Added Costs: The total cost of the fumigant and its application.

      • Reduced Revenue: Any decrease in income due to phytotoxicity or other negative impacts.

  • Net Effect: Calculate the net change in profit for each treatment by subtracting the total negative changes from the total positive changes.

Step 1: Define Treatment Groups The initial step involves establishing the different fumigant treatments to be compared, including a control group that receives no fumigation.

Step 2: Calculate Revenue Changes This step focuses on quantifying the change in revenue for each treatment compared to the control, primarily based on differences in crop yield and quality.

Step 3: Calculate Cost Changes Here, all additional costs associated with each fumigant application are calculated, including materials, labor, and machinery.

Step 4: Determine Net Effect The final step is to calculate the net financial impact by subtracting the total added costs from the total added revenue for each treatment.

Visualizing Key Processes

To better understand the chemical transformations and experimental workflows involved in this comparative analysis, the following diagrams are provided.

Caption: Decomposition pathways of Metam-sodium and Dazomet to the active compound MITC.

Caption: Experimental workflow for assessing the cost-effectiveness of soil fumigants.

References

• 1. FE1161/FE1161: An Introduction to Economic Analysis of Pest Management: A Case Study of Nematode Management [edis.ifas.ufl.edu]
• 2. svaec.ifas.ufl.edu [svaec.ifas.ufl.edu]
• 3. Effect of Fumigation with 1,3-Dichloropropene and Chloropicrin on Fomesafen Dissipation in Eggplant Plasticulture Production | Weed Science | Cambridge Core [cambridge.org]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Effect of application timing and method on efficacy and phytotoxicity of 1,3-D, chloropicrin and metam-sodium combinations in squash plasticulture - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Standards for Metam-Sodium Residue Testing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the validation of standards used in Metam-sodium residue testing. Metam-sodium, a widely used soil fumigant, rapidly degrades into the volatile and toxic compound methyl isothiocyanate (MITC). Consequently, accurate and reliable analytical methods are crucial for monitoring its residues in various environmental matrices to ensure food safety and environmental protection. This document outlines key performance characteristics of prevalent analytical techniques, detailed experimental protocols, and the validation of the analytical standards themselves.

Comparison of Analytical Methods for MITC Residue Analysis

The determination of Metam-sodium residues predominantly focuses on the analysis of its primary active metabolite, MITC. Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS) are the most common and robust techniques employed for this purpose. The choice of method often depends on the matrix, required sensitivity, and laboratory resources.

Parameter	GC-MS/MS	LC-MS/MS	GC-NPD
Principle	Separation of volatile compounds followed by mass-based detection and fragmentation for high selectivity.	Separation of polar and non-polar compounds in the liquid phase followed by mass-based detection.	Separation of volatile compounds with a detector specific for nitrogen- and phosphorus-containing compounds.
Selectivity	Very High	Very High	High
Sensitivity	High	High	Moderate
**Linearity (r²) **	>0.99	>0.99	>0.99
Limit of Detection (LOD)	0.01 - 0.1 ng/g (soil), <1 ng/L (water)	0.1 - 1 ng/g (soil), <1 ng/L (water)	~1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 ng/g (soil), 0.1 µg/L (water)[1]	0.5 - 5 ng/g (soil), <5 ng/L (water)	~5 ng/mL
Accuracy (Recovery %)	70-120%[1]	70-120%	80-110%
Precision (RSD %)	<20%	<20%	<15%
Matrices	Soil, Water, Air, Food	Soil, Water, Food	Air, Water
Sample Preparation	Headspace-SPME, QuEChERS, Liquid-Liquid Extraction	QuEChERS, Liquid-Liquid Extraction	Solvent Extraction
Advantages	Excellent for volatile compounds like MITC, high sensitivity and selectivity.[2]	Suitable for a wide range of pesticide polarities, less sample volatilization issues.[3]	Cost-effective for routine analysis, good selectivity for nitrogen-containing compounds like MITC.
Disadvantages	May require derivatization for less volatile compounds, potential for thermal degradation of analytes.[4]	Can be affected by matrix effects, requiring more extensive sample cleanup.[3]	Less sensitive and selective than MS-based methods.

Experimental Workflow for Metam-Sodium Residue Analysis

The following diagram illustrates a typical workflow for the analysis of MITC residues in environmental samples.

Caption: A typical workflow for the analysis of MITC residues.

Experimental Protocols

Detailed methodologies are critical for reproducible and reliable results. Below are summarized protocols for common analytical techniques used in MITC residue analysis.

Sample Preparation: QuEChERS Method for Food Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis in food.[5][6]

Materials:

• Homogenized sample (e.g., 10-15 g)

• Acetonitrile (with 1% acetic acid)

• Magnesium sulfate (anhydrous)

• Sodium acetate (or sodium citrate)

• Primary secondary amine (PSA) sorbent

• C18 sorbent (for high-fat matrices)

• Centrifuge tubes

Protocol:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (with 1% acetic acid).

• Add the appropriate salt mixture (e.g., 4 g MgSO₄ and 1 g sodium acetate).

• Shake vigorously for 1 minute and centrifuge.

• Transfer an aliquot of the supernatant to a dSPE (dispersive solid-phase extraction) tube containing PSA and MgSO₄.

• Vortex for 30 seconds and centrifuge.

• The resulting supernatant is ready for LC-MS/MS or GC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS Method for MITC in Soil

This method is suitable for the sensitive and selective determination of MITC in soil samples.

Instrumentation:

• Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).

• Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness).

• Carrier gas: Helium.

GC Conditions:

• Inlet temperature: 250°C

• Oven program: Initial temperature of 40°C, hold for 2 minutes, ramp to 220°C at 15°C/min, hold for 5 minutes.

• Injection mode: Splitless.

MS/MS Conditions:

• Ionization mode: Electron Ionization (EI).

• Monitor the precursor ion for MITC (m/z 73) and at least two product ions for quantification and confirmation.

Instrumental Analysis: LC-MS/MS Method for MITC in Water

This method is applicable for the analysis of MITC in water samples.

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

LC Conditions:

• Flow rate: 0.3 mL/min.

• Injection volume: 5 µL.

• Column temperature: 40°C.

MS/MS Conditions:

• Ionization mode: Electrospray Ionization (ESI) in positive mode.

• Monitor the precursor ion for MITC and at least two product ions.

Validation of Analytical Standards

The quality and proper validation of analytical standards are fundamental to achieving accurate and reliable residue analysis results.

Characteristics of a Validated Analytical Standard

• Purity: The purity of the analytical standard should be high (typically ≥95%) and accurately determined.[7] The certificate of analysis (CoA) should specify the purity and the method used for its determination.

• Identity Confirmation: The identity of the standard must be unequivocally confirmed using techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. The CoA should include data confirming the structure.

• Stability: The stability of the standard under specified storage conditions (e.g., temperature, light) must be established to ensure its integrity over time.[8] The expiry date on the label should be respected.

• Traceability: The standard should be traceable to a national or international standard where possible.

Validation Process for Analytical Standards

The validation of an analytical standard involves a series of experiments to demonstrate its suitability for its intended use. This process is guided by regulatory documents such as those from the EPA and the European Union.[9][10][11][12]

Key Validation Parameters:

• Linearity and Range: A calibration curve is generated by analyzing a series of standard solutions at different concentrations. The relationship between the instrument response and the concentration should be linear over the expected range of sample concentrations, with a correlation coefficient (r²) typically >0.99.

• Accuracy (Trueness): Accuracy is assessed by determining the recovery of the analyte in a spiked matrix. This is done by adding a known amount of the analytical standard to a blank matrix and analyzing the sample. The recovery should typically be within 70-120%.[1]

• Precision: Precision is the measure of the repeatability of the method. It is usually expressed as the relative standard deviation (RSD) of a series of measurements. For residue analysis, the RSD should generally be ≤20%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. The LOQ is a critical parameter for ensuring that the analytical method is sensitive enough to measure residues at or below the maximum residue limits (MRLs).

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the analytical method validation parameters and the overall reliability of the residue analysis results.

Caption: Validation parameters ensuring reliable results.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 5. Optimizing Food Safety Testing with QuEChERS Extraction Modifications [labx.com]
• 6. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metam Sodium – CRM LABSTANDARD [crmlabstandard.com]
• 8. Metam-sodium | C2H4NNaS2 | CID 5366415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. food.ec.europa.eu [food.ec.europa.eu]
• 11. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 12. epa.gov [epa.gov]

Efficacy of Metam-Sodium in Combination with Other Pesticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Metam-sodium in combination with other soil fumigants, supported by experimental data. The focus is on the efficacy of these combinations against key agricultural pests and the critical importance of application methodology for optimal results.

Executive Summary

Metam-sodium, a broad-spectrum soil fumigant, is frequently used in combination with other pesticides, notably chloropicrin and 1,3-dichloropropene (1,3-D), to enhance its efficacy and broaden its pest control spectrum. Upon application to moist soil, metam-sodium converts to its active ingredient, methyl isothiocyanate (MITC), which is effective against a wide range of soil-borne pathogens, nematodes, and weeds.[1][2]

Crucially, efficacy is highly dependent on the application strategy. Studies have demonstrated a chemical incompatibility between metam-sodium and halogenated fumigants like chloropicrin and 1,3-D.[3] Simultaneous application leads to rapid degradation of the halogenated compounds, reducing their availability and overall effectiveness.[3] Therefore, a sequential application, with chloropicrin or a 1,3-D/chloropicrin mix applied first, followed by metam-sodium several days later, is the recommended and most effective approach.[4][5] This sequential method allows for the distinct modes of action of each fumigant to be fully expressed, leading to improved control of a wider range of soil-borne pests.

Data Presentation: Efficacy of Sequential Fumigant Applications

The following tables summarize quantitative data from field studies comparing the efficacy of sequential applications of metam-sodium with other fumigants against various pests in strawberry cultivation.

Table 1: Control of Verticillium dahliae in Strawberry

Treatment	Inoculum Density (CFU/g of soil)	Plant Injury (%) - 14 Days After Fumigation
Non-treated control	High (specific values vary by study)	N/A
Crop termination (Metam potassium) + Bed fumigation (Chloropicrin)	Lowest density	73-89
Crop termination (Metam sodium) + Bed fumigation	Reduced density	73-89

Data synthesized from a study on sequential fumigation for crop termination and bed fumigation in strawberry.[6][7]

Table 2: Weed Control Efficacy in Strawberry Production

Treatment	Weed Control (%)
Metam-sodium alone	Fair
Drip applied Chloropicrin or 1,3-D	Good
Drip applied Chloropicrin or 1,3-D followed by Metam-sodium	Better

Based on findings from field trials evaluating drip irrigation application of fumigants.[8]

Table 3: Strawberry Yield Response to Different Fumigation Strategies

Treatment Comparison	Yield Increase with MB:CP
MB:CP vs. Chloropicrin alone	14.4%
MB:CP vs. Metam-sodium alone	29.8%

This meta-analysis highlights the yield benefits of combination fumigation, with the industry standard of Methyl Bromide and Chloropicrin (MB:CP) showing significant advantages over single-component treatments.[9] Sequential applications of currently registered fumigants aim to approach the efficacy of historical MB:CP treatments.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The following protocols are based on field studies of sequential soil fumigation.

Protocol 1: Sequential Drip Fumigation for Strawberry

This protocol is adapted from studies on managing soil-borne pathogens and weeds in California strawberry production.[4][5]

• Soil Preparation: Prepare and till the soil to a fine tilth. Form raised beds and ensure they are firmly packed, eliminating large clods. If the soil is dry, pre-irrigate to initiate weed seed germination.

• Drip Tape Installation: Install two drip tapes per bed at a depth of 2 to 5 cm.

• Fumigant Application - Step 1 (Chloropicrin or 1,3-D/Chloropicrin): Apply chloropicrin or a mixture of 1,3-dichloropropene and chloropicrin (e.g., InLine) through the drip irrigation system. The application rate will vary depending on the specific product and target pests. It is crucial to use an appropriate amount of water to ensure even distribution of the fumigant throughout the soil profile.

• Interval: Wait for a period of 5 to 7 days. This interval is critical to allow for the dissipation of the first fumigant and to avoid the chemical incompatibility with metam-sodium.[4]

• Fumigant Application - Step 2 (Metam-sodium): Apply metam-sodium or metam-potassium through the same drip irrigation system. A minimum of one inch of water is generally recommended for this sequential application to facilitate the conversion of metam-sodium to MITC.

• Post-Application: Keep the beds covered with polyethylene mulch to retain the fumigant in the soil. Adhere to the specified plant-back interval on the product labels before planting the crop.

Protocol 2: Shank Injection for Nematode and Verticillium Wilt Control

This protocol is a generalized representation based on research into shank injection applications for crops like potatoes.[10][11][12]

• Soil Conditions: Ensure the soil has adequate moisture and is at a suitable temperature for fumigation as specified by the product label.

• Application Equipment: Utilize a tractor-mounted shank injection rig calibrated to deliver the correct fumigant rate at the desired depth.

• Fumigant Injection (e.g., Telone II): Inject 1,3-dichloropropene (Telone II) into the soil at the recommended depth and spacing. Application rates will depend on the target nematode species and population density.[10]

• Sequential Application (if applicable): If a sequential treatment with metam-sodium is planned for broader spectrum control, it would typically follow the 1,3-D application after an appropriate interval, though this is less common with shank injection compared to drip fumigation.

• Soil Sealing: Immediately after injection, seal the soil surface to prevent the fumigant from escaping. This can be achieved with a roller or bed shaper.

Mandatory Visualization

Diagram 1: Chemical Interaction and Application Logic

Caption: Logical flow of simultaneous vs. sequential fumigant application.

Diagram 2: Experimental Workflow for Sequential Drip Fumigation Trial

Caption: Workflow for a sequential drip fumigation field experiment.

Diagram 3: Conceptual Mechanism of Action

Caption: Individual mechanisms of action for metam-sodium and 1,3-D.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. cwss.org [cwss.org]
• 5. Drip Fumigation / Strawberry / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. mbao.org [mbao.org]
• 9. hort [journals.ashs.org]
• 10. cotton.org [cotton.org]
• 11. researchgate.net [researchgate.net]
• 12. ndsu.edu [ndsu.edu]

A Comparative Guide to Non-Chemical Alternatives for Soil Disinfestation

For Researchers, Scientists, and Drug Development Professionals

The increasing regulatory pressure on chemical fumigants, such as Metam-sodium, has necessitated the development and evaluation of effective non-chemical alternatives for soil disinfestation. This guide provides an objective comparison of the performance of several leading non-chemical methods, supported by experimental data, to aid researchers and professionals in making informed decisions for sustainable pest and pathogen management. The alternatives covered include Soil Solarization, Anaerobic Soil Disinfestation (ASD), Soil Steaming, Biofumigation, and Hot Water Treatment.

Comparative Performance of Non-Chemical Soil Disinfestation Methods

The efficacy of non-chemical soil disinfestation methods varies depending on the target pest, soil type, and environmental conditions. The following tables summarize quantitative data from various studies, comparing the performance of these alternatives in controlling soilborne pathogens and weeds, and their impact on crop yield.

Table 1: Efficacy Against Soilborne Pathogens

Method	Target Pathogen	Pathogen Reduction (%)	Crop	Reference
Soil Solarization	Fusarium oxysporum f. sp. lycopersici, Pyrenochaeta lycopersici	Better control than Chloropicrin + 1,3-D	Tomato	[1]
Verticillium dahliae	100% mortality at 25 cm depth after 8 days	N/A	[2]
Fusarium oxysporum	Reduced to below limit of quantification after 5 weeks	Tomato	[3]
Anaerobic Soil Disinfestation (ASD)	Verticillium dahliae	Comparable to fumigant control	Strawberry	[4]
Fusarium oxysporum, Rhizoctonia solani, Verticillium dahliae	Significant control	N/A	[5]
Sclerotinia sclerotiorum	79% reduction in sclerotia survival	Tomato	[6]
Soil Steaming	Pythium spp.	99% reduction	N/A	[7]
Fusarium oxysporum	90% reduction at 158°F or higher	N/A	[7]
Nematodes and Bacteria	93.99% and 97.49% removal, respectively	N/A	[8]
Biofumigation	Verticillium dahliae	64.74% decrease in abundance (Brassica napiformis)	Eggplant	[9]
Verticillium dahliae	69.3% to 81.3% reduction in viable microsclerotia (Brassica juncea)	N/A	[10]
Hot Water Treatment	Fusarium oxysporum	Density declined to below detection limit	Melon	[11]

Table 2: Weed Control Efficacy

Method	Target Weed(s)	Weed Control (%)	Crop	Reference
Soil Solarization	General weed population	94-96% reduction in emergence	Nursery	[12]
Anaerobic Soil Disinfestation (ASD)	Carolina geranium, cudweed, white clover	36-69%, 41-67%, 48-68% reduction, respectively	Strawberry	[13]
Soil Steaming	Sowthistle, burclover, purple cudweed, etc.	>90% control	Strawberry	[14]
Biofumigation	General weed population	Can reduce weed burdens	N/A
Hot Water Treatment	General weed population	Effective for weed control	N/A	[11]

Table 3: Impact on Crop Yield

Method	Crop	Yield Impact	Comparison	Reference
Soil Solarization	Pepper	56.6% increase	Compared to control	[15][16]
Tomato	More beneficial than CP+1,3-D fumigation	Compared to fumigant	[1]
Anaerobic Soil Disinfestation (ASD)	Strawberry	47.2–131.9% increase	Compared to control	[17]
Tomato	Higher than chemical soil fumigation	Compared to fumigant	[18]
Soil Steaming	Strawberry	Similar to fumigated strawberries	Compared to fumigant	[14]
Biofumigation	Eggplant	Improved yield	Compared to control	[9]
Hot Water Treatment	Melon	Vigorous growth and successful harvest	Compared to untreated	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Soil Solarization

• Objective: To evaluate the effect of soil solarization on soilborne pathogens and pepper yield.

• Experimental Design: Randomized block design.

• Procedure:

  • The experimental area was prepared by tilling and forming beds.

  • The soil was irrigated to a depth of 12-15 inches.

  • Transparent polyethylene film (1 mil thickness) was laid over the plots for 4, 6, or 8 weeks during the summer.

  • Soil temperature was recorded daily at 5 and 10 cm depths.

  • Control plots were left un-solarized.

  • After the solarization period, pepper seedlings were transplanted into the plots.

  • Disease incidence and crop yield were monitored throughout the growing season.[5]

Anaerobic Soil Disinfestation (ASD)

• Objective: To assess the efficacy of ASD on Sclerotinia sclerotiorum and tomato health in a high tunnel.

• Procedure:

  • The treatment area was tilled to a depth of 6-8 inches.

  • Wheat middlings were applied at a rate of 0.58 lbs per square foot and incorporated to a depth of 6 inches.

  • Molasses, diluted with water (1:2 ratio), was sprayed onto the treated areas at a rate of 0.175 lbs of actual molasses per square foot.

  • The soil was irrigated to saturation.

  • The treated area was covered with 3 mil plastic sheeting for 3 months.[6][19]

  • Sclerotia of S. sclerotiorum in mesh bags were buried at different depths to assess viability post-treatment.

  • Tomato seedlings were planted after the treatment period, and plant health was monitored.

Soil Steaming

• Objective: To determine the effective soil temperature and exposure duration for killing weed seeds.

• Experimental Design: Laboratory experiment with controlled temperature and duration.

• Procedure:

  • Seeds of target weed species were placed in polypropylene-fleece bags.

  • Bags were buried at a 7-cm depth in soil-filled containers.

  • Soil was steamed to target temperatures of 60, 70, 80, and 99°C.

  • Exposure durations of 30, 90, and 180 seconds were tested at 99°C.

  • After treatment, seeds were retrieved and placed in pots to assess germination and viability.[19]

Biofumigation

• Objective: To evaluate the biofumigation potential of different Brassica species against Verticillium dahliae.

• Procedure:

  • Nineteen cultivars of Brassica juncea, Raphanus sativus, and Sinapis alba were grown in the field.

  • At the bud-raised growth stage, the aerial parts of the plants were harvested, freeze-dried, and ground.

  • The plant material was incorporated into sterile quartz sand infested with microsclerotia of V. dahliae.

  • The mixture was moistened to activate the enzymatic reaction.

  • The number of viable microsclerotia was determined after a set incubation period.[10]

Hot Water Treatment

• Objective: To control Fusarium oxysporum in melon cultivation.

• Procedure:

  • Hot water (95 to 100°C) was applied to the soil surface.

  • The application aimed to raise the soil temperature to a lethal level for the pathogen up to a 30 cm depth.

  • Melon plants were then cultivated in the treated and untreated blocks.

  • The incidence of Fusarium wilt and crop growth were observed.[20]

Mechanisms of Action & Signaling Pathways

The following diagrams illustrate the key mechanisms and pathways involved in the non-chemical disinfestation methods.

Caption: Mechanism of Soil Solarization.

Caption: Mechanism of Anaerobic Soil Disinfestation (ASD).

Caption: Mechanism of Soil Steaming.

Caption: Biochemical Pathway of Biofumigation.

Conclusion

Non-chemical alternatives to Metam-sodium offer viable and, in many cases, equally effective solutions for soil disinfestation. Soil solarization and steaming are effective physical methods that rely on thermal energy to control a broad spectrum of soilborne pests. Anaerobic soil disinfestation and biofumigation are biological approaches that harness the power of microbial activity and natural plant compounds, respectively, to suppress pathogens and improve soil health. The choice of the most appropriate method will depend on various factors, including the target pests, crop, climate, and economic considerations. This guide provides a foundation for researchers and professionals to explore these sustainable alternatives further and integrate them into effective pest management programs.

References

• 1. Biofumigation cover crops: Enhancing soil health and combating pests | OSU Extension Service [extension.oregonstate.edu]
• 2. Soil solarization - Wikipedia [en.wikipedia.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. plantarchives.org [plantarchives.org]
• 6. extension.umd.edu [extension.umd.edu]
• 7. Soil Disinfestation with Steam in Vegetable Crops | Progressive Crop Consultant [progressivecrop.com]
• 8. mdpi.com [mdpi.com]
• 9. Soil Steaming 101 | Mississippi State University Extension Service [extension.msstate.edu]
• 10. ucanr.edu [ucanr.edu]
• 11. open.clemson.edu [open.clemson.edu]
• 12. Frontiers | Soil solarization as a non-chemical weed control method in tree nursery production systems of the Pacific Northwest, USA [frontiersin.org]
• 13. Steaming soil is effective in eliminating invasive alien plants (IAPs) – part II: effect of soil type - PMC [pmc.ncbi.nlm.nih.gov]
• 14. utia.tennessee.edu [utia.tennessee.edu]
• 15. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Defining anaerobic soil disinfestation through changes in the microbiome | International Society for Horticultural Science [ishs.org]
• 19. Soil steaming to disinfect barnyardgrass-infested soil masses | Weed Technology | Cambridge Core [cambridge.org]
• 20. researchgate.net [researchgate.net]

A Comparative Guide to Cross-Resistance of Soil Pathogens to Metam-Sodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Metam-sodium with alternative fungicides, focusing on the critical issue of cross-resistance in key soil-borne pathogens: Fusarium oxysporum, Rhizoctonia solani, and Pythium spp. Due to a notable gap in publicly available research directly quantifying cross-resistance profiles involving Metam-sodium, this document synthesizes established principles of fungicide resistance, details the methodologies for assessing fungicide sensitivity, and presents a framework for future cross-resistance studies.

Introduction to Metam-Sodium and Fungicide Resistance

Metam-sodium is a widely used broad-spectrum soil fumigant. Upon application to moist soil, it decomposes into its primary active ingredient, methyl isothiocyanate (MITC)[1][2]. MITC is a highly reactive compound that acts as a general biocide, affecting a wide range of soil organisms, including fungi, nematodes, and weeds. Its mode of action is non-specific, involving the denaturation of essential enzymes and proteins within the target organisms.

Fungicide resistance in plant pathogens is a growing concern that can lead to the failure of disease management strategies[3]. Resistance can develop through several mechanisms, including alterations of the fungicide's target site, increased efflux of the toxic compound out of the fungal cell, or metabolic breakdown of the fungicide into non-toxic substances[4][5].

Cross-resistance occurs when a pathogen's resistance to one fungicide confers resistance to another, often chemically related, fungicide. A more concerning phenomenon is multidrug resistance (MDR) , where a single mechanism, such as the overexpression of efflux pumps, can lead to resistance to a wide range of chemically unrelated compounds[6]. Understanding the potential for cross-resistance with Metam-sodium is crucial for developing sustainable, long-term disease control programs.

Quantitative Data on Fungicide Efficacy

While direct comparative data on cross-resistance involving Metam-sodium is scarce, the following tables summarize the efficacy (EC₅₀ values) of various fungicides against Fusarium oxysporum, Rhizoctonia solani, and Pythium spp. These values, gathered from various studies, establish a baseline for sensitivity and can be used as a reference in resistance monitoring. It is important to note that EC₅₀ values can vary significantly between isolates of the same species.

Table 1: In Vitro Efficacy (EC₅₀) of Various Fungicides against Fusarium Species

Fungicide	Chemical Class	Fusarium Species	EC₅₀ (mg/L or µg/mL)	Reference
Metconazole	DMI	F. graminearum, F. culmorum, F. sporotrichioides, F. avenaceum	< 2.9	[7]
Prothioconazole	DMI	F. graminearum, F. culmorum, F. sporotrichioides, F. avenaceum	0.12 - 23.6	[7]
Tebuconazole	DMI	F. graminearum, F. culmorum, F. sporotrichioides, F. avenaceum	0.09 - 15.6	[7]
Carbendazim	Benzimidazole	F. avenaceum	2.1	[8]
Propiconazole	DMI	F. avenaceum	2.6	[8]

Table 2: In Vitro Efficacy (EC₅₀) of Various Fungicides against Rhizoctonia solani

Fungicide	Chemical Class	EC₅₀ (µg/mL)	Reference
Azoxystrobin	QoI	1.508	[9]
Pencycuron	Phenylurea	0.1 x 10⁻³	[10]
Fludioxonil	Phenylpyrrole	0.06 x 10⁻³	[10]
Hexaconazole	DMI	0.0386	[9]
Thifluzamide	SDHI	0.0659	[9]
Difenoconazole	DMI	0.663	[9]
Tebuconazole	DMI	-	[11]
Propiconazole	DMI	-	[12]

Note: Some studies indicated complete inhibition at certain concentrations without providing a specific EC₅₀ value.

Table 3: Fungicide Efficacy against Pythium Species

Fungicide	Chemical Class	Pythium Species	Efficacy Notes	Reference
Mefenoxam	Phenylamide	P. aphanidermatum	Insensitivity is common	[13]
Etridiazole	Thiadiazole	P. aphanidermatum	Effective control	[13]
Cyazofamid	Qil	P. aphanidermatum	Effective control	[13]
Fenamidone	QoI	P. aphanidermatum	Effective control	[13]
Azoxystrobin	QoI	P. aphanidermatum	Reduced disease on some cultivars	[13]
Pyraclostrobin	QoI	P. aphanidermatum	Reduced disease on some cultivars	[13]

Experimental Protocols

Accurate assessment of fungicide sensitivity is fundamental to resistance monitoring and cross-resistance studies. The following are detailed methodologies for key experiments.

In Vitro Fungicide Sensitivity Testing (Mycelial Growth Inhibition Assay)

This method is widely used to determine the EC₅₀ (Effective Concentration to inhibit growth by 50%) of a fungicide against a specific fungal isolate.

Protocol:

• Fungicide Stock Solution Preparation: Prepare a high-concentration stock solution of the test fungicide by dissolving it in an appropriate solvent (e.g., ethanol, acetone, or sterile water)[8].

• Media Preparation: Autoclave a suitable growth medium, such as Potato Dextrose Agar (PDA), and cool it to 50-55°C in a water bath.

• Poisoned Media Preparation: Add the fungicide stock solution to the molten agar to achieve a series of desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 mg/L). Also, prepare control plates with the solvent alone at the same concentration used in the treated plates[8].

• Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the actively growing margin of a pure culture of the test pathogen onto the center of the fungicide-amended and control agar plates[11][14].

• Incubation: Incubate the plates at an optimal temperature for the specific pathogen (e.g., 24-28°C) in the dark.

• Data Collection: Measure the colony diameter of the fungal growth on both control and treated plates after a set incubation period (e.g., 48-72 hours), or when the mycelium on the control plate has reached a specific diameter[11].

• Calculation of EC₅₀: Calculate the percentage of mycelial growth inhibition for each fungicide concentration relative to the control. The EC₅₀ value is then determined by probit analysis or by regressing the inhibition percentage against the logarithm of the fungicide concentration[7].

Workflow for determining fungicide EC₅₀ values.

Protocol for Generating Fungicide-Resistant Mutants in the Laboratory

To study cross-resistance, it is often necessary to first generate resistant strains.

Protocol:

• Spore Suspension: Prepare a spore suspension (conidia or zoospores) from a sensitive wild-type fungal isolate.

• UV Mutagenesis (Optional): Expose the spore suspension to UV light for a duration determined to achieve a specific kill rate (e.g., 90-99%) to increase the mutation frequency.

• Selection Plates: Spread the (mutagenized) spore suspension onto agar plates amended with a discriminatory concentration of the fungicide (e.g., the EC₉₀ of the wild-type).

• Incubation and Isolation: Incubate the plates until resistant colonies appear. Isolate these colonies by transferring them to fresh fungicide-amended plates for purification.

• Stability Test: To ensure the resistance is stable, repeatedly subculture the resistant isolates on fungicide-free media for several generations and then re-test their sensitivity to the fungicide[6].

Mechanisms of Resistance and Potential for Cross-Resistance

While direct evidence is lacking for Metam-sodium, understanding the general mechanisms of fungicide resistance can help predict the likelihood of cross-resistance.

Resistance to Metam-Sodium (Methyl Isothiocyanate)

The non-specific, multi-site mode of action of MITC makes the development of resistance through target-site modification less likely compared to single-site inhibitor fungicides. However, resistance could potentially arise from:

• Enhanced Detoxification: Fungi possess detoxification systems, such as the glutathione S-transferase (GST) pathway, which can conjugate toxic compounds to glutathione, rendering them less harmful. Upregulation of these pathways could confer resistance to MITC[15].

• Increased Efflux: Overexpression of efflux pumps, such as ATP-binding cassette (ABC) or Major Facilitator Superfamily (MFS) transporters, can actively pump fungicides out of the cell before they reach their target[4][15]. This is a common mechanism for multidrug resistance.

Signaling Pathways in Fungicide Resistance

The development of fungicide resistance is often regulated by complex signaling pathways that respond to chemical stress.

Hypothetical pathways for MITC resistance in fungi.

Potential for Cross-Resistance

If resistance to Metam-sodium develops via the upregulation of broad-spectrum detoxification or efflux systems, it is plausible that these mechanisms could confer resistance to other fungicides. For example, an ABC transporter that is upregulated in response to MITC might also be capable of exporting azole or strobilurin fungicides, leading to multidrug resistance[6]. A study on Rhizoctonia solani showed that resistance induced by the fungicide SYP-14288 resulted in positive cross-resistance to fungicides with different modes of action, demonstrating the potential for MDR development[6].

Proposed Experimental Workflow for Cross-Resistance Studies

To address the current knowledge gap, the following experimental workflow is proposed:

A logical workflow to investigate cross-resistance.

Conclusion and Future Directions

While Metam-sodium remains an effective soil fumigant, the potential for resistance development and subsequent cross-resistance to other fungicides cannot be ignored. The lack of specific research in this area highlights a critical need for studies to:

• Generate Metam-sodium resistant strains of key soil pathogens and screen them against a panel of fungicides with different modes of action.

• Investigate the molecular mechanisms underlying any observed resistance to determine if they involve broad-spectrum systems like efflux pumps.

• Develop integrated disease management strategies that incorporate non-chemical control methods and rotate fungicide modes of action to mitigate the risk of resistance.

By undertaking such research, the agricultural and scientific communities can ensure the long-term efficacy of Metam-sodium and other valuable fungicides in controlling devastating soil-borne diseases.

References

• 1. Metam sodium intoxication: the specific role of degradation products--methyl isothiocyanate and carbon disulphide--as a function of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ars.usda.gov [ars.usda.gov]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. Mechanisms and significance of fungicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Mechanisms of Developing Fungicide Resistance in Fusarium graminearum Causing Fusarium Head Blight and Fungicide Resistance Management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fungicide SYP-14288 Inducing Multidrug Resistance in Rhizoctonia solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vitro Sensitivity Test of Fusarium Species from Weeds and Non-Gramineous Plants to Triazole Fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Biological characterization and in vitro fungicide screenings of a new causal agent of wheat Fusarium head blight in Tibet, China [frontiersin.org]
• 9. Resistance risk assessment of Rhizoctonia solani to four fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchtrend.net [researchtrend.net]
• 12. biochemjournal.com [biochemjournal.com]
• 13. Evaluating Fungicide Selections to Manage Pythium Root Rot on Poinsettia Cultivars with Varying Levels of Partial Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparing Fungal Sensitivity to Isothiocyanate Products on Different Botrytis spp - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Metam-Sodium: A Guide for Laboratory Professionals

Metam-sodium is a potent soil fumigant and biocide that requires strict adherence to safety and disposal protocols due to its high toxicity and hazardous decomposition products. For researchers, scientists, and drug development professionals, understanding these procedures is critical to ensure a safe laboratory environment and maintain regulatory compliance. This guide provides essential, step-by-step information for the proper management and disposal of Metam-sodium waste.

Immediate Safety and Handling Precautions

Before handling Metam-sodium, it is imperative to consult the Safety Data Sheet (SDS) and be fully aware of the associated hazards. Metam-sodium is corrosive, causes severe skin burns and eye damage, may cause an allergic skin reaction, and is very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Metam-sodium:

• Gloves: Chemical-resistant gloves (e.g., tested according to EN 374).[1]

• Eye Protection: Safety glasses with side shields or chemical goggles. A face shield may also be necessary.

• Clothing: A lab coat or chemical-resistant apron.

• Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of vapors or mists.[1][3] If sensory irritation (tearing, burning of the eyes or nose) occurs, respiratory protection may be required, or work must cease.[5]

Incompatible Materials: Metam-sodium is incompatible with acids, peroxides, and acid halides.[6] Contact with acids will liberate toxic gas (methyl isothiocyanate and hydrogen sulfide).[1][6] It may also be corrosive to metals.[2][4][7]

Step-by-Step Disposal and Waste Management Plan

Important Note: There is no standard, recommended chemical neutralization procedure for Metam-sodium in a laboratory setting. Its decomposition upon dilution or contact with acid generates highly toxic and flammable gases.[6] Therefore, do not attempt to neutralize Metam-sodium waste with acids or other chemicals. The primary and safest disposal method is through a licensed hazardous waste management company.

Step 1: Segregate Metam-Sodium Waste

• All materials contaminated with Metam-sodium, including unused product, solutions, grossly contaminated PPE, and spill cleanup materials, must be collected as hazardous waste.

• Use a dedicated, properly labeled, and sealed waste container. The container must be made of a compatible material and approved for hazardous waste.[1]

Step 2: Labeling and Storage of Waste

• Clearly label the waste container with "Hazardous Waste," "Metam-sodium," and the appropriate hazard symbols (e.g., corrosive, toxic, environmentally hazardous).

• Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials, particularly acids.[8] The storage area should be locked to prevent unauthorized access.[2][3][8]

Step 3: Managing Spills In the event of a spill, immediate action is required to contain the material and protect personnel.

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Contain: For small spills, use a non-combustible absorbent material like sand, earth, diatomaceous earth, or vermiculite to contain the spillage.[2][4][7] Do not use combustible materials.

• Collect: Carefully sweep or scoop up the absorbed material and place it into the designated hazardous waste container.[2][4][7]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Step 4: Arranging for Professional Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the Metam-sodium waste.

• Dispose of the contents and the container at an approved waste disposal plant or through an industrial combustion plant.[1][4]

• Do not empty Metam-sodium waste into drains or release it into the environment.[1][8] It is very toxic to aquatic life.[1][2][3]

Step 5: Container Decontamination

• Empty containers must be handled in the same way as the substance itself and should be taken to an approved waste handling site for recycling or disposal.[1][2][4][7]

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, with the rinsate collected as hazardous waste.[8]

Quantitative Data Summary

The following table summarizes key hazard and classification data for Metam-sodium.

Parameter	Value	Reference
UN Number	3267	[1][4]
UN Proper Shipping Name	CORROSIVE LIQUID, BASIC, ORGANIC, N.O.S.	[1][4]
GHS Hazard Statements	H302, H314, H317, H318, H332, H351, H361, H373, H410	[2][3][4]
EU Hazard Statement	EUH031: Contact with acids liberates toxic gas.	[1][4]

Metam-Sodium Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Metam-sodium waste in a laboratory setting.

Caption: Workflow for the safe management and disposal of Metam-sodium waste.

References

• 1. researchgate.net [researchgate.net]
• 2. Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20^th century - Arabian Journal of Chemistry [arabjchem.org]
• 3. esd.uga.edu [esd.uga.edu]
• 4. ars.usda.gov [ars.usda.gov]
• 5. epa.gov [epa.gov]
• 6. Metam Sodium | Eastman [eastman.com]
• 7. mdpi.com [mdpi.com]
• 8. Metam-sodium (Ref: N 869) [sitem.herts.ac.uk]

Safeguarding Your Research: A Comprehensive Guide to Handling Metam-Sodium

For laboratory professionals, including researchers, scientists, and those in drug development, the paramount concern is the safe handling of chemicals. This guide provides essential, immediate safety and logistical information for managing Metam-sodium, with a focus on personal protective equipment (PPE), operational plans, and disposal protocols. Adherence to these procedural steps is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the primary defense against chemical exposure. The following table summarizes the required PPE for handling Metam-sodium products.

Operation	Personal Protective Equipment (PPE)
Routine Handling & Mixing (Closed System)	- Long-sleeved shirt and long pants[1] - Chemical-resistant gloves (e.g., barrier laminate or Viton ≥14 mils)[1] - Chemical-resistant apron[1] - Protective eyewear (safety glasses with side shields or goggles)[1]
Routine Handling & Mixing (Open Container)	- Long-sleeved shirt and long pants[1] - Coveralls[1] - Chemical-resistant gloves (e.g., barrier laminate or Viton ≥14 mils)[1] - Chemical-resistant apron[1] - Chemical-resistant footwear[1] - Protective eyewear (safety glasses with side shields or goggles)[1]
Spill Cleanup	- Full-face respirator with an organic vapor cartridge and a pre-filter approved for pesticides[1] - Chemical-resistant coveralls[1] - Chemical-resistant gloves[1] - Chemical-resistant footwear[1] - Chemical-resistant apron[1] - Protective eyewear (face-shield)[1]
Emergency Situations	- Positive pressure self-contained breathing apparatus (SCBA)[1] - Chemical protective clothing specifically recommended by the manufacturer[1]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1][2] Contaminated work clothing should not be allowed out of the workplace.[1][2]

Experimental Protocol: Safe Handling of Metam-Sodium in a Laboratory Setting

This protocol outlines the step-by-step process for the safe handling of Metam-sodium.

1. Preparation:

• Ensure adequate ventilation, such as a chemical fume hood.[1][3]

• Verify that an emergency eyewash station and safety shower are readily accessible.[1]

• Assemble all necessary PPE as specified in the table above.

• Have a chemical spill kit readily available.[1]

2. Handling and Mixing:

• Avoid all personal contact, including inhalation of vapors or mists.[1][4]

• Do not eat, drink, or smoke in the handling area.[1][3]

• When transferring liquids, use a closed system whenever possible to minimize exposure.[1]

• Avoid the formation of dust and aerosols.[1][2]

3. Storage:

• Store Metam-sodium in a cool, dry, and well-ventilated place.[1]

• Keep containers tightly closed when not in use.[1]

• Store away from incompatible materials such as acids and oxidizing agents.[1] Contact with acids liberates toxic gas.[1][3]

4. Disposal:

• Dispose of waste in accordance with all applicable federal, state, and local regulations.

• Empty containers should be triple rinsed and may need to be disposed of as hazardous waste.[5]

• Do not contaminate water, food, or feed by storage or disposal.

Metam-Sodium Spill Response Workflow

Prompt and appropriate action is crucial in the event of a chemical spill. The following workflow outlines the procedure for a Metam-sodium spill.

Caption: Workflow for responding to a Metam-sodium spill.

Disposal Plan

Waste Collection and Storage:

• All Metam-sodium waste, including contaminated materials from spill cleanup, must be collected in designated, properly labeled, and sealed containers.

• Store waste containers in a well-ventilated, secure area away from incompatible materials.

• Do not mix Metam-sodium waste with other chemical waste unless compatibility has been confirmed.

Disposal Procedures:

• All disposal of Metam-sodium waste must be handled by a licensed hazardous waste disposal contractor.

• Never dispose of Metam-sodium down the drain or in the regular trash.[2]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

• Maintain a record of all hazardous waste generated and disposed of.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. chemos.de [chemos.de]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]